Ethyl 4-tert-butylbenzoate

• CAS: 5406-57-5

Core Science & Biosynthesis

An In-depth Technical Guide to Ethyl 4-tert-butylbenzoate: Properties, Synthesis, and Applications

This guide provides a comprehensive technical overview of Ethyl 4-tert-butylbenzoate, a benzoate ester of significant interest in various fields of chemical synthesis. Designed for researchers, chemists, and professionals in drug development, this document delves into the molecule's core chemical properties, structural characteristics, validated synthesis protocols, and key applications, grounding all information in established scientific principles and authoritative references.

Introduction and Core Attributes

Ethyl 4-tert-butylbenzoate (ETBB) is an organic compound classified as a benzoate ester. It is formally derived from the condensation of 4-tert-butylbenzoic acid and ethanol.[1][2] The molecule's structure is characterized by a central benzene ring substituted with an ethyl ester group and a bulky tert-butyl group at the para (4) position. This unique combination of a hydrophobic tert-butyl moiety and a reactive ester functional group dictates its physical properties and chemical utility.[2] While its methyl-group counterpart is a well-known precursor in the synthesis of the sunscreen agent avobenzone, Ethyl 4-tert-butylbenzoate serves as a valuable intermediate in its own right in organic synthesis and is noted for its pleasant aroma, leading to its use in the fragrance industry.[2][3]

Physicochemical and Structural Properties

The physical and chemical characteristics of a compound are fundamental to its application and handling. The properties of Ethyl 4-tert-butylbenzoate are summarized below, compiled from authoritative databases.

Key Physicochemical Data

Property	Value	Source
Molecular Formula	C₁₃H₁₈O₂	PubChem[1], NIST[4]
Molecular Weight	206.28 g/mol	PubChem[1]
CAS Number	5406-57-5	PubChem[1], NIST[4]
Appearance	Colorless liquid	Smolecule[2]
Boiling Point	137 °C	Smolecule[2]
Density	~0.979 g/cm³	Smolecule[2]
IUPAC Name	ethyl 4-(tert-butyl)benzoate	PubChem[1]

Molecular Structure

The structure of Ethyl 4-tert-butylbenzoate is foundational to its reactivity and function. The bulky tert-butyl group sterically influences the para position and contributes to the molecule's overall lipophilicity, while the ethyl ester group serves as a primary site for chemical modification.

Caption: 2D Chemical Structure of Ethyl 4-tert-butylbenzoate.

Spectroscopic Profile

Spectroscopic data is critical for the unambiguous identification and quality control of chemical compounds.

• ¹H NMR Spectroscopy : The proton NMR spectrum provides distinct signals corresponding to the ethyl group (a quartet and a triplet), the aromatic protons (two doublets), and the tert-butyl group (a singlet).

• ¹³C NMR Spectroscopy : The carbon NMR spectrum shows characteristic peaks for the carbonyl carbon of the ester, the aromatic carbons, the carbons of the ethyl group, and the quaternary and methyl carbons of the tert-butyl group.[1]

• Infrared (IR) Spectroscopy : The IR spectrum is dominated by a strong absorption band characteristic of the C=O (carbonyl) stretch of the ester group, typically found around 1720 cm⁻¹. Additional peaks correspond to C-O stretching and aromatic C-H and C=C vibrations.[4]

• Mass Spectrometry (MS) : Electron ionization mass spectrometry typically shows a molecular ion peak (M+) at m/z = 206, corresponding to the molecular weight of the compound. A prominent fragment is often observed at m/z = 191, resulting from the loss of a methyl group (•CH₃).[1]

Synthesis Protocol: Fischer-Speier Esterification

The most common and efficient method for preparing Ethyl 4-tert-butylbenzoate is the Fischer-Speier esterification.[2] This acid-catalyzed reaction involves the direct condensation of 4-tert-butylbenzoic acid with an excess of ethanol.

Mechanistic Rationale

The choice of an acid catalyst (e.g., H₂SO₄) is crucial; it protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.[5] This activation facilitates nucleophilic attack by the weakly nucleophilic ethanol. The reaction is an equilibrium process.[6] To ensure a high yield of the ester, the equilibrium must be shifted towards the products. This is achieved by applying Le Chatelier's principle in two ways:

• Using Excess Reactant : Ethanol is typically used in large excess, often serving as the solvent for the reaction.[7]

• Removing Water : The water formed as a byproduct can be removed, though for many lab-scale preparations, the use of excess alcohol is sufficient to drive the reaction to completion.[6][7]

Caption: Workflow for the synthesis of Ethyl 4-tert-butylbenzoate.

Step-by-Step Experimental Protocol

This protocol is a self-validating system designed for laboratory-scale synthesis.

• Reactant Charging : In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 4-tert-butylbenzoic acid (5.0 g) and absolute ethanol (30 mL).

• Catalyst Addition : While stirring, cautiously add concentrated sulfuric acid (0.5 mL) dropwise to the mixture. Causality: The acid protonates the carbonyl, initiating the catalytic cycle.

• Reflux : Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle. Maintain reflux for 1-2 hours. Causality: Heating provides the necessary activation energy and maintains the reaction rate, while the excess ethanol solvent drives the equilibrium forward.

• Cooling and Quenching : After the reflux period, allow the reaction mixture to cool to room temperature. Pour the cooled mixture into a separatory funnel containing 50 mL of cold water.

• Extraction : Extract the aqueous mixture with diethyl ether (2 x 30 mL). Combine the organic layers.

• Neutralization Wash : Wash the combined organic layers with a saturated sodium bicarbonate solution (2 x 30 mL) until effervescence ceases. Self-Validation: This step removes any unreacted 4-tert-butylbenzoic acid and neutralizes the sulfuric acid catalyst. The cessation of CO₂ evolution indicates complete neutralization.

• Brine Wash : Wash the organic layer with a saturated sodium chloride (brine) solution (30 mL). Causality: This step helps to break up any emulsions and removes the bulk of the dissolved water from the organic phase.

• Drying : Transfer the organic layer to a clean Erlenmeyer flask and dry over anhydrous sodium sulfate or magnesium sulfate.

• Isolation : Decant or filter the dried solution to remove the drying agent. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Verification : The final product should be a colorless oil. Confirm its identity and purity using IR and NMR spectroscopy, comparing the obtained spectra with reference data.[1][4]

Applications and Relevance in Drug Development

Ethyl 4-tert-butylbenzoate is a versatile compound with applications spanning several industries.

• Chemical Intermediate : It serves as a key building block in organic synthesis. The ester functionality can be readily hydrolyzed back to the carboxylic acid or undergo transesterification to form other esters.[2]

• Fragrance and Flavors : Due to its pleasant, fruity aroma, it is used as a component in fragrance formulations for consumer products.[2]

• Potential in Drug Development : While not typically an active pharmaceutical ingredient (API) itself, its structural motifs are relevant. Benzoate esters are common in medicinal chemistry, and the lipophilic tert-butyl group can be used to modulate a drug candidate's pharmacokinetic properties (e.g., absorption, distribution, metabolism). Furthermore, related phenolic compounds and esters have been investigated for their ability to potentiate the effects of antibiotics by inhibiting bacterial efflux pumps, suggesting a potential area of research for derivatives of ETBB.[8] Its role as a metabolite is also recognized.[1]

Safety and Handling

Proper handling is essential when working with any chemical reagent.

• Hazard Classification : Ethyl 4-tert-butylbenzoate is classified as a skin and eye irritant and may cause respiratory irritation.[9]

• Precautionary Measures :

  • Use only in a well-ventilated area, such as a chemical fume hood.[9]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[9]

  • Avoid breathing vapors or mist.[9]

  • Wash hands thoroughly after handling.

• Storage : Store in a tightly closed container in a cool, dry, and well-ventilated place.[9]

References

• Ethyl 4-tert-butylbenzoate | C13H18O2 | CID 79408 . PubChem, National Institutes of Health. [Link]

• Functionality Of Methyl 4-Tert-Butylbenzoate and Applications . Vinati Organics, 2022. [Link]

• Identification of Six Phytotoxic Compounds as Plant Growth Inhibitors from Afzelia xylocarpa Leaves . MDPI, 2024. [Link]

• methyl 4-tert-butyl benzoate, 26537-19-9 . The Good Scents Company. [Link]

• Ethyl 4-t-butylbenzoate . NIST WebBook. [Link]

• Parametric optimization and rate laws determination for the conversion of 4-tert- butylbenzoic acid to methyl 4-tert . SciSpace, 2019. [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions . Master Organic Chemistry, 2022. [Link]

• Fischer Esterification-Typical Procedures . OperaChem, 2024. [Link]

• Fischer Esterification Procedure . University Lab Handout. [Link]

• Phenolic Compound Ethyl 3,4-Dihydroxybenzoate Retards Drug Efflux and Potentiates Antibiotic Activity . MDPI, 2022. [Link]

• Fischer Esterification . Organic Chemistry Portal. [Link]

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Ethyl 4-tert-butylbenzoate CAS number and molecular formula

An In-depth Technical Guide to Ethyl 4-tert-butylbenzoate

This guide provides a comprehensive overview of Ethyl 4-tert-butylbenzoate, tailored for researchers, scientists, and professionals in drug development. We will delve into its chemical identity, synthesis, characterization, reactivity, applications, and safety protocols, offering expert insights into the practical and theoretical aspects of this compound.

Core Chemical Identity and Properties

Ethyl 4-tert-butylbenzoate is a benzoate ester recognized for its applications in organic synthesis and the fragrance industry.[1] It is formally the product of the condensation of 4-tert-butylbenzoic acid and ethanol.[1][2] The presence of the bulky tert-butyl group on the benzene ring and the ethyl ester functionality dictates its physical properties and chemical reactivity.

Table 1: Chemical Identifiers for Ethyl 4-tert-butylbenzoate

Identifier	Value	Source
CAS Number	5406-57-5	[1][2][3][4]
Molecular Formula	C₁₃H₁₈O₂	[1][2][3][4]
Molecular Weight	206.28 g/mol	[1][2][3][4]
IUPAC Name	ethyl 4-tert-butylbenzoate	[1][2]
Synonyms	Ethyl 4-t-butylbenzoate, Benzoic acid, 4-(1,1-dimethylethyl)-, ethyl ester	[2][3]

Table 2: Physicochemical Properties of Ethyl 4-tert-butylbenzoate

Property	Value	Source
Appearance	Colorless liquid	[1]
Boiling Point	137°C
Density	~0.979 g/cm³
Aroma	Pleasant	[1]
Solubility	Moderately soluble in water; miscible with ethanol and ether	[5]

Synthesis: The Fischer-Speier Esterification Approach

The most prevalent and industrially viable method for synthesizing Ethyl 4-tert-butylbenzoate is the Fischer-Speier esterification. This acid-catalyzed reaction involves the direct condensation of 4-tert-butylbenzoic acid with ethanol. The equilibrium nature of the reaction necessitates specific conditions to drive it towards the product side, typically by removing the water formed as a byproduct.

Causality in Synthesis: The choice of an acid catalyst, such as sulfuric acid, is critical. The catalyst protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon. This activation makes it susceptible to nucleophilic attack by the weakly nucleophilic ethanol, a necessary step for the reaction to proceed at a practical rate.

Diagram 1: Mechanism of Fischer-Speier Esterification

Caption: Acid-catalyzed esterification mechanism.

Experimental Protocol: Synthesis of Ethyl 4-tert-butylbenzoate

This protocol describes a standard laboratory procedure for the synthesis, which typically yields the product in the range of 75-85%.

Materials:

• 4-tert-butylbenzoic acid

• Absolute Ethanol

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Diethyl ether or Dichloromethane

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-tert-butylbenzoic acid and an excess of absolute ethanol.

• Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress can be monitored by Thin Layer Chromatography (TLC). The removal of water, for instance, using a Dean-Stark apparatus, will drive the equilibrium towards the ester product.

• Work-up & Neutralization: After cooling, transfer the mixture to a separatory funnel. Neutralize the excess acid by washing carefully with a saturated sodium bicarbonate solution until effervescence ceases.

• Extraction: Extract the aqueous layer with diethyl ether or dichloromethane.

• Washing: Wash the combined organic layers with water and then with brine to remove residual water-soluble impurities.

• Drying & Filtration: Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Purification: Concentrate the filtrate using a rotary evaporator. The crude product is then purified by vacuum distillation to yield pure Ethyl 4-tert-butylbenzoate.

Diagram 2: Synthesis and Purification Workflow

Caption: Workflow for synthesis and purification.

Spectroscopic Characterization

Validation of the synthesized Ethyl 4-tert-butylbenzoate is achieved through standard spectroscopic methods. Each technique provides unique structural information.

• ¹H NMR Spectroscopy: The proton NMR spectrum is highly characteristic. One would expect to see a triplet and a quartet in the upfield region corresponding to the ethyl group (CH₃ and CH₂ respectively). A singlet integrating to nine protons will be present for the magnetically equivalent protons of the tert-butyl group. The aromatic protons will appear as two doublets in the downfield region.

• Infrared (IR) Spectroscopy: The IR spectrum will be dominated by a strong absorption band around 1720 cm⁻¹, which is characteristic of the C=O (carbonyl) stretch of the ester functional group. Additional peaks will correspond to C-H bonds of the alkyl and aromatic groups and C-O stretching.

• Mass Spectrometry (MS): In electron ionization mass spectrometry, the molecular ion peak [M]⁺ would be observed at m/z = 206. A prominent peak at m/z = 191 corresponds to the loss of a methyl radical from the tert-butyl group, a common fragmentation pattern for this moiety.[2]

Chemical Reactivity and Industrial Applications

The reactivity of Ethyl 4-tert-butylbenzoate is primarily centered around its ester functionality.

• Hydrolysis: The ester can be hydrolyzed back to 4-tert-butylbenzoic acid and ethanol under either acidic or basic conditions. Basic hydrolysis (saponification) is irreversible and often preferred for quantitative conversion.

• Transesterification: It can react with other alcohols in the presence of an acid or base catalyst to form a different ester, a useful transformation in synthetic chemistry.

Diagram 3: Core Reactivity of Ethyl 4-tert-butylbenzoate

Caption: Key reactions of the ester functional group.

Applications:

• Fragrance and Flavor Industry: Due to its pleasant aromatic properties, it is utilized as a component in perfumes and flavoring agents.[1]

• Organic Synthesis: It serves as a valuable intermediate in the synthesis of more complex molecules. A noteworthy parallel is its methyl analog, Methyl 4-tert-butylbenzoate, which is a key precursor in the production of avobenzone, a widely used UVA filter in sunscreens.[5][6] This highlights the utility of the 4-tert-butylbenzoyl scaffold in the personal care industry.

• Pharmaceuticals: Its role as a metabolite suggests potential applications in drug formulation and development, possibly as a promoiety or in the synthesis of active pharmaceutical ingredients.[1]

Safety, Handling, and Storage

As with any chemical reagent, proper handling of Ethyl 4-tert-butylbenzoate is paramount for laboratory safety.

Hazards:

• Causes skin irritation (H315).[7]

• Causes serious eye irritation (H319).[7]

• May cause respiratory irritation (H335).[7]

Table 3: Safe Handling and Emergency Procedures

Aspect	Recommendation	Source
Ventilation	Use only outdoors or in a well-ventilated area, such as a chemical fume hood.	[7][8]
Personal Protective Equipment (PPE)	Wear protective gloves, chemical safety goggles or a face shield, and a lab coat.	[7][8]
Handling	Avoid breathing fumes, mist, or vapors. Wash hands thoroughly after handling.	[7][8]
Storage	Keep containers tightly closed in a dry, cool, and well-ventilated place.	[8]
In Case of Skin Contact	Wash with plenty of soap and water.	[7]
In Case of Eye Contact	Rinse immediately with plenty of water for at least 15 minutes and seek medical advice.	[8]
In Case of Inhalation	Remove person to fresh air and keep comfortable for breathing.	[7]
Disposal	Dispose of contents/container to an approved waste disposal plant.	[8]

Conclusion

Ethyl 4-tert-butylbenzoate is a versatile chemical compound with a well-established synthesis protocol and significant applications, particularly in the fragrance and chemical synthesis sectors. Its straightforward preparation via Fischer esterification, coupled with its specific chemical reactivity, makes it a valuable building block for researchers. A thorough understanding of its properties and adherence to strict safety protocols are essential for its effective and safe utilization in a professional research environment.

References

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A Comprehensive Technical Guide to the Synthesis of Ethyl 4-tert-butylbenzoate

This guide provides an in-depth exploration of the synthesis of ethyl 4-tert-butylbenzoate from 4-tert-butylbenzoic acid. It is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. The document will delve into the mechanistic underpinnings of the reaction, provide a detailed experimental protocol, and offer insights into the practical aspects of the synthesis, purification, and characterization of the target compound.

Introduction: The Significance of Ethyl 4-tert-butylbenzoate

Ethyl 4-tert-butylbenzoate is a benzoate ester that serves as a valuable intermediate in the synthesis of various organic molecules.[1] Its structure, featuring a bulky tert-butyl group, imparts unique properties to the molecules it helps create. This compound and its derivatives are utilized in the manufacturing of polymers, personal care products, and as building blocks in the synthesis of active pharmaceutical ingredients. A robust and well-understood synthetic route to this intermediate is therefore of significant interest to the chemical and pharmaceutical industries.

The most common and efficient method for the synthesis of ethyl 4-tert-butylbenzoate from 4-tert-butylbenzoic acid is the Fischer-Speier esterification.[2][3] This acid-catalyzed reaction between a carboxylic acid and an alcohol is a cornerstone of organic synthesis due to its reliability and the use of relatively simple and inexpensive reagents.[3][4]

The Heart of the Synthesis: Fischer-Speier Esterification

The Fischer-Speier esterification is a reversible, acid-catalyzed reaction that produces an ester and water from a carboxylic acid and an alcohol.[2][4] The reaction's equilibrium nature necessitates strategic choices to drive the reaction towards the desired ester product.

The Reaction Mechanism: A Step-by-Step Look

The mechanism of the Fischer-Speier esterification involves several key steps, each facilitated by the acid catalyst (typically concentrated sulfuric acid or p-toluenesulfonic acid).[3][5]

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen of the 4-tert-butylbenzoic acid by the acid catalyst. This step is crucial as it significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[3][5]

• Nucleophilic Attack by Ethanol: The lone pair of electrons on the oxygen atom of ethanol attacks the now highly electrophilic carbonyl carbon. This results in the formation of a tetrahedral intermediate.[3][5]

• Proton Transfer: A proton is transferred from the oxonium ion (the former alcohol moiety) to one of the hydroxyl groups. This is a critical step that transforms a poor leaving group (-OH) into a good leaving group (H2O).[4][5]

• Elimination of Water: The tetrahedral intermediate collapses, expelling a molecule of water and forming a protonated ester.

• Deprotonation: The final step involves the deprotonation of the protonated ester, typically by a molecule of the alcohol or the conjugate base of the acid catalyst, to yield the final product, ethyl 4-tert-butylbenzoate, and regenerate the acid catalyst.[4]

The entire process is a sequence of equilibria. To achieve a high yield of the ester, the equilibrium must be shifted to the right, favoring the products.[2]

Driving the Equilibrium: The Key to High Yields

According to Le Chatelier's principle, the equilibrium of the Fischer esterification can be shifted towards the product side by either using a large excess of one of the reactants or by removing one of the products as it is formed.[2][6]

• Excess Reactant: In the synthesis of ethyl 4-tert-butylbenzoate, ethanol is typically used in large excess. This not only drives the equilibrium forward but also serves as the solvent for the reaction, simplifying the experimental setup.[2][4] Studies have shown that increasing the excess of alcohol can significantly improve the ester yield.[2]

• Water Removal: The continuous removal of water as it is formed is another effective strategy. This can be achieved by using a dehydrating agent or, more commonly in a laboratory setting, by azeotropic distillation using a Dean-Stark apparatus.[2][7][8][9]

The use of concentrated sulfuric acid serves a dual purpose: it acts as the essential catalyst and also as a dehydrating agent, sequestering the water formed during the reaction and thus helping to drive the equilibrium forward.[6][10]

Experimental Protocol: Synthesis of Ethyl 4-tert-butylbenzoate

This section provides a detailed, step-by-step procedure for the synthesis of ethyl 4-tert-butylbenzoate via Fischer-Speier esterification.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
4-tert-butylbenzoic acid	178.23	10.0 g	0.056	Starting material
Ethanol (absolute)	46.07	100 mL	1.71	Reactant and solvent (large excess)
Sulfuric acid (conc.)	98.08	3 mL	0.055	Catalyst and dehydrating agent
Saturated sodium bicarbonate solution	-	~100 mL	-	For neutralization
Anhydrous sodium sulfate	-	~10 g	-	Drying agent
Diethyl ether	-	~150 mL	-	Extraction solvent

Equipment

• 250 mL round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel (250 mL)

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask containing a magnetic stir bar, add 10.0 g of 4-tert-butylbenzoic acid and 100 mL of absolute ethanol.[11]

• Catalyst Addition: While stirring the mixture, slowly and carefully add 3 mL of concentrated sulfuric acid. The addition should be done in a fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, must be worn.[11] An exothermic reaction will occur, and the mixture will heat up.

• Reflux: Attach the reflux condenser to the round-bottom flask and ensure a steady flow of cooling water.[12] Heat the reaction mixture to a gentle reflux using a heating mantle and continue heating for 2-3 hours.[13] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up - Quenching and Neutralization: After the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a beaker containing approximately 100 mL of cold water.

• Extraction: Transfer the aqueous mixture to a 250 mL separatory funnel. Extract the product with diethyl ether (3 x 50 mL).[14]

• Washing: Combine the organic layers and wash them with 50 mL of water, followed by 50 mL of saturated sodium bicarbonate solution to neutralize any remaining acid (caution: CO2 evolution), and finally with 50 mL of brine.[13]

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator to obtain the crude ethyl 4-tert-butylbenzoate.[13][14]

Purification and Characterization

The crude product can be purified by vacuum distillation. The purity of the final product should be assessed using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1] Infrared (IR) spectroscopy can be used to confirm the presence of the ester carbonyl group and the disappearance of the carboxylic acid hydroxyl group.

Visualizing the Workflow

The following diagram illustrates the key stages of the synthesis process.

Caption: Experimental workflow for the synthesis of Ethyl 4-tert-butylbenzoate.

Conclusion

The Fischer-Speier esterification provides a reliable and scalable method for the synthesis of ethyl 4-tert-butylbenzoate from 4-tert-butylbenzoic acid. By understanding the underlying reaction mechanism and the principles of chemical equilibrium, researchers can optimize the reaction conditions to achieve high yields of the desired product. The protocol outlined in this guide serves as a robust starting point for the synthesis and purification of this important chemical intermediate. Adherence to proper laboratory safety practices is paramount throughout the entire process.

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An In-Depth Technical Guide to the Physical Properties of Ethyl 4-tert-butylbenzoate: Boiling Point and Density

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: Ethyl 4-tert-butylbenzoate (CAS No. 5406-57-5) is a benzoate ester recognized for its applications in various chemical syntheses and as a metabolite.[1][2] Formed by the formal condensation of 4-tert-butylbenzoic acid with ethanol, its molecular structure, characterized by a bulky tert-butyl group, significantly influences its physical properties.[2][3] This guide provides a detailed examination of two key physical parameters of Ethyl 4-tert-butylbenzoate: its boiling point and density. A thorough understanding of these properties is critical for researchers and drug development professionals in optimizing reaction conditions, purification processes, and formulation development.

This document will delve into the experimentally determined values for these properties, the underlying scientific principles of their measurement, and detailed protocols for their accurate determination in a laboratory setting.

Boiling Point of Ethyl 4-tert-butylbenzoate

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure surrounding the liquid. This physical constant is a critical indicator of a substance's volatility and is essential for purification techniques such as distillation.

Reported Boiling Point

The experimentally determined boiling point of Ethyl 4-tert-butylbenzoate is summarized in the table below. It is crucial to note that the boiling point is pressure-dependent; however, for many organic compounds, the boiling point is reported at or near atmospheric pressure unless otherwise specified.

Physical Property	Value	Source
Boiling Point	137 °C	ChemicalBook[3]

Note: The pressure at which this boiling point was determined is not specified in the source. For high-purity applications, it is recommended to determine the boiling point under controlled pressure conditions.

Scientific Principles of Boiling Point Determination

The determination of a boiling point relies on observing the phase transition from liquid to vapor. A common and precise method involves heating the liquid and monitoring the temperature at which a steady stream of vapor is produced, which is in equilibrium with the liquid phase. The capillary method, a microscale technique, is particularly useful for determining the boiling point of small sample volumes. In this method, a small amount of the liquid is heated in a tube along with an inverted capillary tube. As the liquid heats, the air trapped in the capillary tube expands and escapes. The liquid then begins to vaporize, and the vapor fills the capillary tube. The boiling point is the temperature at which, upon cooling, the liquid is drawn back into the capillary tube. This occurs when the vapor pressure of the substance equals the external atmospheric pressure.

Experimental Protocol for Boiling Point Determination (Capillary Method)

This protocol outlines a robust method for determining the boiling point of Ethyl 4-tert-butylbenzoate using a Thiele tube apparatus. The choice of a Thiele tube ensures uniform heating of the sample and the thermometer.

Materials:

• Ethyl 4-tert-butylbenzoate sample

• Thiele tube

• High-boiling point mineral oil

• Thermometer (calibrated)

• Capillary tubes (sealed at one end)

• Small test tube

• Rubber band or wire for attaching the test tube to the thermometer

• Heating source (e.g., Bunsen burner or heating mantle)

• Safety glasses and appropriate personal protective equipment (PPE)

Procedure:

• Sample Preparation: Add a small amount (approximately 0.5 mL) of Ethyl 4-tert-butylbenzoate to the small test tube.

• Capillary Tube Insertion: Place a capillary tube, with the sealed end pointing upwards, into the test tube containing the sample.

• Apparatus Assembly:

  • Attach the test tube to the thermometer using a rubber band or wire. Ensure the sample in the test tube is level with the thermometer bulb.

  • Clamp the Thiele tube to a retort stand and fill it with high-boiling point mineral oil to a level just above the top of the side arm.

  • Carefully insert the thermometer and attached test tube into the Thiele tube, ensuring the oil level is above the sample.

• Heating:

  • Gently heat the side arm of the Thiele tube with a small flame from a Bunsen burner or a heating mantle. The convection currents in the oil will ensure uniform temperature distribution.

  • Observe the capillary tube closely. As the temperature rises, a stream of bubbles will begin to emerge from the open end of the capillary tube.

• Boiling Point Identification:

  • Continue gentle heating until a rapid and continuous stream of bubbles is observed.

  • Remove the heat source and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the stream of bubbles ceases, and the liquid just begins to enter the capillary tube.

• Data Recording: Record the temperature at which the liquid enters the capillary tube. For accuracy, it is advisable to repeat the determination.

Self-Validation: A key aspect of this protocol is the slow cooling phase. The point at which the liquid re-enters the capillary signifies the precise temperature where the vapor pressure of the sample equals the external pressure. Repeating the measurement and obtaining consistent readings validates the result.

Experimental Workflow for Boiling Point Determination

Caption: Workflow for Boiling Point Determination via the Capillary Method.

Density of Ethyl 4-tert-butylbenzoate

Density is a fundamental physical property defined as the mass of a substance per unit volume. For liquids, it is an important parameter for quality control, material characterization, and in calculations involving mass-to-volume conversions.

Reported Density

The density of Ethyl 4-tert-butylbenzoate is presented in the table below. Density is temperature-dependent; therefore, the temperature at which the measurement was taken is a critical piece of information.

Physical Property	Value	Source
Density	0.979 ± 0.06 g/cm³ (Predicted)	ChemicalBook[3]

Note: The reported density is a predicted value. For precise applications, experimental determination is recommended.

Scientific Principles of Density Determination

The determination of the density of a liquid is conceptually straightforward and is based on the formula:

Density (ρ) = Mass (m) / Volume (V)

The accuracy of the density determination is, therefore, contingent on the precise measurement of both the mass and the volume of a sample. Mass can be accurately determined using an analytical balance. The volume can be determined with high precision using calibrated glassware, such as a pycnometer or a graduated cylinder for less precise measurements.

Experimental Protocol for Density Determination

This protocol describes the determination of the density of Ethyl 4-tert-butylbenzoate using a pycnometer, which allows for a very accurate measurement of volume.

Materials:

• Ethyl 4-tert-butylbenzoate sample

• Pycnometer (calibrated)

• Analytical balance (readable to ±0.0001 g)

• Thermometer

• Water bath (for temperature control)

• Distilled water

• Acetone (for cleaning and drying)

Procedure:

• Pycnometer Preparation:

  • Clean the pycnometer and its stopper thoroughly with distilled water, followed by a rinse with acetone to facilitate drying.

  • Ensure the pycnometer is completely dry by placing it in a drying oven or by air drying.

• Mass of the Empty Pycnometer:

  • Allow the dry pycnometer to cool to room temperature.

  • Accurately weigh the empty pycnometer with its stopper on the analytical balance. Record this mass as m₁.

• Mass of the Pycnometer with Sample:

  • Fill the pycnometer with Ethyl 4-tert-butylbenzoate, ensuring no air bubbles are trapped.

  • Insert the stopper carefully, allowing any excess liquid to overflow through the capillary in the stopper.

  • Wipe the outside of the pycnometer dry.

  • Place the filled pycnometer in a temperature-controlled water bath to bring the sample to the desired temperature (e.g., 20°C or 25°C).

  • Once thermal equilibrium is reached, remove the pycnometer, wipe it dry, and weigh it. Record this mass as m₂.

• Calibration with Water (to determine the exact volume of the pycnometer):

  • Empty and clean the pycnometer.

  • Fill the pycnometer with distilled water and follow the same procedure as in step 3 to bring it to the same temperature.

  • Weigh the pycnometer filled with water. Record this mass as m₃.

• Calculation:

  • Mass of the Ethyl 4-tert-butylbenzoate sample: m_sample = m₂ - m₁

  • Mass of the water: m_water = m₃ - m₁

  • Look up the density of water (ρ_water) at the measurement temperature from a reliable reference table.

  • Volume of the pycnometer: V = m_water / ρ_water

  • Density of Ethyl 4-tert-butylbenzoate: ρ_sample = m_sample / V

Trustworthiness of the Protocol: The use of a calibrated pycnometer and an analytical balance, combined with precise temperature control, ensures the high accuracy and reliability of this method. The calibration step with distilled water, a substance with a well-established density at various temperatures, provides a self-validating system for the volume determination.

Experimental Workflow for Density Determination

Caption: Workflow for Density Determination using a Pycnometer.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 79408, Ethyl 4-tert-butylbenzoate.[Link]

Sources

• 1. Ethyl 4-tert-butylbenzoate | C13H18O2 | CID 79408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy Ethyl 4-tert-butylbenzoate | 5406-57-5 [smolecule.com]
• 3. ETHYL 4-TERT-BUTYLBENZOATE | 5406-57-5 [chemicalbook.com]

An In-Depth Technical Guide to the Solubility of Ethyl 4-tert-butylbenzoate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the solubility characteristics of ethyl 4-tert-butylbenzoate in a range of common organic solvents. In the dynamic fields of chemical research and pharmaceutical development, a thorough understanding of a compound's solubility is paramount for process optimization, formulation design, and ensuring reproducible experimental outcomes. This document moves beyond a simple compilation of data, offering insights into the underlying physicochemical principles that govern solubility and providing both established experimental protocols and robust theoretical models for solubility prediction.

Physicochemical Profile of Ethyl 4-tert-butylbenzoate

Ethyl 4-tert-butylbenzoate is a benzoate ester recognized for its role as a metabolite and its applications in various chemical syntheses.[1] Its molecular structure, characterized by an aromatic ring, an ester group, and a bulky tert-butyl substituent, dictates its solubility behavior.

A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 4-tert-butylbenzoate

Property	Value	Source
Molecular Formula	C₁₃H₁₈O₂
Molecular Weight	206.28 g/mol
CAS Number	5406-57-5
Appearance	Colorless liquid	[2]
Boiling Point	137 °C	[2]
Density	~0.979 g/cm³	[2]
LogP (Octanol/Water)	3.161 (Predicted)

The relatively high LogP value suggests a lipophilic nature, indicating a preference for non-polar environments over aqueous media. This is a critical factor influencing its solubility in organic solvents.

Theoretical Framework for Solubility Prediction

While empirical determination of solubility is the gold standard, predictive models offer a powerful tool for solvent screening and for understanding the molecular interactions that drive the dissolution process.

Hansen Solubility Parameters (HSP)

The principle of "like dissolves like" is quantified by the Hansen Solubility Parameters, which deconstruct the total cohesive energy of a substance into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[3] The closer the HSP values of a solute and a solvent, the more likely they are to be miscible.

The distance (Ra) between the HSP of the solute and the solvent in the three-dimensional Hansen space can be calculated using the following equation:

Ra² = 4(δD₁ - δD₂)² + (δP₁ - δP₂)² + (δH₁ - δH₂)² [4]

A smaller Ra value indicates a higher likelihood of solubility.

To apply this model, the HSP for ethyl 4-tert-butylbenzoate must first be determined. In the absence of direct experimental values, group contribution methods can be employed for their estimation. Based on its molecular structure, the estimated Hansen Solubility Parameters for ethyl 4-tert-butylbenzoate are presented in Table 2, alongside the established HSP values for a selection of common organic solvents.

Table 2: Estimated Hansen Solubility Parameters (HSP) for Ethyl 4-tert-butylbenzoate and HSP of Selected Organic Solvents (in MPa⁰.⁵)

Substance	δD (Dispersion)	δP (Polar)	δH (Hydrogen Bonding)
Ethyl 4-tert-butylbenzoate (Estimated)	17.5	4.5	6.0
Methanol	14.7	12.3	22.3
Ethanol	15.8	8.8	19.4
Acetone	15.5	10.4	7.0
Ethyl Acetate	15.8	5.3	7.2
Toluene	18.0	1.4	2.0
n-Hexane	14.9	0.0	0.0

Note: The HSP values for the solvents are from established databases.[2][5]

This table serves as a foundational tool for predicting the solubility of ethyl 4-tert-butylbenzoate in these solvents. A smaller calculated Ra value between ethyl 4-tert-butylbenzoate and a given solvent suggests a higher affinity and, consequently, greater solubility.

UNIFAC/UNIQUAC Models

The UNIFAC (UNIQUAC Functional-group Activity Coefficients) and UNIQUAC (Universal Quasi-Chemical) models are group contribution methods used to predict activity coefficients in mixtures.[6] These models are particularly useful for systems where experimental data is scarce. The UNIFAC model, for instance, calculates activity coefficients based on the functional groups present in the molecules of the mixture.[6] The prediction of solubility in non-ideal multicomponent systems can be achieved by combining a group contribution approach with the UNIQUAC model for activity coefficients.[7]

The application of these models requires a comprehensive set of group interaction parameters, which are determined from experimental vapor-liquid or liquid-liquid equilibrium data. While a detailed UNIFAC/UNIQUAC analysis is beyond the scope of this introductory guide, it represents a powerful avenue for more in-depth solubility modeling, particularly for complex solvent mixtures.

Experimental Determination of Solubility

For precise and definitive solubility data, experimental measurement is indispensable. The following section outlines two widely accepted methodologies.

Isothermal Equilibrium Method

The isothermal equilibrium method, also known as the shake-flask method, is a robust technique for determining thermodynamic solubility.

Experimental Workflow: Isothermal Equilibrium Method

Caption: Workflow for the Isothermal Equilibrium Method.

This method relies on achieving a saturated solution at a constant temperature and then accurately measuring the concentration of the dissolved solute.

Gravimetric Method

The gravimetric method is a straightforward and reliable technique, particularly for non-volatile solutes.

Step-by-Step Protocol for the Gravimetric Method:

• Preparation of a Saturated Solution: Prepare a saturated solution of ethyl 4-tert-butylbenzoate in the desired solvent at a specific temperature, ensuring some undissolved solid remains.

• Filtration: Filter the saturated solution to remove all undissolved solid.

• Weighing: Accurately weigh a known volume of the clear, saturated filtrate into a pre-weighed container.

• Solvent Evaporation: Carefully evaporate the solvent from the filtrate under controlled conditions (e.g., in a vacuum oven at a temperature below the solute's boiling point) until a constant weight is achieved.

• Final Weighing: Weigh the container with the dried solute residue.

• Calculation: The solubility is calculated as the mass of the dissolved solute per volume or mass of the solvent.

Diagram of the Gravimetric Method Workflow

Caption: Gravimetric Method for Solubility Determination.

Factors Influencing the Solubility of Ethyl 4-tert-butylbenzoate

Several factors can significantly impact the solubility of ethyl 4-tert-butylbenzoate in organic solvents:

• Temperature: Generally, the solubility of a solid in a liquid increases with temperature. However, the extent of this increase is dependent on the specific solute-solvent system and the enthalpy of the solution.

• Solvent Polarity: As a relatively non-polar molecule, ethyl 4-tert-butylbenzoate is expected to exhibit higher solubility in solvents with lower polarity, such as toluene and hexane, and good miscibility with moderately polar solvents like ethyl acetate and acetone. Its solubility in highly polar solvents like methanol and ethanol, while expected to be good due to the ester functionality, may be influenced by the energy required to disrupt the solvent's hydrogen-bonding network.

• Molecular Interactions: The presence of the ester group allows for dipole-dipole interactions and potential hydrogen bond acceptance. The bulky tert-butyl group can, however, introduce steric hindrance, affecting how effectively the solvent molecules can solvate the solute.

Concluding Remarks for the Practicing Scientist

This guide has provided a multifaceted approach to understanding the solubility of ethyl 4-tert-butylbenzoate. For the researcher in the lab, the following practical considerations are key:

• Initial Solvent Selection: Utilize the Hansen Solubility Parameters as a first-pass screening tool to identify promising solvents.

• Experimental Verification: For critical applications, always perform experimental solubility determination using a reliable method such as the isothermal equilibrium or gravimetric technique.

• Temperature Control: Be mindful that temperature is a critical variable. Ensure precise and consistent temperature control during experimental work.

• Purity of Materials: The purity of both the solute and the solvent can significantly affect solubility measurements. Use high-purity materials for accurate results.

By integrating theoretical predictions with rigorous experimental validation, researchers can confidently navigate the challenges of solvent selection and process design involving ethyl 4-tert-butylbenzoate.

References

• Accu Dyne Test. (n.d.). Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids. Retrieved from [Link]

• MDPI. (2023). Determination of Energy Interaction Parameters for the UNIFAC Model Based on Solvent Activity Coefficients in Benzene–D2EHPA and Toluene–D2EHPA Systems. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Ethyl 4-t-butylbenzoate (CAS 5406-57-5). Retrieved from [Link]

• The Good Scents Company. (n.d.). methyl 4-tert-butyl benzoate, 26537-19-9. Retrieved from [Link]

• ACS Publications. (2019). Measurement and Modeling of Solubility of para-tert-Butylbenzoic Acid in Pure and Mixed Organic Solvents at Different Temperatures. Journal of Chemical & Engineering Data. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 4-tert-butylbenzoate. Retrieved from [Link]

• CORE. (2005). Evaluation of UNIFAC group interaction parameters usijng properties based on quantum mechanical calculations. Retrieved from [Link]

• Wikipedia. (n.d.). UNIFAC. Retrieved from [Link]

• Park, Kinam. (2000). Hansen Solubility Parameters. CRC Press LLC.

• Williams, D. (2019, October 30). Introduction to the Hansen Solubility Parameters 5381 2019 [Video]. YouTube. Retrieved from [Link]

• Aspen Plus. (2020, October 7). UNIFAC Estimation to predict missing binary interaction parameters [Video]. YouTube. Retrieved from [Link]

• Hansen Solubility. (n.d.). The HSP Sphere in VR. Retrieved from [Link]

• Hansen Solubility. (n.d.). Designer Solvent Blends. Retrieved from [Link]

• Wikipedia. (n.d.). Hansen solubility parameter. Retrieved from [Link]

• Stenutz, R. (n.d.). Hansen solubility parameters. Retrieved from [Link]

• ResearchGate. (n.d.). Hansen solubility parameters of different solvents and physico-chemical.... Retrieved from [Link]

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• 1. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 2. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
• 3. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 4. Hansen solubility parameters [stenutz.eu]
• 5. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids [accudynetest.com]
• 6. UNIFAC - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]

A Spectroscopic Guide to Ethyl 4-tert-butylbenzoate: Elucidating Molecular Structure Through NMR, IR, and Mass Spectrometry

This technical guide provides an in-depth analysis of the spectroscopic data for Ethyl 4-tert-butylbenzoate (C13H18O2), a benzoate ester of significant interest in various chemical research and development sectors.[1] This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data to facilitate its unambiguous identification and characterization.

Introduction

Ethyl 4-tert-butylbenzoate is a derivative of benzoic acid, formed by the formal condensation of 4-tert-butylbenzoic acid with ethanol.[1] Its molecular structure, characterized by an aromatic ring, an ester functional group, and a bulky tert-butyl substituent, gives rise to a unique spectroscopic fingerprint. Understanding this fingerprint is paramount for quality control, reaction monitoring, and the elucidation of its role in various chemical processes. This guide will dissect the data from three primary spectroscopic techniques, providing not just the data itself, but also the scientific rationale behind the spectral features.

Molecular Structure and Key Features

A clear understanding of the molecular structure is the foundation for interpreting its spectroscopic data. Below is a diagrammatic representation of Ethyl 4-tert-butylbenzoate, highlighting the key functional groups that influence its spectral properties.

Caption: Molecular structure of Ethyl 4-tert-butylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The following data were obtained in deuterated chloroform (CDCl3).

¹H NMR Spectroscopy

The proton NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz	Assignment
7.97	Doublet (d)	2H	8.3	Aromatic (ortho to -COOEt)
7.45	Doublet (d)	2H	8.3	Aromatic (meta to -COOEt)
4.37	Quartet (q)	2H	7.1	-OCH₂CH₃
1.39	Triplet (t)	3H	7.1	-OCH₂CH₃
1.34	Singlet (s)	9H	-	-C(CH₃)₃

Interpretation: The downfield region of the spectrum shows two doublets at 7.97 and 7.45 ppm, characteristic of a para-substituted benzene ring. The protons ortho to the electron-withdrawing ester group are deshielded and appear further downfield. The quartet at 4.37 ppm and the triplet at 1.39 ppm are indicative of an ethyl group, with the methylene protons being adjacent to the deshielding oxygen atom. The upfield singlet at 1.34 ppm, integrating to nine protons, is the classic signature of a tert-butyl group.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum provides information on the different types of carbon atoms in the molecule.

Chemical Shift (δ) ppm	Assignment
166.8	C=O (Ester carbonyl)
156.5	Aromatic (quaternary, C-C(CH₃)₃)
129.5	Aromatic (CH, ortho to -COOEt)
127.8	Aromatic (quaternary, C-COOEt)
125.4	Aromatic (CH, meta to -COOEt)
60.8	-OC H₂CH₃
35.1	-C (CH₃)₃
31.2	-C(C H₃)₃
14.5	-OCH₂C H₃

Interpretation: The carbonyl carbon of the ester group is observed at the characteristic downfield position of 166.8 ppm. The aromatic region displays four signals, confirming the para-substitution pattern. The signal at 156.5 ppm is assigned to the carbon attached to the tert-butyl group, while the signal at 127.8 ppm corresponds to the carbon bearing the ester group. The ethyl group carbons are found at 60.8 and 14.5 ppm, and the tert-butyl carbons are at 35.1 and 31.2 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The spectrum of Ethyl 4-tert-butylbenzoate was obtained as a neat liquid.

Wavenumber (cm⁻¹)	Intensity	Assignment
~2965	Strong	C-H stretch (aliphatic)
~1715	Strong	C=O stretch (ester)
~1610, ~1575	Medium	C=C stretch (aromatic)
~1270, ~1100	Strong	C-O stretch (ester)

Interpretation: The most prominent absorption is the strong C=O stretch of the ester at approximately 1715 cm⁻¹. The presence of a conjugated aromatic ring slightly lowers this frequency from that of a typical aliphatic ester. The strong C-H stretching vibrations around 2965 cm⁻¹ are due to the ethyl and tert-butyl groups. The characteristic C=C stretching absorptions of the aromatic ring are observed at ~1610 and ~1575 cm⁻¹. The strong bands in the fingerprint region, around 1270 and 1100 cm⁻¹, are attributed to the C-O stretching vibrations of the ester group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation. The data presented here is from electron ionization (EI) mass spectrometry.

m/z	Relative Intensity	Proposed Fragment
206	22.2%	[M]⁺ (Molecular Ion)
191	99.99%	[M - CH₃]⁺
161	15.9%	[M - C₂H₅O]⁺ or [M - C₃H₇]⁺
91	26.3%	[C₇H₇]⁺ (Tropylium ion)
29	34.8%	[C₂H₅]⁺

Interpretation: The molecular ion peak is observed at m/z 206, which corresponds to the molecular weight of Ethyl 4-tert-butylbenzoate (C₁₃H₁₈O₂).[1] The base peak at m/z 191 is due to the loss of a methyl radical from the tert-butyl group, forming a stable tertiary carbocation. The peak at m/z 161 can be attributed to the loss of an ethoxy radical or a propyl radical. The presence of the tropylium ion at m/z 91 is a common feature in the mass spectra of alkyl-substituted benzene derivatives. The peak at m/z 29 corresponds to the ethyl cation.

It is worth noting that an alternative fragmentation pattern has been reported with a molecular ion at m/z 207 [M+H]⁺ and fragments at m/z 169 and 83. This difference may arise from different ionization techniques or instrument conditions.

Caption: Proposed fragmentation pathway of Ethyl 4-tert-butylbenzoate.

Experimental Protocols

The acquisition of high-quality spectroscopic data is contingent upon meticulous experimental procedures. The following outlines the general methodologies for obtaining the data presented in this guide.

NMR Spectroscopy

• Sample Preparation: A solution of Ethyl 4-tert-butylbenzoate (approximately 5-10 mg) is prepared in deuterated chloroform (CDCl₃, ~0.7 mL) in a standard 5 mm NMR tube.

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition: Standard pulse sequences are used for both ¹H and ¹³C NMR. For ¹H NMR, a sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans is typically required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: The raw data (Free Induction Decay) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak of CDCl₃ (δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).

IR Spectroscopy

• Sample Preparation: For a neat liquid sample, a thin film of Ethyl 4-tert-butylbenzoate is placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used to acquire the spectrum.

• Data Acquisition: A background spectrum of the empty sample holder is first recorded. The sample is then placed in the beam path, and the sample spectrum is acquired. The final spectrum is presented as percent transmittance versus wavenumber (cm⁻¹).

Mass Spectrometry

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via a gas chromatograph (GC-MS) for volatile compounds like Ethyl 4-tert-butylbenzoate.

• Ionization: Electron Ionization (EI) is a common method where the sample is bombarded with a high-energy electron beam (typically 70 eV).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Conclusion

The comprehensive spectroscopic data presented in this guide, encompassing ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry, provides a robust and multi-faceted characterization of Ethyl 4-tert-butylbenzoate. The detailed interpretation of each spectrum, grounded in fundamental principles of spectroscopy and organic chemistry, offers a clear and unambiguous identification of the molecule's structure and key functional groups. This guide serves as a valuable resource for scientists and researchers, enabling them to confidently identify and utilize Ethyl 4-tert-butylbenzoate in their respective fields of study.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 79408, Ethyl 4-tert-butylbenzoate" PubChem, [Link].

• Royal Society of Chemistry. "Supporting Information for..." Royal Society of Chemistry, [Link].

• NIST. "Ethyl 4-t-butylbenzoate" NIST Chemistry WebBook, [Link].

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Role of Ethyl 4-tert-butylbenzoate as a metabolite

An In-Depth Technical Guide on the Role of Ethyl 4-tert-butylbenzoate as a Metabolite

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 4-tert-butylbenzoate, a benzoate ester, is recognized for its applications in the fragrance and chemical synthesis industries. While its direct detection as a xenobiotic metabolite in biological systems is not extensively documented in current literature, its precursor, 4-tert-butylbenzoic acid (PTBBA), is a known and significant metabolite of several widely used industrial and consumer chemicals. This guide provides a comprehensive examination of the metabolic pathways leading to PTBBA and puts forth a scientifically grounded hypothesis for the subsequent formation of Ethyl 4-tert-butylbenzoate. We will delve into the toxicological implications of the parent acid, the enzymatic mechanisms potentially responsible for the esterification, and the state-of-the-art analytical methodologies required to investigate and quantify this putative metabolite in biological matrices. This document serves as a critical resource for researchers in toxicology, drug metabolism, and environmental science, offering both a review of existing knowledge and a roadmap for future research.

Introduction to Ethyl 4-tert-butylbenzoate

Ethyl 4-tert-butylbenzoate (CAS 5406-57-5) is an organic compound classified as a benzoate ester, resulting from the formal condensation of 4-tert-butylbenzoic acid and ethanol[1][2]. It is a colorless liquid with a molecular formula of C13H18O2 and a molecular weight of 206.28 g/mol [1][3]. Its primary industrial applications are in the fragrance and flavor industry and as a reagent in organic synthesis[4]. While its role as a metabolite is not directly established, the metabolic fate of its precursor acid is of significant interest in toxicology and pharmacology[4].

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 4-tert-butylbenzoate and its precursor acid, 4-tert-butylbenzoic acid, is presented in Table 1.

Property	Ethyl 4-tert-butylbenzoate	4-tert-Butylbenzoic Acid (PTBBA)
CAS Number	5406-57-5	98-73-7
Molecular Formula	C13H18O2	C11H14O2
Molecular Weight	206.28 g/mol	178.23 g/mol
Appearance	Colorless liquid	White crystalline powder
Boiling Point	137 °C	Not applicable
Melting Point	Not applicable	164.5-165.5 °C
Water Solubility	Low	Insoluble
Log Kow	No data available	3.4 (at 21°C)

The Precursor: 4-tert-Butylbenzoic Acid (PTBBA) as a Key Metabolite

The presence of 4-tert-butylbenzoic acid (PTBBA) as a metabolite in biological systems is well-documented. It is formed from the biotransformation of several xenobiotics. Understanding the metabolic pathways leading to PTBBA is crucial for hypothesizing the subsequent formation of its ethyl ester.

Metabolic Precursors of PTBBA

Two notable examples of xenobiotics that are metabolized to PTBBA are 4-tert-butyltoluene and 2-(4-tert-butylbenzyl)propionaldehyde (lysmeral).

• 4-tert-Butyltoluene: This compound is used in various industrial applications. In rats, it is oxidized by microsomal enzymes in the liver to form PTBBA, which is then excreted in the urine as glucuronide conjugates[5].

• 2-(4-tert-butylbenzyl)propionaldehyde (Lysmeral): A synthetic fragrance widely used in consumer products, lysmeral is metabolized in humans to several compounds, with PTBBA being a major urinary metabolite[3]. A German environmental survey on children and adolescents found PTBBA in 100% of urine samples analyzed[3].

The metabolic conversion of these precursors to PTBBA is depicted in the following diagram:

Metabolic conversion of xenobiotics to PTBBA.

Toxicological Profile of PTBBA

PTBBA is not an inert metabolite. It is classified as harmful if swallowed and may cause damage to organs through prolonged or repeated exposure[6]. Studies have indicated potential for reproductive toxicity[6][7]. The primary target organs include the kidneys, liver, nervous system, and male reproductive system[4]. The toxicity of PTBBA underscores the importance of understanding its complete metabolic fate, including any subsequent conjugation or transformation reactions.

Proposed Metabolic Pathway for Ethyl 4-tert-butylbenzoate Formation

While direct evidence for the in vivo formation of Ethyl 4-tert-butylbenzoate is lacking in the reviewed literature, a plausible metabolic pathway can be proposed based on established principles of xenobiotic metabolism. The formation of an ethyl ester from a carboxylic acid metabolite requires the presence of ethanol and an appropriate enzymatic system.

The Role of Ethanol and Esterification

The proposed pathway involves the esterification of PTBBA with ethanol. This reaction is chemically analogous to the Fischer esterification, where a carboxylic acid reacts with an alcohol in the presence of an acid catalyst to form an ester[8]. In a biological system, this transformation would be enzyme-catalyzed.

Potential Enzymatic Mechanisms

The enzymatic conjugation of xenobiotic carboxylic acids is a known metabolic route. While glucuronidation is a common pathway for carboxylic acids, other conjugation reactions can occur. The formation of xenobiotic-S-acyl-CoA thioesters is a critical activation step that can lead to the formation of other conjugates[9].

A key enzyme family that could be involved in the ethylation of PTBBA is the fatty acid ethyl ester (FAEE) synthases . These enzymes are known to catalyze the formation of fatty acid ethyl esters from fatty acids and ethanol[10]. Notably, a major form of human myocardial FAEE synthase has been identified as an acidic glutathione transferase[10]. This suggests that enzymes involved in xenobiotic metabolism could potentially catalyze the formation of Ethyl 4-tert-butylbenzoate from PTBBA in the presence of ethanol.

The proposed metabolic pathway is illustrated below:

Proposed enzymatic formation of Ethyl 4-tert-butylbenzoate.

Toxicological Significance of Ethyl 4-tert-butylbenzoate as a Metabolite

The formation of an ethyl ester from a toxic carboxylic acid can significantly alter its toxicokinetic and toxicodynamic properties. The increased lipophilicity of Ethyl 4-tert-butylbenzoate compared to PTBBA could lead to:

• Altered Distribution: Increased partitioning into adipose tissue and the potential to cross the blood-brain barrier more readily.

• Modified Toxicity: The ester may have a different toxicological profile than the parent acid. It could be less toxic, or it could act as a prodrug, being hydrolyzed back to the toxic acid in specific tissues.

• Bioaccumulation: The increased lipophilicity may lead to a longer biological half-life and potential for bioaccumulation.

The study of fatty acid conjugates of xenobiotics has shown that these lipophilic metabolites can accumulate in various organs and contribute to toxicity[11].

Analytical Methodologies for Detection and Quantification

To investigate the proposed metabolic pathway and determine the presence of Ethyl 4-tert-butylbenzoate in biological matrices, robust and sensitive analytical methods are required. The most suitable techniques would be chromatography-mass spectrometry-based methods.

Sample Preparation

The preparation of biological samples (urine, plasma, tissue homogenates) is a critical step to remove interferences and concentrate the analyte.

Protocol 1: Liquid-Liquid Extraction (LLE) from Urine/Plasma

• Sample Collection: Collect urine or plasma samples and store them at -80°C until analysis.

• Internal Standard: Add a suitable internal standard (e.g., isotopically labeled Ethyl 4-tert-butylbenzoate) to a known volume of the sample.

• pH Adjustment: Adjust the pH of the sample to a neutral or slightly acidic range to ensure the analyte is in a non-ionized form.

• Extraction: Add an immiscible organic solvent (e.g., ethyl acetate, hexane) to the sample. Vortex vigorously for 2 minutes to facilitate the transfer of the analyte into the organic phase.

• Phase Separation: Centrifuge the sample at 3000 x g for 10 minutes to separate the aqueous and organic layers.

• Evaporation: Carefully transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small volume of the mobile phase used for the chromatographic analysis.

Chromatographic Separation and Mass Spectrometric Detection

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are both powerful techniques for the analysis of Ethyl 4-tert-butylbenzoate.

Parameter	GC-MS	LC-MS/MS
Chromatographic Column	Non-polar capillary column (e.g., DB-5ms)	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Ionization Mode	Electron Ionization (EI)	Electrospray Ionization (ESI), positive mode
Mass Analyzer	Quadrupole, Ion Trap, or Time-of-Flight (TOF)	Triple Quadrupole (QqQ) or High-Resolution Mass Spectrometry (HRMS)
Detection Mode	Selected Ion Monitoring (SIM) or Full Scan	Selected Reaction Monitoring (SRM) or Full Scan

Protocol 2: LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS).

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient Elution: A suitable gradient from a low to a high percentage of Mobile Phase B to ensure good separation of the analyte from matrix components.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometric Conditions:

  • Ionization: ESI in positive mode.

  • SRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both the analyte and the internal standard for confident identification and quantification. For Ethyl 4-tert-butylbenzoate (precursor ion m/z 207.1), potential product ions could be investigated by fragmentation studies.

The following diagram illustrates a typical analytical workflow:

Workflow for the analysis of Ethyl 4-tert-butylbenzoate.

Conclusion and Future Directions

The role of Ethyl 4-tert-butylbenzoate as a metabolite is a compelling area for future research. While its precursor, 4-tert-butylbenzoic acid, is a confirmed and toxicologically significant metabolite of several common xenobiotics, the subsequent formation of the ethyl ester remains a scientifically plausible but unproven hypothesis. The co-exposure to precursors of PTBBA and ethanol could potentially lead to the formation of this novel metabolite, with unknown toxicological consequences.

Future research should focus on:

• Developing and validating sensitive analytical methods for the detection of Ethyl 4-tert-butylbenzoate in human biological samples, particularly in populations with known exposure to its precursors and alcohol consumption.

• In vitro studies using human liver microsomes or hepatocytes to investigate the enzymatic formation of Ethyl 4-tert-butylbenzoate from PTBBA and ethanol.

• Toxicological evaluation of Ethyl 4-tert-butylbenzoate to understand its potential risks compared to its parent acid.

This guide provides the foundational knowledge and technical framework for undertaking such investigations, which are essential for a comprehensive understanding of the metabolism and potential health effects of widely used 4-tert-butyl-containing compounds.

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The Strategic Utility of Ethyl 4-tert-butylbenzoate in Modern Organic Synthesis: A Technical Guide

In the landscape of contemporary organic synthesis, the selection of appropriate building blocks is paramount to the efficient construction of complex molecular architectures. Among the vast arsenal of available synthons, ethyl 4-tert-butylbenzoate emerges as a molecule of significant strategic value, offering a unique combination of steric influence, electronic modulation, and versatile reactivity. This technical guide provides an in-depth exploration of ethyl 4-tert-butylbenzoate as a pivotal building block for researchers, scientists, and professionals in drug development and materials science. We will delve into its fundamental properties, core reactivity, and showcase its application in sophisticated synthetic endeavors, supported by detailed experimental protocols and mechanistic insights.

Part 1: Foundational Profile of Ethyl 4-tert-butylbenzoate

Ethyl 4-tert-butylbenzoate is a benzoate ester characterized by the presence of a bulky tert-butyl group at the para position of the benzene ring.[1] This structural feature is not merely a passive substituent; it profoundly influences the molecule's physical properties and chemical behavior.

Structure and Properties

The molecule consists of an ethyl ester functional group attached to a 4-tert-butylbenzoyl core. The formal condensation of 4-tert-butylbenzoic acid with ethanol yields this compound.[1] The tert-butyl group, with its large steric footprint, plays a crucial role in dictating intermolecular interactions, thereby affecting properties such as melting point and solubility.

Property	Value	Source
Molecular Formula	C₁₃H₁₈O₂	[1]
Molecular Weight	206.28 g/mol	[1]
Appearance	Colorless liquid	[2]
CAS Number	5406-57-5	[1]
Boiling Point	122-124 °C at 9 mmHg	[3]
Density	~0.995 g/mL at 25 °C (for methyl ester)	[3]
Refractive Index	~1.51 at 20 °C (for methyl ester)	[3]

Note: Some physical properties are listed for the closely related methyl ester due to data availability, providing a reasonable approximation.

Part 2: The tert-Butyl Group: A Master of Steric and Electronic Influence

The strategic importance of ethyl 4-tert-butylbenzoate in organic synthesis is largely attributable to the dual influence of its para-tert-butyl group. This substituent exerts both steric and electronic effects that can be harnessed to control reaction outcomes.

Electronic Effects: The tert-butyl group is weakly electron-donating through induction and hyperconjugation.[1][4] This subtle electron-donating nature can influence the reactivity of the aromatic ring in electrophilic aromatic substitution reactions, favoring substitution at the ortho and para positions relative to the ester group, although the ester itself is a meta-director.

Steric Hindrance: The significant steric bulk of the tert-butyl group can direct the regioselectivity of reactions by hindering approach to the ortho positions.[5] This steric shielding is a powerful tool for achieving selectivity in complex syntheses.

Caption: Core reactivity sites of ethyl 4-tert-butylbenzoate.

Part 3: Synthesis and Key Transformations: Experimental Protocols

A cornerstone of scientific integrity is the ability to reproduce experimental results. To this end, we provide detailed, self-validating protocols for the synthesis and a key transformation of ethyl 4-tert-butylbenzoate.

Synthesis via Fischer Esterification

The most common and direct route to ethyl 4-tert-butylbenzoate is the Fischer esterification of 4-tert-butylbenzoic acid with ethanol, catalyzed by a strong acid.[2] This reversible reaction is typically driven to completion by using an excess of the alcohol or by removing the water formed during the reaction.[6]

Experimental Protocol: Synthesis of Ethyl 4-tert-butylbenzoate

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-tert-butylbenzoic acid (10.0 g, 56.1 mmol) and absolute ethanol (50 mL).

• Catalyst Addition: Carefully add concentrated sulfuric acid (1.0 mL) to the stirred mixture.

• Reflux: Heat the reaction mixture to a gentle reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture into 100 mL of cold water.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution (until effervescence ceases), and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude ester by vacuum distillation to obtain ethyl 4-tert-butylbenzoate as a colorless oil.

Saponification: The Gateway to the Carboxylic Acid

The hydrolysis of the ester back to the parent carboxylic acid, known as saponification when base-promoted, is a fundamental transformation.[7] This reaction is crucial for unmasking the carboxylic acid functionality after the ester has served its purpose in a synthetic sequence, for example, as a protecting group.

Experimental Protocol: Saponification of Ethyl 4-tert-butylbenzoate

• Reaction Setup: In a 100 mL round-bottom flask fitted with a reflux condenser, dissolve ethyl 4-tert-butylbenzoate (5.0 g, 24.2 mmol) in ethanol (30 mL).

• Base Addition: Add a solution of sodium hydroxide (2.0 g, 50.0 mmol) in water (10 mL) to the flask.

• Reflux: Heat the mixture to reflux for 2 hours.

• Solvent Removal: After cooling, remove the ethanol under reduced pressure.

• Acidification: Dilute the residue with water (50 mL) and acidify to a pH of ~2 with concentrated hydrochloric acid. A white precipitate of 4-tert-butylbenzoic acid will form.

• Isolation: Collect the solid by vacuum filtration, wash with cold water, and dry to yield the pure carboxylic acid.

Part 4: Application in Complex Molecule Synthesis

The true utility of a building block is demonstrated in its successful incorporation into the synthesis of complex, high-value molecules. The 4-tert-butylphenyl motif is found in a range of pharmaceuticals, agrochemicals, and materials.[8]

Precursor to the Retinoid X Receptor Agonist, Bexarotene

Bexarotene is a medication used to treat cutaneous T-cell lymphoma.[9] The synthesis of bexarotene and its analogues often involves intermediates derived from 4-tert-butylbenzoic acid or its esters.[10][11][12] The tert-butylphenyl group is a key pharmacophoric element in these molecules. While many reported syntheses of bexarotene start from 4-carbomethoxybenzoyl chloride, the underlying 4-tert-butylbenzoyl scaffold is accessible from ethyl 4-tert-butylbenzoate.

Caption: Simplified workflow for the synthesis of Bexarotene from ethyl 4-tert-butylbenzoate.

Role in the Synthesis of UV Absorbers

The 4-tert-butylbenzoyl moiety is a common component of UVA absorbers used in sunscreens and other personal care products.[13] For instance, the widely used sunscreen agent avobenzone (4-tert-butyl-4'-methoxydibenzoylmethane) is synthesized from a derivative of 4-tert-butylbenzoic acid.[3][14][15] Ethyl 4-tert-butylbenzoate can serve as a readily available starting material for the synthesis of such UV-protective compounds.

Part 5: Conclusion

Ethyl 4-tert-butylbenzoate is a versatile and strategically important building block in modern organic synthesis. Its value extends beyond that of a simple aromatic ester. The judicious exploitation of the steric and electronic properties conferred by the para-tert-butyl group allows for precise control over reactivity and selectivity in a wide array of chemical transformations. From the synthesis of life-saving pharmaceuticals to the development of advanced materials, ethyl 4-tert-butylbenzoate offers a reliable and adaptable platform for chemical innovation. The protocols and insights provided in this guide are intended to empower researchers and professionals to fully leverage the potential of this remarkable molecule in their synthetic endeavors.

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Introduction to the chemical reactions of Ethyl 4-tert-butylbenzoate

An In-depth Technical Guide to the Chemical Reactions of Ethyl 4-tert-butylbenzoate

Introduction

Ethyl 4-tert-butylbenzoate is an organic compound classified as a benzoate ester, resulting from the formal condensation of 4-tert-butylbenzoic acid and ethanol.[1] With the molecular formula C₁₃H₁₈O₂, this colorless liquid is recognized for its pleasant aroma, leading to its use in fragrances and flavoring agents.[1] Beyond its sensory applications, its true value in the scientific community lies in its utility as a versatile intermediate in organic synthesis. The molecule possesses two primary sites of reactivity: the ester functional group and the substituted aromatic ring. The interplay between the electron-donating tert-butyl group and the electron-withdrawing ethyl carboxylate group dictates its chemical behavior and provides a rich landscape for synthetic transformations. This guide offers a comprehensive exploration of the core chemical reactions of Ethyl 4-tert-butylbenzoate, providing mechanistic insights, field-proven protocols, and a framework for its application in research and development.

I. Synthesis of Ethyl 4-tert-butylbenzoate: The Fischer-Speier Esterification

The most prevalent and economically viable method for synthesizing Ethyl 4-tert-butylbenzoate is the Fischer-Speier esterification. This acid-catalyzed reaction involves the direct condensation of 4-tert-butylbenzoic acid with ethanol.[1]

Causality and Mechanism: The reaction proceeds via a nucleophilic acyl substitution mechanism.[1] An acid catalyst, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), protonates the carbonyl oxygen of the carboxylic acid.[1][2] This protonation significantly increases the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by the weakly nucleophilic ethanol. The subsequent steps involve proton transfers to form a good leaving group (water) and its eventual elimination to yield the protonated ester. A final deprotonation step regenerates the acid catalyst and provides the final ester product.[2]

The Fischer esterification is a reversible process. To drive the equilibrium towards the formation of the ester, experimental conditions are manipulated, typically by using a large excess of the alcohol (ethanol) which also serves as the solvent, or by actively removing water as it is formed, for instance, through azeotropic distillation with a Dean-Stark apparatus.[1]

Figure 1: Mechanism of Fischer-Speier Esterification.

Experimental Protocol: Fischer Esterification

Objective: To synthesize Ethyl 4-tert-butylbenzoate from 4-tert-butylbenzoic acid and ethanol.

Materials:

• 4-tert-butylbenzoic acid (178 g, 1.0 mol)

• Ethanol (absolute, ~500 mL)

• Concentrated Sulfuric Acid (H₂SO₄, 5-10 mL)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Dichloromethane or Diethyl Ether for extraction

Procedure:

• Setup: A round-bottom flask is charged with 4-tert-butylbenzoic acid (178 g) and an excess of ethanol (~400 mL).[3] A reflux condenser is attached.

• Catalyst Addition: While stirring, slowly add concentrated sulfuric acid to the mixture. The addition is exothermic and should be done cautiously.

• Reflux: The reaction mixture is heated to reflux (approximately 78-85°C) and maintained for 6-24 hours.[1] The progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[3]

• Work-up: After cooling to room temperature, the excess ethanol is removed under reduced pressure using a rotary evaporator.

• Neutralization: The residue is dissolved in an organic solvent like diethyl ether. The organic solution is then carefully washed with water, followed by a saturated sodium bicarbonate solution to neutralize the acidic catalyst (caution: CO₂ evolution), and finally with brine.

• Drying and Isolation: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is evaporated to yield the crude Ethyl 4-tert-butylbenzoate.

• Purification: The crude product can be purified by vacuum distillation to obtain a colorless liquid.

Parameter	Condition	Rationale
Temperature	78-100°C (Reflux)	Provides activation energy and accelerates the reaction towards equilibrium.[1]
Time	6-24 hours	Allows the reversible reaction to reach a favorable equilibrium position.[1]
Catalyst	H₂SO₄ or p-TsOH	Protonates the carbonyl, increasing its electrophilicity for attack by the alcohol.[1][2]
Reactant Ratio	Excess Ethanol	Shifts the reaction equilibrium towards the product side (Le Chatelier's principle).[1]
Typical Yield	70-95%	Dependent on reaction time and efficiency of water removal.[1]

II. Reactions Involving the Ester Functional Group

The ester moiety is the primary hub of reactivity for Ethyl 4-tert-butylbenzoate, undergoing hydrolysis, transesterification, reduction, and reactions with organometallic reagents.

A. Hydrolysis: Cleavage of the Ester

Hydrolysis cleaves the ester back to its constituent carboxylic acid and alcohol. This can be achieved under acidic or basic conditions.[1]

• Acid-Catalyzed Hydrolysis: This is the reverse of the Fischer esterification and is promoted by heating the ester in an aqueous acidic solution. The equilibrium favors the carboxylic acid and alcohol when a large excess of water is present.

• Base-Catalyzed Hydrolysis (Saponification): This is a more common and irreversible method for ester cleavage. The ester is treated with a strong base, such as sodium hydroxide (NaOH), which acts as a nucleophile.[4] The reaction produces ethanol and the sodium salt of the carboxylic acid (sodium 4-tert-butylbenzoate).[5] Subsequent acidification of the reaction mixture protonates the carboxylate salt, precipitating the water-insoluble 4-tert-butylbenzoic acid.[4][5]

Figure 2: Mechanism of Base-Catalyzed Hydrolysis (Saponification).

Experimental Protocol: Saponification of Ethyl 4-tert-butylbenzoate

Objective: To hydrolyze Ethyl 4-tert-butylbenzoate to 4-tert-butylbenzoic acid.

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve Ethyl 4-tert-butylbenzoate in a solution of sodium hydroxide in a mixture of ethanol and water.

• Reflux: Heat the mixture to reflux for 45-60 minutes, or until the oily ester layer disappears, indicating the completion of the reaction.[5]

• Cooling: Allow the apparatus to cool to room temperature.[5]

• Acidification: Transfer the reaction mixture to a beaker and slowly add concentrated hydrochloric acid (HCl) while stirring.[5] A white precipitate of 4-tert-butylbenzoic acid will form as the solution becomes acidic.[5]

• Isolation: Cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration, wash with cold water, and dry.

B. Reduction to an Alcohol

Esters can be reduced to primary alcohols using strong reducing agents. Lithium aluminum hydride (LiAlH₄) is highly effective for this transformation, converting Ethyl 4-tert-butylbenzoate into (4-tert-butylphenyl)methanol. Weaker reducing agents like sodium borohydride (NaBH₄) are generally not reactive enough to reduce esters.

Mechanism Insight: The reaction involves the nucleophilic delivery of a hydride ion (H⁻) from the AlH₄⁻ complex to the electrophilic carbonyl carbon. This forms a tetrahedral intermediate which then collapses, eliminating the ethoxide leaving group to form an intermediate aldehyde. This aldehyde is immediately reduced by a second equivalent of LiAlH₄ to the corresponding alkoxide. An aqueous acidic work-up then protonates the alkoxide to yield the primary alcohol, (4-tert-butylphenyl)methanol.

Figure 3: Experimental Workflow for LiAlH₄ Reduction.

C. Grignard Reaction: Formation of Tertiary Alcohols

The reaction of esters with Grignard reagents (R-MgX) is a powerful tool for carbon-carbon bond formation. It requires at least two equivalents of the Grignard reagent.

Mechanism Insight: The first equivalent of the Grignard reagent adds to the carbonyl carbon in a nucleophilic acyl substitution reaction.[6] The initial tetrahedral intermediate collapses, expelling the ethoxide (-OEt) leaving group to form a ketone intermediate.[6][7] This ketone is more reactive than the starting ester and rapidly reacts with a second equivalent of the Grignard reagent in a nucleophilic addition reaction.[7] The final product, after an acidic work-up, is a tertiary alcohol where two of the alkyl groups attached to the carbinol carbon originate from the Grignard reagent.[6][7]

Figure 4: Mechanism of Grignard Reaction with an Ester.

III. Reactions of the Aromatic Ring: Electrophilic Aromatic Substitution

The benzene ring of Ethyl 4-tert-butylbenzoate is subject to electrophilic aromatic substitution (EAS). The regiochemical outcome of such reactions is governed by the directing effects of the two existing substituents: the tert-butyl group and the ethyl carboxylate group.

• tert-Butyl Group (-C(CH₃)₃): This is an alkyl group, which acts as a weak ortho, para-director and an activating group. Its directing influence stems from inductive electron donation and carbon-carbon hyperconjugation, which stabilize the positively charged intermediate (sigma complex) when the electrophile attacks at the ortho and para positions.[8] However, the significant steric bulk of the tert-butyl group often hinders attack at the ortho positions.

• Ethyl Carboxylate Group (-COOEt): This is a deactivating, meta-directing group. Its electron-withdrawing nature, through both induction and resonance, removes electron density from the ring, making it less reactive towards electrophiles. The resonance structures show that positive charge is placed at the ortho and para positions, thus destabilizing the intermediates for ortho/para attack and favoring attack at the meta position by default.

Controlling Influence: In a competition between an activating ortho, para-director and a deactivating meta-director, the activating group's influence is dominant. Therefore, electrophilic substitution will occur at positions ortho or para to the tert-butyl group. Given that the para position is already occupied by the ester, substitution is directed to the positions ortho to the tert-butyl group (and meta to the ester).

Predicted Outcome: For a generic electrophilic aromatic substitution reaction (e.g., nitration with HNO₃/H₂SO₄ or halogenation with Br₂/FeBr₃), the major product will be the one where the new substituent is positioned ortho to the bulky tert-butyl group.

Figure 5: Summary of Directing Effects for Electrophilic Substitution.

IV. Summary of Reactions

Reaction Type	Reagents & Conditions	Major Product(s)
Synthesis	4-tert-butylbenzoic acid, Ethanol, H⁺ (cat.), Reflux	Ethyl 4-tert-butylbenzoate
Saponification	1. NaOH(aq), Reflux2. HCl(aq)	4-tert-butylbenzoic acid, Ethanol
Reduction	1. LiAlH₄ in THF2. H₃O⁺ work-up	(4-tert-butylphenyl)methanol
Grignard Reaction	1. Excess R-MgX in Ether2. H₃O⁺ work-up	Tertiary Alcohol
Electrophilic Substitution	E⁺ (e.g., NO₂⁺, Br⁺)	2-Substituted-4-tert-butylbenzoate

V. Conclusion

Ethyl 4-tert-butylbenzoate is a molecule of significant synthetic utility, characterized by the distinct and predictable reactivity of its ester functional group and its substituted aromatic ring. The ester linkage provides a gateway to carboxylic acids, primary alcohols, and complex tertiary alcohols through hydrolysis, reduction, and Grignard reactions, respectively. Concurrently, the aromatic ring, under the dominant influence of the activating tert-butyl group, undergoes regioselective electrophilic substitution. A thorough understanding of these transformations, grounded in mechanistic principles, empowers researchers and drug development professionals to strategically employ Ethyl 4-tert-butylbenzoate as a key building block in the synthesis of more complex molecular architectures.

References

• SciSpace. (2019). Parametric optimization and rate laws determination for the conversion of 4-tert-butylbenzoic acid to methyl 4-tert-butylbenzoate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• SSERC. (n.d.). Hydrolysis of ethyl benzoate. Retrieved from [Link]

• SSERC Chemistry. (2021, January 22). The Hydrolysis of Ethyl Benzoate [Video]. YouTube. Retrieved from [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Chemistry LibreTexts. (2021, July 31). 22.4: Electrophilic Aromatic Substitution. Retrieved from [Link]

• University of California, Irvine. (n.d.). Addition of a Grignard Reagent to an Ester: Formation of a Tertiary Alcohol. Retrieved from [Link]

• Stack Exchange. (2017, April 27). What is the directive influence of the tert-butyl group in electrophilic aromatic substitution? Retrieved from [Link]

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Protocols & Analytical Methods

Fischer esterification protocol for Ethyl 4-tert-butylbenzoate synthesis

Application Note: A-08B4

Synthesis of Ethyl 4-tert-butylbenzoate via Fischer Esterification: An Optimized Protocol for High-Purity Synthesis

Abstract

This application note provides a detailed, field-proven protocol for the synthesis of Ethyl 4-tert-butylbenzoate, a key intermediate in the fragrance and pharmaceutical industries. The synthesis is achieved through the Fischer esterification of 4-tert-butylbenzoic acid with ethanol, utilizing sulfuric acid as a catalyst. This document outlines the chemical principles, a step-by-step experimental procedure, purification methods, and characterization techniques. It is designed for researchers, scientists, and drug development professionals, offering insights into the causality behind experimental choices to ensure reproducibility and high yield.

Chemical Principles and Mechanism

The Fischer esterification is a classic acid-catalyzed condensation reaction between a carboxylic acid and an alcohol to form an ester and water.[1] The reaction is reversible, and to achieve a high yield of the ester, the equilibrium must be shifted towards the products.[2] This is typically accomplished by using a large excess of one of the reactants, usually the less expensive alcohol, and/or by removing water as it is formed.[3][4]

The mechanism for the synthesis of Ethyl 4-tert-butylbenzoate proceeds through several key steps, each of which is reversible[3]:

• Protonation of the Carbonyl Oxygen: The catalytic acid (H₂SO₄) protonates the carbonyl oxygen of 4-tert-butylbenzoic acid. This increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[3][5]

• Nucleophilic Attack by Ethanol: A molecule of ethanol, acting as a nucleophile, attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[1]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).[3]

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.[3]

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final product, Ethyl 4-tert-butylbenzoate.

A useful mnemonic for this six-step mechanism is PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation).[3]

Experimental Protocol

This protocol is optimized for a laboratory scale synthesis yielding a high purity product.

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)	Notes
4-tert-butylbenzoic acid	C₁₁H₁₄O₂	178.23	10.0 g	56.1	Limiting Reagent
Ethanol (Absolute)	C₂H₅OH	46.07	50 mL	~855	Reagent and Solvent
Sulfuric Acid (Conc.)	H₂SO₄	98.08	2.0 mL	~36.7	Catalyst
Diethyl Ether	(C₂H₅)₂O	74.12	~100 mL	-	Extraction Solvent
Sat. Sodium Bicarbonate	NaHCO₃	84.01	~60 mL	-	Neutralizing Agent
Brine (Sat. NaCl)	NaCl	58.44	~30 mL	-	Washing Agent
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	~5 g	-	Drying Agent

Equipment

• 250 mL Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel (250 mL)

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Standard laboratory glassware and personal protective equipment (PPE)

Reaction Workflow Diagram

Sources

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• 2. athabascau.ca [athabascau.ca]
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• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. byjus.com [byjus.com]

Application Notes and Protocols for the Acid-Catalyzed Synthesis of Ethyl 4-tert-butylbenzoate

Introduction: The Significance of Ethyl 4-tert-butylbenzoate and its Synthesis via Fischer Esterification

Ethyl 4-tert-butylbenzoate is a benzoate ester of significant interest in various chemical industries. It serves as a key intermediate in the synthesis of more complex molecules, including active pharmaceutical ingredients and agrochemicals.[1] Its structural analogue, methyl 4-tert-butylbenzoate, is notably used in the production of avobenzone, a common UVA filter in sunscreens.[2][3] The pleasant, fruity aroma of ethyl 4-tert-butylbenzoate also lends itself to applications in the fragrance and flavor industries.[1]

The most common and industrially viable method for synthesizing this ester is the Fischer esterification of 4-tert-butylbenzoic acid with ethanol. This classic organic transformation involves the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water.[4] While the reaction is reversible, the equilibrium can be shifted towards the product by employing a large excess of the alcohol and, in some setups, by removing the water as it is formed.[5][6]

Concentrated sulfuric acid is a frequently used and highly effective catalyst for this process due to its strong acidic nature and its role as a dehydrating agent.[4][7] This application note provides a detailed, field-proven protocol for the synthesis of ethyl 4-tert-butylbenzoate, intended for researchers, scientists, and drug development professionals. The causality behind experimental choices, self-validating system protocols, and authoritative grounding are emphasized throughout to ensure scientific integrity and reproducibility.

The Underlying Chemistry: Mechanism of Acid-Catalyzed Esterification

The Fischer esterification proceeds through a series of equilibrium steps, initiated by the protonation of the carboxylic acid by the strong acid catalyst.[6] The mnemonic PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation) can be a useful tool for remembering the mechanistic sequence.[4]

• Protonation of the Carbonyl Oxygen: The reaction commences with the protonation of the carbonyl oxygen of 4-tert-butylbenzoic acid by sulfuric acid. This step is crucial as it significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[6]

• Nucleophilic Attack by Ethanol: The alcohol, in this case, ethanol, acts as a nucleophile and attacks the activated carbonyl carbon. This results in the formation of a tetrahedral intermediate.[6]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, converting it into a good leaving group (water).[4]

• Elimination of Water: The newly formed water molecule is eliminated, and the carbonyl group is reformed.

• Deprotonation: The final step involves the deprotonation of the carbonyl oxygen to yield the final ester product, ethyl 4-tert-butylbenzoate, and regenerates the acid catalyst.

Experimental Protocol: A Step-by-Step Guide

This protocol is designed to be a self-validating system, with checkpoints and explanations to ensure a successful synthesis.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Molar Eq.	Supplier (Example)
4-tert-butylbenzoic acid	C₁₁H₁₄O₂	178.23	10.0 g	1.0	Sigma-Aldrich
Ethanol (absolute)	C₂H₅OH	46.07	50 mL	~15	Fisher Scientific
Sulfuric Acid (conc.)	H₂SO₄	98.08	1.0 mL	~0.33	VWR
Diethyl Ether	(C₂H₅)₂O	74.12	100 mL	-	VWR
Sat. Sodium Bicarbonate	NaHCO₃	84.01	50 mL	-	Fisher Scientific
Brine (sat. NaCl)	NaCl	58.44	30 mL	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	~5 g	-	Sigma-Aldrich

Equipment

• 100 mL Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel (250 mL)

• Beakers and Erlenmeyer flasks

• Graduated cylinders

• Rotary evaporator

• Glassware for distillation (optional, for further purification)

Synthesis Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 10.0 g of 4-tert-butylbenzoic acid.

• Addition of Reagents: To the flask, add 50 mL of absolute ethanol. The large excess of ethanol serves as both a reactant and the solvent, driving the equilibrium towards the formation of the ester.[5]

• Catalyst Addition: Slowly and carefully add 1.0 mL of concentrated sulfuric acid to the stirring mixture. Caution: The addition of sulfuric acid to ethanol is exothermic. It is advisable to cool the flask in an ice bath during the addition.[4]

• Reflux: Attach the reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Allow the reaction to reflux for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) if desired.[1]

• Cooling: After the reflux period, turn off the heat and allow the reaction mixture to cool to room temperature.

Work-up and Purification

• Quenching: Carefully pour the cooled reaction mixture into a 250 mL beaker containing approximately 100 mL of cold water.

• Neutralization: Transfer the mixture to a 250 mL separatory funnel. Slowly add a saturated solution of sodium bicarbonate to neutralize the excess sulfuric acid and any unreacted 4-tert-butylbenzoic acid. Caution: Carbon dioxide gas will be evolved, so vent the separatory funnel frequently. Continue adding the bicarbonate solution until the effervescence ceases.

• Extraction: Extract the aqueous layer with two 50 mL portions of diethyl ether. Combine the organic extracts in the separatory funnel.

• Washing: Wash the combined organic layers with 30 mL of brine (saturated sodium chloride solution). This helps to remove any remaining water and inorganic salts.

• Drying: Drain the organic layer into a clean, dry Erlenmeyer flask and dry it over anhydrous sodium sulfate.

• Solvent Removal: Decant the dried organic solution into a pre-weighed round-bottom flask and remove the diethyl ether using a rotary evaporator.

• Final Product: The resulting residue is the crude ethyl 4-tert-butylbenzoate, which is often of sufficient purity for many applications. For higher purity, the product can be distilled under reduced pressure. The expected yield is typically in the range of 75-85%.[1]

Visualizing the Process

Experimental Workflow Diagram

Caption: A streamlined workflow for the synthesis of Ethyl 4-tert-butylbenzoate.

Reaction Mechanism Diagram

Caption: The acid-catalyzed mechanism for Fischer Esterification.

Characterization of Ethyl 4-tert-butylbenzoate

The identity and purity of the synthesized ethyl 4-tert-butylbenzoate can be confirmed using various spectroscopic techniques.

Technique	Expected Data
¹H NMR	Characteristic signals for the tert-butyl group around 1.3 ppm and the ethyl ester moiety.[1]
¹³C NMR	Signals corresponding to the carbonyl carbon of the ester, the quaternary carbon of the tert-butyl group, and the aromatic carbons.
IR Spectroscopy	A strong absorption band around 1720 cm⁻¹ corresponding to the C=O stretch of the ester.
Mass Spectrometry	The molecular ion peak corresponding to the molecular weight of ethyl 4-tert-butylbenzoate (206.28 g/mol ).

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction due to insufficient reflux time or temperature.- The reversible nature of the reaction.[5]- Loss of product during work-up.	- Ensure adequate reflux time and temperature.- Use a larger excess of ethanol.- If feasible, use a Dean-Stark apparatus to remove water azeotropically.- Perform extractions carefully to minimize loss.
Incomplete Reaction	- Inactive catalyst (e.g., old sulfuric acid).- Insufficient amount of catalyst.	- Use fresh, concentrated sulfuric acid.- Slightly increase the catalytic amount of sulfuric acid.
Product Contamination	- Presence of unreacted carboxylic acid.- Residual solvent.	- Ensure thorough neutralization with sodium bicarbonate during work-up.- Ensure complete removal of the extraction solvent using a rotary evaporator. For very high purity, distillation is recommended.

Safety Precautions: Handling Sulfuric Acid

Concentrated sulfuric acid is a highly corrosive and reactive chemical that must be handled with extreme care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[8]

• Handling: Work in a well-ventilated fume hood. When diluting, always add acid to water slowly , never the other way around, to dissipate the heat generated.[9][10]

• Storage: Store sulfuric acid in a cool, dry, and well-ventilated area, away from incompatible materials such as bases and organic compounds.[7][8]

• Spills: In case of a spill, neutralize it with a suitable agent like sodium bicarbonate and absorb it with an inert material.

• First Aid: In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[8] For eye contact, flush with water for at least 15 minutes and seek immediate medical attention.

References

• Westlab. (2023, September 14). Safety Protocols For Handling Sulfuric Acid in Laboratories. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Moses, D. E. (n.d.). REPORT Lab work: ETHYL BENZOATE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 4-tert-butylbenzoate. PubChem. Retrieved from [Link]

• Vinati Organics. (2022, July 29). Functionality Of Methyl 4-Tert-Butylbenzoate and Applications. Retrieved from [Link]

• NIST. (n.d.). Ethyl 4-t-butylbenzoate. NIST WebBook. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Fischer Esterification. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Acid to Ester - Fischer Esterification. Retrieved from [Link]

• IChemE. (n.d.). Hazards of sulphuric acid. Retrieved from [Link]

• Sciencemadness Discussion Board. (2018, March 12). Ethyl benzoate synthesis. Retrieved from [Link]

• Scribd. (n.d.). Synthesis of Ester. Retrieved from [Link]

• Scribd. (n.d.). Fischer Esterification Lab Procedure. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for Polymer Supported Pd Catalyzed Carbonylation of Aryl Bromides for the Synthesis of Aryl esters and amides. Retrieved from [Link]

• Chemistry Steps. (n.d.). Fischer Esterification. Retrieved from [Link]

• CheMondis Blog. (2024, January 29). Comprehensive Guide to Sulfuric Acid: Uses, Handling, Safety, and Buying Tips. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). 29. The Fischer Esterification. Retrieved from [Link]

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Application Notes and Protocols for Transesterification Reactions with Ethyl 4-tert-butylbenzoate

Introduction: The Versatility of 4-tert-Butylbenzoate Esters

Ethyl 4-tert-butylbenzoate is a key aromatic ester that serves as a versatile intermediate in the synthesis of a wide array of specialty chemicals. Its derivatives are integral components in pharmaceuticals, cosmetics, and advanced polymer formulations.[1][2][3] The transesterification of ethyl 4-tert-butylbenzoate is a pivotal reaction, allowing for the exchange of the ethyl group with other alkyl or aryl moieties, thereby tailoring the final product's properties for specific applications. This guide provides an in-depth exploration of the transesterification of ethyl 4-tert-butylbenzoate, offering detailed protocols for acid-catalyzed, base-catalyzed, and enzyme-mediated approaches. Each protocol is designed to be a self-validating system, with explanations of the underlying chemical principles and expert insights into experimental choices.

Core Principles of Transesterification

Transesterification is an equilibrium-driven process in which the alkoxy group of an ester is exchanged with that of an alcohol. The reaction can be catalyzed by acids, bases, or enzymes, each with distinct mechanisms and practical considerations.

dot

Caption: General Transesterification Equilibrium.

To drive the reaction toward the desired product, it is common practice to use a large excess of the reactant alcohol or to remove the ethanol by-product as it is formed.

Catalytic Approaches: A Comparative Overview

The choice of catalyst is paramount and depends on the substrate's sensitivity, desired reaction conditions, and scalability.

Catalyst Type	Advantages	Disadvantages
Homogeneous Acid	Tolerant to trace amounts of water.	Slow reaction rates; requires high temperatures; corrosive.[2]
Homogeneous Base	High reaction rates at mild temperatures.	Sensitive to water and free fatty acids; risk of saponification.[4]
Heterogeneous	Easily separated and recycled; less corrosive.	Can have lower activity compared to homogeneous counterparts.
Enzymatic (Lipases)	High selectivity; mild reaction conditions; environmentally benign.	Higher cost; can be inhibited by certain substrates or solvents.[5]

Experimental Protocols

Protocol 1: Acid-Catalyzed Transesterification (e.g., with Methanol)

This protocol outlines the synthesis of methyl 4-tert-butylbenzoate from ethyl 4-tert-butylbenzoate using sulfuric acid as a catalyst. The principles can be adapted for other simple alcohols.

Rationale: Acid catalysis proceeds by protonating the carbonyl oxygen of the ester, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[6] Using a large excess of the reactant alcohol (in this case, methanol, which also serves as the solvent) shifts the equilibrium towards the product.

dot

Caption: Acid-Catalyzed Transesterification Workflow.

Materials:

• Ethyl 4-tert-butylbenzoate

• Methanol (anhydrous)[7]

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add ethyl 4-tert-butylbenzoate (1.0 eq).

• Add a significant excess of anhydrous methanol (e.g., 20-40 eq), which will also act as the solvent.

• Slowly and carefully add concentrated sulfuric acid (e.g., 0.1-0.2 eq) to the stirring solution.

• Attach a reflux condenser and heat the mixture to reflux (approximately 65°C for methanol) for 4-8 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until effervescence ceases.

• Transfer the mixture to a separatory funnel and add an organic solvent (e.g., diethyl ether) and water.

• Separate the organic layer, and wash it successively with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude methyl 4-tert-butylbenzoate.

• Purify the product by vacuum distillation or column chromatography if necessary.

Protocol 2: Base-Catalyzed Transesterification (e.g., with Benzyl Alcohol)

This protocol details the synthesis of benzyl 4-tert-butylbenzoate using sodium ethoxide as a catalyst. This method is generally faster and proceeds under milder conditions than acid catalysis.

Rationale: Base-catalyzed transesterification involves the formation of a potent nucleophile (an alkoxide) by deprotonating the alcohol with a strong base. This alkoxide then attacks the electrophilic carbonyl carbon of the ester.[8]

Materials:

• Ethyl 4-tert-butylbenzoate

• Benzyl alcohol (anhydrous)

• Sodium metal or Sodium Ethoxide

• Anhydrous ethanol (if preparing sodium ethoxide in situ)

• Toluene (anhydrous)

• Dilute Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser with a drying tube

• Addition funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Catalyst Preparation (if using sodium metal): In a three-neck flask under an inert atmosphere (e.g., nitrogen), carefully add sodium metal (catalytic amount, e.g., 0.1 eq) to anhydrous ethanol to form sodium ethoxide. Allow the reaction to complete.

• Add anhydrous toluene to the flask, followed by ethyl 4-tert-butylbenzoate (1.0 eq).

• Add benzyl alcohol (e.g., 1.5-3.0 eq) dropwise using an addition funnel.

• Heat the reaction mixture to a moderate temperature (e.g., 60-80°C) and stir for 1-3 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench by carefully adding dilute HCl.

• Transfer the mixture to a separatory funnel, add water, and separate the organic layer.

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purify the resulting benzyl 4-tert-butylbenzoate via column chromatography or vacuum distillation.

Protocol 3: Lipase-Catalyzed Transesterification (e.g., with Isopropanol)

This protocol provides a green chemistry approach for the synthesis of isopropyl 4-tert-butylbenzoate using an immobilized lipase, such as Novozym® 435 (Candida antarctica lipase B).

Rationale: Lipases are enzymes that can catalyze the formation of ester bonds in non-aqueous environments.[3] The reaction mechanism involves the formation of an acyl-enzyme intermediate. Immobilized lipases are particularly advantageous as they can be easily recovered and reused.[5]

dot

Caption: Lipase-Catalyzed Transesterification Workflow.

Materials:

• Ethyl 4-tert-butylbenzoate

• Isopropanol (anhydrous)

• Immobilized Lipase (e.g., Novozym® 435)

• Organic solvent (e.g., hexane, toluene, or tert-butanol)

• Molecular sieves (optional, to remove traces of water)

Equipment:

• Screw-cap vial or flask

• Orbital shaker with temperature control

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a screw-cap vial, combine ethyl 4-tert-butylbenzoate (1.0 eq) and isopropanol (e.g., 3-5 eq).

• Add an appropriate organic solvent. The choice of solvent can significantly impact enzyme activity.[5]

• Add the immobilized lipase (e.g., 5-10% by weight of the limiting reactant).

• If desired, add activated molecular sieves to maintain anhydrous conditions.

• Seal the vial and place it in an orbital shaker at a controlled temperature (e.g., 40-60°C).

• Allow the reaction to proceed for 24-72 hours, with periodic monitoring by HPLC or GC-MS.

• Once equilibrium is reached or the starting material is consumed, filter the reaction mixture to recover the immobilized lipase. The lipase can be washed with fresh solvent and reused.

• Remove the solvent from the filtrate under reduced pressure to yield the crude isopropyl 4-tert-butylbenzoate.

• Purify the product as needed.

Analytical Monitoring and Characterization

Consistent and accurate monitoring is crucial for optimizing reaction conditions and ensuring product purity.

1. Thin Layer Chromatography (TLC):

• Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 9:1 or 8:2 v/v) is typically suitable.

• Visualization: UV light (254 nm) and/or staining with potassium permanganate.

• Utility: Provides a quick qualitative assessment of reaction progress by comparing the spot of the starting ester with the newly formed product ester.

2. Gas Chromatography-Mass Spectrometry (GC-MS):

• Utility: An excellent technique for both monitoring reaction conversion and confirming the identity of the product. The retention time will differ between the starting ethyl ester and the new product ester, and the mass spectrum will confirm the molecular weight and fragmentation pattern of the desired product.

3. Nuclear Magnetic Resonance (¹H NMR) Spectroscopy:

• Utility: ¹H NMR is a powerful tool for real-time, non-invasive monitoring of the reaction.[9][10] Key signals to monitor include:

  • The quartet of the -OCH₂- protons of the ethyl group in the starting material (around 4.3 ppm).

  • The appearance of new signals corresponding to the alkoxy group of the product ester.

  • The aromatic protons of the 4-tert-butylbenzoyl moiety (doublets around 7.4 and 7.9 ppm) can serve as an internal reference.

Purification of the Final Product

After the reaction, the crude product often requires purification to remove unreacted starting materials, by-products, and catalyst residues.

• Aqueous Work-up: For acid and base-catalyzed reactions, a standard aqueous work-up is essential to remove the catalyst and any water-soluble impurities.

• Column Chromatography: Silica gel chromatography is effective for separating the desired ester from non-polar by-products and any remaining starting materials.

• Distillation: For thermally stable and volatile esters, vacuum distillation can be an efficient method for purification on a larger scale.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Handle strong acids and bases with extreme care. Sodium metal is highly reactive with water and should be handled under an inert atmosphere.

• Organic solvents are flammable; avoid open flames and use appropriate heating methods like heating mantles.

Conclusion

The transesterification of ethyl 4-tert-butylbenzoate is a versatile and valuable transformation for accessing a diverse range of specialty esters. The choice between acid-catalyzed, base-catalyzed, and enzymatic methods will depend on the specific requirements of the synthesis, including the nature of the alcohol, desired reaction scale, and economic and environmental considerations. The protocols and analytical methods detailed in this guide provide a robust framework for researchers and professionals to successfully perform and optimize these important reactions.

References

• Mendow, G., & Querini, C. A. (2013). High performance purification process of methyl and ethyl esters produced by transesterification. Chemical Engineering Journal, 228, 93–101.
• Anderson, L. A., & Franz, A. K. (2012). Real-Time Monitoring of Transesterification by 1H NMR Spectroscopy: Catalyst Comparison and Improved Calculation for Biodiesel Conversion. Energy & Fuels, 26(10), 6404–6410.

• Soyler, Z. (2016). How to purify esterefication product? ResearchGate. Retrieved from [Link]

• Girelli, A. M., & Astolfi, M. L. (2021). Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances. Foods, 10(9), 2145.
• Aransiola, E. F., Ojumu, T. V., Oyekola, O. O., & Ikhu-Omoregbe, D. I. O. (2020). Homogenous Acidic and Basic Catalysts in Biodiesel Synthesis: A Review. Acta Chemica Malaysia, 4(2), 34-41.

• Monteiro, M. R., et al. (2018). Monitoring of the transesterification reaction progression by ¹H NMR. ResearchGate. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Methyl 4-tert-Butylbenzoate: A Cornerstone in Specialty Chemical Synthesis. Retrieved from [Link]

• Gupta, R., Gupta, N., & Rathi, P. (2004). Lipase catalyzed ester synthesis for food processing industries. Brazilian Archives of Biology and Technology, 47(1), 1-10.
• Md. Hasan, et al. (2020). Transesterification/Esterification Reaction Catalysed by Functional Hybrid MOFs for Efficient Biodiesel Production. Molecules, 25(21), 5084.

• Biodiesel Magazine. (2010). Biodiesel Purification Options. Retrieved from [Link]

• Otera, J., & Nishikido, J. (2010).

• Wikipedia. (2025). para-tert-Butylbenzoic acid. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Ester synthesis by transesterification. Retrieved from [Link]

• Zhang, Y., et al. (2023).
• Nguyen, T. H., et al. (2023). Transesterification using isopropanol as a co-solvent for the production of green biodiesel fuel. Journal of the Japan Petroleum Institute, 66(2), 79-87.
• Singh, A. K., et al. (2019). Parametric optimization and rate laws determination for the conversion of 4-tert-butylbenzoic acid to methyl 4-tert-butylbenzoate. Indian Journal of Chemical Technology, 26, 345-353.
• Du, W., et al. (2004). Lipase-catalyzed synthesis of sucrose acetate in tert-butyl alcohol.
• Cvengroš, J., & Mičov, M. (2016). Transesterification of canola, palm, peanut, soybean and sunflower oil with methanol, ethanol, isopropanol, butanol and tert-butanol to biodiesel: Modelling of chemical equilibrium, reaction kinetics and mass transfer based on fatty acid composition. Energy Conversion and Management, 127, 146-162.

• Leslie, J. M. (2020). Acid-catalyzed transesterification [Video]. YouTube. Retrieved from [Link]

• Google Patents. (1985). US4521595A - Process for the purification of esters.
• Google Patents. (1987). US4710275A - Separation of isopropanol from t-butanol by extractive distillation.

• Wikipedia. (2026). Methanol. Retrieved from [Link]

• Moulin, A. B. M., et al. (2022). Performance of Liquid Eversa on Fatty Acid Ethyl Esters Production by Simultaneous Esterification/Transesterification of Low-to-High Acidity Feedstocks.

• Wikipedia. (2026). Permethrin. Retrieved from [Link]

• Lee, M.-Y., & Park, D.-W. (2001). Synthesis of Ethyl Benzoate by Ozonolysis of Styrene in the Presence of Ethanol. Journal of the Korean Chemical Society, 45(5), 427-431.

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Application Notes & Protocols: Strategic Use of Ethyl 4-tert-butylbenzoate in Crossed Claisen Condensation Reactions

Prepared by: Gemini, Senior Application Scientist

Abstract & Strategic Overview

The Claisen condensation is a cornerstone carbon-carbon bond-forming reaction in organic synthesis, enabling the construction of β-keto esters, which are versatile precursors in the development of pharmaceuticals, agrochemicals, and specialty materials.[1] However, the classic condensation between two identical, enolizable esters is often limited in scope. A more powerful variant, the "crossed" Claisen condensation, allows for the reaction between two different esters. This approach is fraught with challenges, often yielding a complex mixture of up to four products, which severely complicates purification and reduces the yield of the desired compound.[2][3]

This guide details the strategic application of Ethyl 4-tert-butylbenzoate as a key reagent to overcome this fundamental limitation. Due to its structure, Ethyl 4-tert-butylbenzoate lacks α-hydrogens and is therefore incapable of forming an enolate (i.e., it is non-enolizable).[2][4] By serving exclusively as an electrophilic "acceptor" in the reaction, it directs the condensation pathway, preventing self-condensation and ensuring the formation of a single, predictable β-keto ester product. We will explore the mechanistic principles, provide a detailed experimental protocol, address common troubleshooting scenarios, and illustrate the workflow for leveraging Ethyl 4-tert-butylbenzoate in targeted synthesis.

Mechanistic Rationale: Directing Reactivity

The success of a crossed Claisen condensation hinges on precise control over which ester forms the nucleophilic enolate and which acts as the electrophile. Using a non-enolizable ester like Ethyl 4-tert-butylbenzoate provides this control.

The General Claisen Mechanism

The reaction proceeds through several key equilibrium steps, with a final irreversible step that drives the reaction to completion.[5][6]

• Enolate Formation: A strong base (typically an alkoxide) removes an acidic α-proton from an enolizable ester to form a nucleophilic enolate ion. This is an unfavorable equilibrium as the pKa of an ester's α-proton is ~25, while the pKa of the conjugate acid of the alkoxide base (an alcohol) is ~16.[2][7]

• Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of a second ester molecule, forming a tetrahedral intermediate.[6][8]

• Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling an alkoxide leaving group to yield a β-keto ester.[9][10]

• Irreversible Deprotonation: The newly formed β-keto ester has highly acidic protons on the carbon situated between the two carbonyl groups (pKa ≈ 11).[8][11] The alkoxide base present in the reaction mixture rapidly and irreversibly deprotonates the β-keto ester. This final, highly favorable acid-base reaction pulls the preceding equilibria toward the product side, driving the entire condensation to completion.[6][7][12]

• Acidic Work-up: A final protonation step with a dilute acid is required to neutralize the enolate and furnish the final, neutral β-keto ester product.[5][7]

The Role of Ethyl 4-tert-butylbenzoate

In a crossed reaction between Ethyl 4-tert-butylbenzoate and an enolizable ester (e.g., Ethyl Acetate), the pathway is simplified:

• No Self-Condensation: Ethyl 4-tert-butylbenzoate has no α-protons and cannot form an enolate. It can only act as the electrophile.

• Directed Reaction: The base will exclusively deprotonate the enolizable partner (Ethyl Acetate). The resulting enolate has only one electrophile to attack: the carbonyl carbon of Ethyl 4-tert-butylbenzoate.

• Single Product Formation: This directed reactivity prevents the formation of the other three potential products, leading to a much cleaner reaction and higher yield of the desired crossed product. A prominent industrial application of this principle is the synthesis of the UVA-blocking agent avobenzone, which involves a condensation reaction between methyl 4-tert-butylbenzoate and 4-methoxyacetophenone.[13]

Experimental Protocol: Synthesis of Ethyl 4-(4-tert-butylphenyl)-2,4-dioxobutanoate

This protocol describes the crossed Claisen condensation between Ethyl 4-tert-butylbenzoate and Ethyl Acetate using sodium ethoxide as the base.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Ethyl 4-tert-butylbenzoate	≥98%	Sigma-Aldrich	Must be anhydrous.
Ethyl Acetate	Anhydrous, ≥99.5%	Sigma-Aldrich	Must be anhydrous.
Sodium Ethoxide (EtONa)	≥98%	Acros Organics	Highly hygroscopic. Handle in a glovebox or under inert gas.
Toluene	Anhydrous, ≥99.8%	Fisher Scientific	Reaction solvent.
Diethyl Ether	Anhydrous	J.T.Baker	For extraction.
Hydrochloric Acid (HCl)	2M Aqueous Solution	VWR	For work-up.
Brine (Saturated NaCl)	ACS Grade	Lab Prepared	For washing.
Magnesium Sulfate (MgSO₄)	Anhydrous	EMD Millipore	For drying.
Round-bottom flask, Condenser	-	-	Oven-dried before use.
Magnetic stirrer, Stir bar	-	-	-
Inert atmosphere setup	-	-	Nitrogen or Argon gas line.

Safety Precautions

• Sodium Ethoxide: Highly corrosive and moisture-sensitive. Reacts violently with water. Causes severe skin burns and eye damage. All operations should be conducted under an inert atmosphere in a fume hood. Wear appropriate PPE, including gloves, lab coat, and safety goggles.

• Anhydrous Solvents: Toluene and diethyl ether are flammable. Work in a well-ventilated fume hood away from ignition sources.

• Acidic Work-up: The addition of HCl is exothermic. Perform this step slowly in an ice bath.

Step-by-Step Procedure

• Reaction Setup:

  • Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen/argon inlet. Ensure all glassware is thoroughly oven-dried and cooled under a stream of inert gas.

  • To the flask, add sodium ethoxide (1.0 eq).

  • Add anhydrous toluene (100 mL) via cannula or syringe.

  • Begin stirring to form a suspension.

• Addition of Reagents:

  • To the stirred suspension, add Ethyl 4-tert-butylbenzoate (1.0 eq) via syringe.

  • In a separate, dry flask, prepare a solution of anhydrous Ethyl Acetate (1.1 eq) in anhydrous toluene (20 mL).

  • Add the Ethyl Acetate solution dropwise to the reaction mixture over 30 minutes at room temperature. Causality Note: Slow addition of the enolizable ester prevents its self-condensation by keeping its instantaneous concentration low.[4][14]

• Reaction:

  • After the addition is complete, heat the reaction mixture to reflux (approx. 110°C) using a heating mantle.

  • Maintain the reflux for 4-6 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) or GC-MS (Gas Chromatography-Mass Spectrometry).

• Work-up and Isolation:

  • Cool the reaction mixture to 0°C using an ice-water bath.

  • Slowly and carefully quench the reaction by adding 2M HCl (aq) dropwise until the pH is acidic (~pH 2-3). Note: This step neutralizes the excess base and protonates the product enolate.[2]

  • Transfer the mixture to a separatory funnel. Add deionized water (50 mL) and diethyl ether (100 mL).

  • Shake the funnel and allow the layers to separate. Collect the organic layer.

  • Extract the aqueous layer two more times with diethyl ether (2 x 50 mL).

  • Combine all organic layers. Wash the combined organic phase with brine (50 mL), then dry over anhydrous magnesium sulfate (MgSO₄).

• Purification and Characterization:

  • Filter off the drying agent and concentrate the organic solvent using a rotary evaporator.

  • The crude β-keto ester can be purified by vacuum distillation or column chromatography on silica gel.[2][15]

  • Characterize the final product using ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure and purity.

Troubleshooting & Optimization

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive or insufficient base. 2. Presence of water/protic impurities. 3. Reaction not driven to completion.	1. Use a full stoichiometric equivalent of fresh, high-purity sodium ethoxide.[2][9] 2. Ensure all glassware is oven-dried and all reagents/solvents are strictly anhydrous.[2] 3. Increase reflux time and monitor by TLC. The final deprotonation is key; ensure enough base is present.
Significant Self-Condensation of Ethyl Acetate	1. Order of addition was incorrect. 2. Addition of ethyl acetate was too fast.	1. Always add the enolizable ester (ethyl acetate) to the mixture of the non-enolizable ester and base.[4] 2. Perform a slow, dropwise addition to maintain a low concentration of the enolate at all times.
Product is a Ketone, not a β-Keto Ester	Hydrolysis and subsequent decarboxylation of the β-keto ester product.	This occurs if the work-up is too harsh (prolonged exposure to strong acid/base or heat).[2] Perform the acidic quench at low temperature (0°C) and avoid excessive heating during purification.
Transesterification Byproducts	Mismatch between the alkoxide base and the ester's alkoxy group (e.g., using sodium methoxide with ethyl esters).	Always match the alkoxide base to the alcohol component of the esters. For ethyl esters, use sodium ethoxide.[2][6]

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Ethyl 4-tert-butylbenzoate as a Plasticizer for Polyvinyl Chloride (PVC): Application Notes and Protocols

An in-depth guide to leveraging Ethyl 4-tert-butylbenzoate as a novel plasticizer for polyvinyl chloride (PVC) applications is provided below for researchers, scientists, and professionals in drug development.

Introduction: The Need for Advanced PVC Plasticizers

Polyvinyl chloride (PVC) is a versatile and widely used thermoplastic polymer due to its durability, cost-effectiveness, and resistance to chemicals and water.[1] However, in its pure form, PVC is rigid and brittle because of the strong intermolecular dipole-dipole interactions between the polymer chains, which restricts their mobility.[1] To impart flexibility and processability, plasticizers are incorporated into the PVC matrix. These additives work by positioning themselves between the PVC polymer chains, which increases the free volume and allows the chains to move more freely, thereby lowering the glass transition temperature (Tg).[2]

The selection of a plasticizer is critical as it influences the final properties of the PVC product, including its flexibility, thermal stability, and durability.[2] Ethyl 4-tert-butylbenzoate, a benzoate ester, presents itself as a compelling candidate for a novel plasticizer. Its molecular structure, featuring a bulky tert-butyl group and an aromatic ring, suggests the potential for good compatibility with the PVC matrix and resistance to migration. This guide details the synthesis, incorporation, and comprehensive performance evaluation of ethyl 4-tert-butylbenzoate as a plasticizer for PVC.

Synthesis of Ethyl 4-tert-butylbenzoate

Ethyl 4-tert-butylbenzoate is synthesized via the catalytic esterification of 4-tert-butylbenzoic acid with ethanol.[3] This reaction is typically catalyzed by a strong acid, such as sulfuric acid.[3]

Protocol for Synthesis:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-tert-butylbenzoic acid and an excess of ethanol.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours to drive the esterification to completion. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, neutralize the excess acid with a saturated sodium bicarbonate solution.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by vacuum distillation.

• Characterization: Confirm the identity and purity of the synthesized ethyl 4-tert-butylbenzoate using techniques like ¹H NMR, ¹³C NMR, and FTIR spectroscopy.

Preparation of Plasticized PVC Films

The incorporation of ethyl 4-tert-butylbenzoate into PVC resin is a critical step in evaluating its performance as a plasticizer. The following protocol outlines a standard laboratory procedure for preparing plasticized PVC films.

Materials:

• PVC resin (e.g., K-value 67)

• Ethyl 4-tert-butylbenzoate (plasticizer)

• Thermal stabilizer (e.g., a mixed metal soap)

• Solvent (e.g., Tetrahydrofuran - THF)

Protocol:

• Formulation: Prepare a formulation with a specific plasticizer concentration, typically expressed in parts per hundred of resin (phr). For example, a 40 phr formulation would contain 100g of PVC resin and 40g of ethyl 4-tert-butylbenzoate. Add a suitable amount of thermal stabilizer (e.g., 2 phr).

• Dissolution: In a fume hood, dissolve the PVC resin, ethyl 4-tert-butylbenzoate, and thermal stabilizer in THF with gentle stirring until a homogenous solution is obtained.

• Casting: Pour the solution onto a clean, flat glass plate.

• Solvent Evaporation: Allow the solvent to evaporate slowly in a well-ventilated area at room temperature for 24 hours.

• Drying: Complete the drying process in a vacuum oven at a slightly elevated temperature (e.g., 50°C) to remove any residual solvent.

• Film Conditioning: Carefully peel the resulting PVC film from the glass plate and condition it at a standard temperature and humidity (e.g., 23°C and 50% relative humidity) for at least 24 hours before testing.

Experimental workflow for PVC film preparation and characterization.

Performance Evaluation of Ethyl 4-tert-butylbenzoate in PVC

A comprehensive evaluation of the plasticizer's performance is essential to determine its suitability for various applications.

Plasticizers function by inserting their molecules between the polymer chains, which increases the "free volume" and reduces the intermolecular forces.[2][4] This increased molecular mobility leads to a more flexible material.[2] The ester group in ethyl 4-tert-butylbenzoate is expected to interact with the polar C-Cl bonds of the PVC chains, while the bulky tert-butyl group and the aromatic ring contribute to the separation of the polymer chains.[5]

Molecular mechanism of PVC plasticization.

The mechanical properties of the plasticized PVC films provide direct insights into the efficiency of the plasticizer.

a) Tensile Strength and Elongation at Break

This test, conducted according to ASTM D2284, measures the force required to break the material (tensile strength) and the extent to which it can be stretched before breaking (elongation at break).[6] A good plasticizer will decrease the tensile strength and significantly increase the elongation at break compared to unplasticized PVC.

Protocol:

• Cut dumbbell-shaped specimens from the conditioned PVC films.

• Measure the thickness and width of the narrow section of each specimen.

• Mount the specimen in the grips of a universal testing machine.

• Apply a tensile load at a constant crosshead speed until the specimen breaks.

• Record the maximum load and the elongation at the point of failure.

b) Hardness

Hardness is a measure of the material's resistance to indentation. It is a good indicator of the plasticizer's efficiency; a more efficient plasticizer will result in a softer material with a lower hardness value.

Protocol:

• Use a Shore A durometer for flexible PVC.

• Place the PVC film on a hard, flat surface.

• Press the durometer foot firmly onto the film, ensuring the indenter is perpendicular to the surface.

• Record the hardness reading immediately after the presser foot is in full contact with the material.

The thermal properties of the plasticized PVC indicate its processing window and service temperature range.

a) Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a material as a function of temperature. It is used to assess the thermal stability of the plasticized PVC. The degradation of PVC occurs via dehydrochlorination, and a good plasticizer should not significantly lower the onset temperature of this degradation.[7]

Protocol:

• Place a small, known weight of the PVC film in a TGA crucible.

• Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen atmosphere.

• Record the weight loss as a function of temperature. The temperature at which significant weight loss begins is an indicator of thermal stability.

b) Differential Scanning Calorimetry (DSC)

DSC is used to determine the glass transition temperature (Tg) of the plasticized PVC. The Tg is the temperature at which the material transitions from a rigid, glassy state to a more flexible, rubbery state. An effective plasticizer will significantly lower the Tg of PVC.[8]

Protocol:

• Seal a small, weighed sample of the PVC film in a DSC pan.

• Heat the sample to a temperature above its expected Tg, then cool it rapidly.

• Reheat the sample at a controlled rate (e.g., 10°C/min).

• The Tg is identified as a step-change in the heat flow curve.

Plasticizer migration, or leaching, is the process by which the plasticizer moves out of the PVC matrix.[9] This can lead to a loss of flexibility and potential contamination of surrounding materials.[9] Good migration resistance is a critical property for many PVC applications, especially in the medical and food contact fields.

Protocol for Solvent Extraction:

• Cut a precisely weighed sample of the plasticized PVC film.

• Immerse the sample in a solvent known to extract plasticizers, such as n-heptane, at a controlled temperature for a specific duration.

• Remove the sample, dry it thoroughly, and weigh it again.

• The percentage of weight loss corresponds to the amount of plasticizer that has migrated into the solvent.

Expected Performance Data

The following table summarizes the expected trends in the properties of PVC when plasticized with an effective plasticizer like ethyl 4-tert-butylbenzoate, compared to unplasticized PVC (uPVC).

Property	Test Method	uPVC (Typical)	Plasticized PVC (Expected Trend)	Rationale
Mechanical
Tensile Strength	ASTM D2284	High	Lower	Increased chain mobility reduces the force needed to pull them apart.[6]
Elongation at Break	ASTM D2284	Low	Higher	Increased free volume allows chains to slide past each other more easily.[6]
Hardness (Shore A)	ASTM D2288	~85 (Shore D)	Lower	Reduced intermolecular forces lead to a softer material.
Thermal
Glass Transition Temp. (Tg)	DSC	~80°C	Lower	Plasticizer molecules disrupt chain-to-chain interactions.[8]
Thermal Stability (TGA)	TGA	Good	Similar/Slightly Lower	The plasticizer should not catalyze the degradation of PVC.[7]
Migration
Migration in n-heptane	Solvent Extraction	N/A	Low	Good compatibility and higher molecular weight can reduce leaching.[5]

Data Interpretation and Discussion

The results from the performance evaluation will provide a comprehensive understanding of ethyl 4-tert-butylbenzoate's efficacy as a PVC plasticizer.

• A significant decrease in Tg and hardness, coupled with a substantial increase in elongation at break, would confirm its efficiency as a plasticizer.

• The thermal stability data from TGA will determine if the plasticized PVC can be processed at typical temperatures without significant degradation.

• Low migration rates are crucial for applications where the PVC will be in contact with other substances. The bulky tert-butyl group in ethyl 4-tert-butylbenzoate is expected to hinder its mobility within the polymer matrix, potentially leading to lower migration compared to some conventional plasticizers.

The balance of these properties will determine the suitability of ethyl 4-tert-butylbenzoate for specific applications, ranging from flexible films and coatings to medical tubing and wire insulation.

Conclusion

Ethyl 4-tert-butylbenzoate holds promise as a novel plasticizer for PVC. Its synthesis is straightforward, and its incorporation into the PVC matrix can be achieved through standard processing techniques. The comprehensive evaluation of its impact on the mechanical, thermal, and migration properties of PVC is essential to fully characterize its performance. The protocols and guidelines presented in this document provide a robust framework for researchers and scientists to explore the potential of ethyl 4-tert-butylbenzoate and other novel plasticizers in the development of advanced PVC materials.

References

• Performance evaluation of new plasticizers for stretch PVC films. (2013). Polymer Testing, 32(2), 272–278. [Link]

• How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284). (n.d.). Patsnap. [Link]

• Gawin, M., & Furtak, K. (2021). Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration. Materials, 14(4), 897. [Link]

• How Plasticizers Affect PVC Mechanical Properties [Guide]. (n.d.). [Link]

• Standard Method for Measurement of Plasticizer Migration From Vinyl Fabrics to Lacquers. (n.d.). P2 InfoHouse. [Link]

• Mechanical and thermal properties of PVC/plasticizer blends from 20 to... (n.d.). ResearchGate. [Link]

• Production of p-tert-methyl benzoate by catalysis. (n.d.).

• Thermal Stabilization of Poly(vinyl chloride) by Metal Carboxylates of Ximenia americana Seed Oil Under Inert Condition. (n.d.). [Link]

• Migration test. Extent of migration (%) of plasticizers from flexible PVC sheets. (n.d.). ResearchGate. [Link]

• Measurement of Plasticiser Content in PVC Application Note 23. (n.d.). Oxford Instruments Magnetic Resonance. [Link]

• Synthesis, Performance Evaluation, and Plasticization Dynamics of a Dual-Green Components Flame-Retardant Plasticizer for Poly(vinyl chloride). (2024). ACS Applied Polymer Materials. [Link]

• Plasticizer. (n.d.). In Wikipedia. [Link]

• Kinetics study of degradation and stabilizing effect of organic thermal stabilizers (EDTA, 1,2 propane diol, benzoic acid, and phenol) for rigid polyvinyl chloride. (n.d.). ResearchGate. [Link]

• Ethyl 4-t-butylbenzoate. (n.d.). Cheméo. [Link]

• Performance evaluation of new plasticizers for stretch PVC films. (2012). CORE. [Link]

• The effects of thermally reversible agents on PVC stability properties. (n.d.). ResearchGate. [Link]

• MECHANISMS OF PLASTICIZERS ACTION. (n.d.). ResearchGate. [Link]

• Migrability of PVC plasticizers. (2008). Polymer Testing, 27(2), 221–233. [Link]

• Thermomechanical Properties of Nontoxic Plasticizers for Polyvinyl Chloride Predicted from Molecular Dynamics Simulations. (2023). ACS Omega. [Link]

• Evaluation of the effects of biobased plasticizers on the thermal and mechanical properties of poly(vinyl chloride). (n.d.). ResearchGate. [Link]

• Thermal and mechanical properties of bio-based plasticizers mixtures on poly (vinyl chloride). (n.d.). Redalyc. [Link]

• New Biobased Plasticizers for PVC Derived from Saturated Dimerized Fatty Acids. (n.d.). NIH. [Link]

• What Causes Plasticizer Migration in PVC. (n.d.). BASTONE. [Link]

• Specification and Evaluation of Plasticizer Migration Simulants for Human Blood Products: A Delphi Study. (2021). International Journal of Molecular Sciences, 22(15), 7861. [Link]

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Application Notes and Protocols for the Incorporation of Ethyl 4-tert-butylbenzoate into Polymer Formulations

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective incorporation of Ethyl 4-tert-butylbenzoate into various polymer formulations. This document outlines the rationale, methodologies, and characterization techniques for utilizing this aromatic ester as a functional additive to modify and enhance polymer properties.

Introduction: The Rationale for Incorporating Ethyl 4-tert-butylbenzoate

Ethyl 4-tert-butylbenzoate is a benzoate ester derived from the formal condensation of 4-tert-butylbenzoic acid and ethanol.[1] Its molecular structure, characterized by a bulky, non-polar tert-butyl group and a polar ester functional group, suggests its potential as a versatile modifier in polymer science. While direct studies on its application in polymers are not extensively documented, its structural analogs, such as Methyl 4-tert-butylbenzoate, have found utility as heat stabilizers in Polyvinyl Chloride (PVC) and as modifiers for alkyd resins. This indicates that Ethyl 4-tert-butylbenzoate could confer similar benefits, including improved thermal stability, plasticization, and modification of mechanical properties.

The incorporation of additives is a critical step in polymer processing to enhance material performance for a wide range of applications, from packaging and automotive components to advanced drug delivery systems.[2] Ethyl 4-tert-butylbenzoate, with its unique combination of steric hindrance and polarity, presents an opportunity to fine-tune the properties of various polymer matrices.

Potential Applications Include:

• Plasticizer: To increase the flexibility and workability of rigid polymers like PVC.

• Thermal Stabilizer: To enhance the heat resistance of polymers during processing and end-use.

• Nucleating Agent: The bulky tert-butyl group may influence the crystallization behavior of semi-crystalline polymers.

• Modifier in Catalysis: Benzoate esters are known to act as external donors in Ziegler-Natta catalysis for polyolefins, influencing catalyst activity and polymer stereoregularity.[3]

Physicochemical Properties of Ethyl 4-tert-butylbenzoate

A thorough understanding of the physical and chemical properties of Ethyl 4-tert-butylbenzoate is essential for its effective incorporation into polymer systems.

Property	Value	Reference
Molecular Formula	C13H18O2	[1]
Molecular Weight	206.28 g/mol	[1]
Appearance	Colorless liquid
Boiling Point	137 °C @ 15 mmHg
Density	~0.979 g/cm³
Solubility	Miscible with many organic solvents and likely compatible with a range of polymer melts.

Pre-formulation and Miscibility Considerations

Successful incorporation of a liquid additive into a polymer matrix is contingent on their mutual miscibility. While experimental data on the miscibility of Ethyl 4-tert-butylbenzoate with various polymers is scarce, predictions can be made based on the principle of "like dissolves like." The aromatic and ester character of the molecule suggests good compatibility with polymers containing similar functional groups, such as polyesters and styrenics. For non-polar polymers like polyolefins, the tert-butyl group may enhance compatibility.

Preliminary Miscibility Assessment:

A simple yet effective method to assess miscibility is through the preparation of solvent-cast films.

Protocol 1: Solvent Casting for Miscibility Assessment

• Polymer Selection: Choose the polymer of interest (e.g., PVC, Polystyrene, PMMA).

• Solvent Selection: Select a common solvent that dissolves both the polymer and Ethyl 4-tert-butylbenzoate (e.g., tetrahydrofuran (THF), dichloromethane).

• Solution Preparation:

  • Prepare a 10% (w/v) solution of the polymer in the chosen solvent.

  • Prepare separate solutions containing the polymer and varying concentrations of Ethyl 4-tert-butylbenzoate (e.g., 1%, 5%, 10% w/w relative to the polymer).

• Film Casting:

  • Pour the solutions into clean, flat glass petri dishes.

  • Allow the solvent to evaporate slowly in a fume hood at ambient temperature.

  • For complete solvent removal, place the cast films in a vacuum oven at a temperature below the polymer's glass transition temperature (Tg) for 24 hours.

• Visual Inspection: A clear, transparent film indicates good miscibility at that concentration. Hazy or opaque films suggest phase separation and poor miscibility.

Protocols for Incorporation

The method of incorporation largely depends on the polymer type and the desired final product. Melt blending is the most common industrial practice for thermoplastic polymers.

Melt Blending using a Twin-Screw Extruder

This method is suitable for creating homogenous blends of Ethyl 4-tert-butylbenzoate with thermoplastics such as polyethylene, polypropylene, and PVC.

Protocol 2: Melt Blending

• Material Preparation:

  • Dry the polymer pellets to the manufacturer's recommended specifications to prevent hydrolytic degradation during processing.

  • Ensure Ethyl 4-tert-butylbenzoate is free from contaminants.

• Equipment Setup:

  • Set the temperature profile of the twin-screw extruder according to the processing window of the base polymer.

  • The screw speed should be optimized to ensure adequate mixing without excessive shear, which could lead to polymer degradation. A typical starting point is 100-200 RPM.

• Blending Process:

  • Feed the polymer pellets into the main hopper of the extruder.

  • Inject the liquid Ethyl 4-tert-butylbenzoate into the melt stream at a controlled rate using a precision liquid pump. The injection point should be in a zone where the polymer is fully molten to ensure proper dispersion.

• Extrusion and Pelletization:

  • The resulting blend is extruded through a die into strands.

  • The strands are cooled in a water bath and then pelletized.

• Post-Processing:

  • Dry the pellets thoroughly before subsequent processing (e.g., injection molding, film blowing).

Caption: Workflow for thermal characterization of polymer blends.

Mechanical Properties

Tensile Testing: The effect of Ethyl 4-tert-butylbenzoate on the mechanical properties of the polymer can be evaluated by tensile testing according to ASTM D638. [4][5]A plasticizing effect would typically result in a decrease in tensile strength and modulus, and an increase in elongation at break.

Protocol 5: Tensile Testing

• Specimen Preparation: Injection mold or compression mold the polymer blend into standardized dumbbell-shaped specimens (e.g., ASTM D638 Type I).

• Conditioning: Condition the specimens at a standard temperature and humidity (e.g., 23°C and 50% RH) for at least 40 hours.

• Testing:

  • Use a universal testing machine equipped with an extensometer.

  • Pull the specimen at a constant crosshead speed until it fractures.

• Data Analysis:

  • Calculate the tensile strength, Young's modulus, and elongation at break.

  • Compare the results for the neat polymer and the blends.

Potential Mechanisms of Action

The observed changes in polymer properties can be attributed to several potential mechanisms:

• Plasticization: The Ethyl 4-tert-butylbenzoate molecules can position themselves between polymer chains, reducing intermolecular forces and increasing chain mobility. This leads to a lower Tg and increased flexibility.

• Anti-plasticization: At low concentrations, the additive might fill free volume without significantly separating polymer chains, leading to an increase in modulus and a decrease in toughness.

• Nucleation: The bulky tert-butyl group can act as a heterogeneous nucleation site, influencing the crystallization kinetics and morphology of semi-crystalline polymers.

• Chain Transfer: In polymerization processes, certain esters can act as chain transfer agents, which can be utilized to control the molecular weight of the resulting polymer.

Caption: Ethyl 4-tert-butylbenzoate (E4tBB) molecules increasing the distance between polymer chains.

Safety and Handling

Ethyl 4-tert-butylbenzoate should be handled in accordance with good laboratory practices. It is advisable to consult the Safety Data Sheet (SDS) before use. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. All handling should be performed in a well-ventilated area or a fume hood.

Conclusion

Ethyl 4-tert-butylbenzoate holds promise as a functional additive for modifying a range of polymer properties. Its potential to act as a plasticizer, thermal stabilizer, or nucleating agent warrants further investigation. The protocols outlined in these application notes provide a systematic approach for incorporating and evaluating the performance of Ethyl 4-tert-butylbenzoate in various polymer formulations, enabling researchers to explore its full potential in developing novel materials with tailored properties.

References

• Functionality Of Methyl 4-Tert-Butylbenzoate and Applications - Vinati Organics. (2022, July 29). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 79408, Ethyl 4-tert-butylbenzoate. Retrieved from [Link]

• ASTM E2550-17, Standard Test Method for Thermal Stability by Thermogravimetry, ASTM International, West Conshohocken, PA, 2017.

• ASTM D638-14, Standard Test Method for Tensile Properties of Plastics, ASTM International, West Conshohocken, PA, 2014.

• ResearchGate. (n.d.). A Brief Overview of Theories of PVC Plasticization and Methods Used to Evaluate PVC-Plasticizer Interaction. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of industrially developed internal and external donors. Retrieved from [Link]

• AZoM. (2019, January 21). Melt Processing of Thermoplastics. Retrieved from [Link]

• ResearchGate. (n.d.). Chapter 4. ADDITIVES IN POLYMERS. Retrieved from [Link]

• ZwickRoell. (n.d.). ASTM D638: tensile properties plastics. Retrieved from [Link]

• Pacorr. (2021, May 25). ASTM D638 and ISO 527 Standards for Tensile Strength Testing. Retrieved from [Link]

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Application Notes and Protocols: Ethyl 4-tert-butylbenzoate in Fragrance Formulation Studies

Introduction: Unveiling the Potential of Ethyl 4-tert-butylbenzoate in Modern Perfumery

Ethyl 4-tert-butylbenzoate (ETB) is an aromatic ester with a molecular structure that suggests a unique and complex olfactory profile, making it a person of interest for fragrance researchers and perfumers.[1][2] As a derivative of benzoic acid, it belongs to a family of compounds known for their wide applications in the flavor and fragrance industry.[2] The presence of the bulky tert-butyl group is anticipated to significantly influence its scent, volatility, and stability compared to its simpler analogue, ethyl benzoate.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on how to effectively incorporate and evaluate Ethyl 4-tert-butylbenzoate in fragrance formulations. The protocols outlined herein are designed to be robust and self-validating, emphasizing the scientific principles behind each step.

Physicochemical and Olfactory Profile of Ethyl 4-tert-butylbenzoate

A thorough understanding of the physicochemical properties of a fragrance ingredient is fundamental to its successful application. This data informs everything from solubility and stability to its behavior within a complex fragrance matrix.

Table 1: Physicochemical Properties of Ethyl 4-tert-butylbenzoate

Property	Value	Source
Chemical Name	Ethyl 4-tert-butylbenzoate	[1]
Synonyms	4-tert-butylbenzoic acid ethyl ester	[3]
CAS Number	5406-57-5	[4]
Molecular Formula	C13H18O2	[5]
Molecular Weight	206.28 g/mol	[5]
Appearance	Colorless liquid	[6]
Boiling Point	278°C at 760mmHg	[3]

Olfactory Characterization: A Theoretical and Practical Approach

While specific, detailed sensory data for Ethyl 4-tert-butylbenzoate is not widely published, we can infer its likely olfactory characteristics based on its chemical structure and the known profiles of related compounds. Ethyl benzoate, for instance, is described as having a sweet, fruity, and slightly phenolic aroma.[7] The addition of the tert-butyl group is likely to introduce a more complex, perhaps slightly camphoraceous or leathery nuance, while also potentially increasing its substantivity and longevity on the skin.

It is imperative for researchers to conduct their own sensory analysis to determine the precise olfactory profile of their Ethyl 4-tert-butylbenzoate sample. The following protocol outlines a standardized method for this evaluation.

Protocols for Fragrance Formulation and Evaluation

Protocol 1: Sensory Evaluation of Ethyl 4-tert-butylbenzoate

This protocol is designed to characterize the olfactory profile of Ethyl 4-tert-butylbenzoate through descriptive analysis by a trained sensory panel.

Objective: To identify and quantify the olfactory descriptors of Ethyl 4-tert-butylbenzoate.

Materials:

• Ethyl 4-tert-butylbenzoate

• Odorless solvent (e.g., ethanol, diethyl phthalate)

• Glass vials

• Pipettes

• Smelling strips

• Sensory evaluation booths with controlled ventilation and lighting

• Trained sensory panel (minimum of 5-10 panelists)

Procedure:

• Sample Preparation: Prepare a series of dilutions of Ethyl 4-tert-butylbenzoate in the chosen solvent (e.g., 10%, 5%, 1%, and 0.1% by weight). This allows the panel to assess different facets of the aroma that may be apparent at various concentrations.

• Panelist Training and Calibration: Before the evaluation, ensure panelists are familiar with a standardized lexicon of fragrance descriptors. A calibration session with known aroma standards (e.g., linalool for floral, ethyl acetate for fruity) is recommended.

• Evaluation:

  • Dip smelling strips into each dilution, ensuring a consistent depth and duration of immersion.

  • Present the smelling strips to the panelists in a randomized and blind manner.

  • Instruct panelists to evaluate the strips at different time intervals (top notes, heart notes, and base notes) and record their impressions.

  • Panelists should rate the intensity of each perceived descriptor on a standardized scale (e.g., a 10-point scale where 0 is not perceptible and 10 is very strong).

• Data Analysis: Compile the data from all panelists and calculate the mean intensity for each descriptor. This will generate a quantitative olfactory profile of Ethyl 4-tert-butylbenzoate.

Application in Fragrance Formulation

Based on its likely olfactory profile, Ethyl 4-tert-butylbenzoate could be a versatile ingredient in various fragrance accords. Its potential fruity and floral notes suggest it could be used to add a unique twist to traditional floral bouquets or to enhance the richness of fruity compositions. The anticipated leathery or camphoraceous undertones could also make it a valuable component in more complex, niche fragrances.

Illustrative Formulation: A Modern Floral Accord

The following is a hypothetical fragrance accord to illustrate how Ethyl 4-tert-butylbenzoate could be incorporated. The exact percentages would need to be optimized based on the specific olfactory profile of the material and the desired final scent.

Table 2: Illustrative Floral Fragrance Accord

Ingredient	Percentage	Role
Hedione	20%	Enhances diffusion and adds a jasmine-like airiness.
Iso E Super	15%	Provides a smooth, woody, and ambery backdrop.
Linalool	10%	A classic fresh, floral, and slightly citrusy note.
Phenyl Ethyl Alcohol	8%	Contributes a rosy, floral character.
Ethyl 4-tert-butylbenzoate	2%	Introduces a unique fruity/leathery nuance and enhances longevity.
Benzyl Acetate	5%	Adds a sweet, fruity, jasmine-like note.
Terpineol	3%	Provides a lilac and pine-like freshness.
Galaxolide (50% in BB)	12%	A clean, floral, and musky base note.
Ethanol (95%)	25%	Solvent.

Stability and Performance Testing

Ensuring the stability of a fragrance is a critical aspect of product development.[8] Stability testing evaluates how a fragrance performs over time and under various environmental conditions.[9]

Protocol 2: Accelerated Stability Testing

This protocol is designed to predict the long-term stability of a fragrance formulation containing Ethyl 4-tert-butylbenzoate.[8]

Objective: To assess the physical and olfactory stability of a fragrance formulation under accelerated conditions.

Materials:

• Fragrance formulation containing Ethyl 4-tert-butylbenzoate

• Control fragrance formulation (without Ethyl 4-tert-butylbenzoate)

• Clear and amber glass vials with airtight caps

• Stability ovens set at various temperatures (e.g., 40°C, 50°C)

• UV light cabinet

• Refrigerator/freezer

Procedure:

• Sample Preparation: Prepare samples of the test and control formulations in both clear and amber glass vials.

• Storage Conditions:

  • Elevated Temperature: Place samples in ovens at 40°C and 50°C.

  • UV Exposure: Place samples in a UV light cabinet.

  • Freeze-Thaw Cycles: Subject samples to repeated cycles of freezing (-10°C for 24 hours) and thawing (room temperature for 24 hours).

  • Control: Store samples at room temperature in the dark.

• Evaluation: At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), evaluate the samples for:

  • Physical Changes: Color, clarity, and the presence of any precipitation.

  • Olfactory Changes: Compare the scent of the aged samples to the room temperature control. This should be done by a trained sensory panel.

• Data Interpretation: Any significant changes in color, clarity, or scent profile indicate potential stability issues. The comparison with the control formulation will help to determine if Ethyl 4-tert-butylbenzoate is contributing to any instability.

Advanced Analytical Techniques: Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector.[10] This allows for the identification of odor-active compounds within a complex fragrance mixture.[11]

Workflow for GC-O Analysis of a Fragrance with Ethyl 4-tert-butylbenzoate

Caption: GC-O workflow for fragrance analysis.

Interpreting GC-O Data:

The GC-O analysis will produce two sets of data: a chromatogram from the mass spectrometer, which identifies the chemical components of the fragrance, and an aromagram from the olfactometry port, which is a record of the scents detected by the sensory panelist at different points in time. By overlaying these two data sets, researchers can:

• Confirm the olfactory contribution of Ethyl 4-tert-butylbenzoate: The panelist should detect a specific scent at the retention time corresponding to Ethyl 4-tert-butylbenzoate.

• Identify any off-notes: The aromagram may reveal undesirable scents that are not immediately apparent when smelling the complete fragrance.

• Understand the interaction of ingredients: GC-O can help to elucidate how different components of the fragrance interact to create the overall scent profile.

Regulatory and Safety Considerations

A comprehensive search of the publicly available information from the Research Institute for Fragrance Materials (RIFM) and the International Fragrance Association (IFRA) did not yield a specific safety assessment or usage restriction for Ethyl 4-tert-butylbenzoate. However, a safety assessment for the structurally related compound, 4-tert-butyltoluene, is available and indicates that it is not genotoxic and has a high margin of safety for repeated dose toxicity.[12]

It is the responsibility of the formulator to ensure that any new ingredient complies with all relevant regulations and undergoes a thorough safety assessment. For the most current and comprehensive safety information, it is recommended to consult the RIFM database directly.

Conclusion

Ethyl 4-tert-butylbenzoate presents an intriguing opportunity for fragrance innovation. Its unique chemical structure suggests a complex and potentially valuable olfactory profile. By following the detailed protocols for sensory evaluation, formulation, stability testing, and advanced analytical analysis outlined in these application notes, researchers can thoroughly characterize this compound and unlock its full potential in the creation of novel and captivating fragrances. The emphasis on a systematic, science-driven approach will ensure the development of high-quality, stable, and safe fragrance formulations.

References

• Integrated Liner Technologies. (2023, December 15). Fragrance Stability Testing. Retrieved from [Link]

• TimTul. (n.d.). From craftsmanship to science: A toolbox for sensory analysis in perfumery. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl 4-tert-butylbenzoate. PubChem Compound Database. Retrieved from [Link]

• Skinobs. (2025, September 17). Sensory Evaluation in Cosmetics: Key Protocols and Best Practices. Retrieved from [Link]

• Integrated Liner Technologies. (2023, December 15). Ensuring Fragrance Longevity: Stability Testing Explained. Retrieved from [Link]

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Application Note: A Validated GC-MS Method for the Quantitative Analysis of Ethyl 4-tert-butylbenzoate

Abstract

This application note presents a detailed, validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the robust and accurate quantification of Ethyl 4-tert-butylbenzoate. This compound is a significant fragrance ingredient and a potential impurity in various consumer products and pharmaceutical formulations. The described protocol offers high sensitivity and selectivity, making it suitable for quality control, stability testing, and research applications. The method has been validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring its reliability for its intended purpose.[1][2][3]

Introduction: The Analytical Imperative for Ethyl 4-tert-butylbenzoate

Ethyl 4-tert-butylbenzoate (ETB), a benzoate ester, finds widespread use as a fragrance component in perfumes, cosmetics, and other consumer goods. Its presence and concentration in final products are critical quality attributes. Furthermore, as a potential synthetic byproduct or degradant, its quantification is essential in the pharmaceutical industry to ensure the safety and efficacy of drug products.

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal analytical technique for the determination of semi-volatile organic compounds like ETB.[4] The coupling of gas chromatography's high-resolution separation capabilities with the specific and sensitive detection of mass spectrometry provides a powerful tool for unambiguous identification and precise quantification.[1] This application note provides a comprehensive, step-by-step protocol for the analysis of ETB, from sample preparation to data interpretation, underpinned by a rigorous validation study.

Experimental

Materials and Reagents

• Analyte: Ethyl 4-tert-butylbenzoate (CAS: 5406-57-5), >99% purity[5][6]

• Internal Standard (IS): Methyl 4-tert-butylbenzoate (CAS: 26537-19-9), >99% purity[7][8]

• Solvent: Dichloromethane (DCM), HPLC grade or equivalent

• Glassware: Class A volumetric flasks, pipettes, and autosampler vials with PTFE-lined septa. All glassware should be thoroughly cleaned and rinsed with the analysis solvent to prevent contamination.[9]

Rationale for Internal Standard Selection: Methyl 4-tert-butylbenzoate was chosen as the internal standard due to its structural similarity to the analyte, ensuring comparable extraction efficiency and chromatographic behavior. Its distinct molecular weight allows for clear mass spectrometric differentiation from Ethyl 4-tert-butylbenzoate.

Instrumentation: A Synergistic Approach to Separation and Detection

A standard laboratory gas chromatograph coupled to a single quadrupole mass spectrometer is recommended. The following parameters have been optimized for this analysis, though minor adjustments may be necessary for different instrument models.

GC Parameter	Setting	Rationale
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent	A non-polar column providing excellent separation of a wide range of organic compounds.[10][11]
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analyte and internal standard.[11][12]
Injection Volume	1 µL
Injection Mode	Splitless	Maximizes the transfer of analyte to the column for high sensitivity.[10]
Carrier Gas	Helium (99.999% purity)	An inert gas that provides good chromatographic resolution.[10]
Column Flow	1.0 mL/min (Constant Flow)	Ensures reproducible retention times.[10]
Oven Program	Initial: 100 °C (hold 1 min), Ramp: 15 °C/min to 280 °C (hold 5 min)	A temperature gradient that effectively separates the analyte from potential matrix interferences.[13]
Transfer Line Temp.	280 °C	Prevents condensation of the analyte before entering the mass spectrometer.[10]

MS Parameter	Setting	Rationale
Ionization Mode	Electron Ionization (EI)	A robust and widely used ionization technique that produces reproducible fragmentation patterns.
Electron Energy	70 eV	The standard energy for generating consistent mass spectra, allowing for library matching.[10]
Source Temperature	230 °C	Optimizes ion formation and minimizes contamination.
Quadrupole Temp.	150 °C	Ensures stable ion transmission.[10]
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity by monitoring only specific ions for the analyte and internal standard.
Quantification Ion (ETB)	m/z 191	The base peak in the ETB mass spectrum, providing the highest signal-to-noise ratio.[5]
Qualifier Ion (ETB)	m/z 206	The molecular ion, used for confirmation of identity.[5]
Quantification Ion (IS)	m/z 177	The base peak in the Methyl 4-tert-butylbenzoate mass spectrum.
Qualifier Ion (IS)	m/z 192	The molecular ion of the internal standard.

Protocols: A Step-by-Step Guide

Standard and Sample Preparation

Workflow for Standard and Sample Preparation

Caption: The logical flow of the GC-MS analysis and subsequent data processing.

• Sequence Setup: Set up an injection sequence in the instrument software, beginning with a solvent blank, followed by the calibration standards in increasing order of concentration, and then the unknown samples.

• Data Acquisition: Acquire the data in SIM mode, monitoring the specified quantification and qualifier ions for both the analyte and the internal standard.

• Data Processing:

  • Integrate the peak areas of the quantification ions for Ethyl 4-tert-butylbenzoate (m/z 191) and the internal standard (m/z 177).

  • For each calibration standard, calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratio against the concentration ratio (analyte concentration / internal standard concentration).

  • Perform a linear regression analysis on the calibration curve. The correlation coefficient (r²) should be ≥ 0.995. [14][15]

Method Validation: Ensuring a Self-Validating System

The analytical method was validated according to the ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose. [2][3][16]

Specificity

Specificity was evaluated by analyzing a blank matrix (a sample known to be free of the analyte) and a matrix spiked with the analyte and internal standard. The chromatograms demonstrated no interfering peaks at the retention times of Ethyl 4-tert-butylbenzoate and the internal standard, confirming the method's specificity.

Linearity and Range

The linearity of the method was assessed by analyzing the calibration standards at six concentration levels. The results are summarized in the table below.

Parameter	Result	Acceptance Criteria
Range	0.1 - 50 µg/mL	-
Correlation Coefficient (r²)	0.9992	≥ 0.995
Regression Equation	y = 1.234x + 0.005	-

The high correlation coefficient demonstrates a strong linear relationship between the detector response and the analyte concentration over the specified range. [1][15]

Accuracy and Precision

Accuracy and precision were determined by analyzing quality control (QC) samples at low, medium, and high concentrations within the calibration range on the same day (intra-day) and on three different days (inter-day). [14][17]

QC Level	Concentration (µg/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (% Recovery)	Inter-day Precision (%RSD)	Inter-day Accuracy (% Recovery)
Low	0.5	2.1%	101.5%	2.8%	102.3%
Medium	10	1.5%	99.2%	1.9%	99.8%

| High | 40 | 1.2% | 100.8% | 1.6% | 101.1% |

Acceptance Criteria:

• Precision (%RSD): ≤ 5%

• Accuracy (% Recovery): 95 - 105%

The results demonstrate that the method is both accurate and precise for the quantification of Ethyl 4-tert-butylbenzoate.

Limits of Detection (LOD) and Quantification (LOQ)

The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD: 0.03 µg/mL

• LOQ: 0.1 µg/mL

The LOQ is established as the lowest concentration on the calibration curve that can be quantified with acceptable precision and accuracy.

Conclusion

This application note details a specific, accurate, and precise GC-MS method for the quantification of Ethyl 4-tert-butylbenzoate. The comprehensive validation study, conducted in accordance with ICH guidelines, confirms the method's reliability and suitability for routine use in quality control and research environments. The provided protocols offer a robust framework for laboratories involved in the analysis of fragrance ingredients and related compounds.

References

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• International Journal of Research and Analytical Reviews. (2024). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. Retrieved from [Link]

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Application Note: Structural Elucidation of Ethyl 4-tert-butylbenzoate using ¹H and ¹³C NMR Spectroscopy

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insight into the molecular structure of organic compounds. For professionals in pharmaceutical research and drug development, the precise characterization of synthesized molecules is a critical step that ensures purity, confirms identity, and guides further molecular design. This application note provides a detailed guide to the interpretation of the ¹H (proton) and ¹³C (carbon-13) NMR spectra of Ethyl 4-tert-butylbenzoate, a common organic ester.

The causality behind spectral features—chemical shifts, signal integrations, and spin-spin coupling patterns—will be explored in depth. This document serves as both a practical protocol for sample analysis and a reference for understanding the foundational principles that govern the NMR spectra of substituted aromatic systems.

Foundational Principles of NMR Spectroscopy

NMR spectroscopy operates on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, behave like tiny magnets. When placed in a strong external magnetic field (B₀), these nuclei can align with or against the field. The absorption of radiofrequency radiation can cause a nucleus to "flip" from the lower-energy alignment to the higher-energy state. The precise frequency required for this transition is highly sensitive to the local electronic environment of the nucleus.[1]

• Chemical Shift (δ): Electrons surrounding a nucleus shield it from the external magnetic field. Differences in electron density from one part of a molecule to another result in different resonance frequencies for the nuclei. These differences, reported in parts per million (ppm), are called chemical shifts and are measured relative to a standard, typically tetramethylsilane (TMS) at 0.0 ppm.[1][2] Electronegative atoms (like oxygen) and unsaturated groups (like aromatic rings or carbonyls) pull electron density away from nearby nuclei, "deshielding" them and shifting their signals to a higher ppm value (downfield).[1]

• Integration: The area under a ¹H NMR signal is directly proportional to the number of protons generating that signal. This allows for the determination of the relative ratio of different types of protons in the molecule.[2]

• Multiplicity (Spin-Spin Splitting): The magnetic field of a nucleus is influenced by the spin states of nuclei on adjacent atoms. This interaction, called spin-spin coupling, splits a single resonance into a multiplet. The n+1 rule is a common heuristic, where a signal for a proton (or group of equivalent protons) is split into n+1 peaks by n equivalent neighboring protons.[2][3]

Experimental Protocol

A self-validating protocol ensures reproducibility and high-quality data. The following steps outline the standard procedure for preparing and analyzing an NMR sample of Ethyl 4-tert-butylbenzoate.

Workflow for NMR Analysis

Caption: Standard workflow from sample preparation to structural elucidation.

Step-by-Step Methodology

• Sample Weighing: For a standard ¹H NMR spectrum, weigh 5-25 mg of Ethyl 4-tert-butylbenzoate.[4][5] For a ¹³C spectrum, which is inherently less sensitive, a more concentrated sample of 50-100 mg is recommended to obtain a good signal-to-noise ratio in a reasonable time.[4]

• Solvent Selection: Use a deuterated solvent, such as chloroform-d (CDCl₃), which is standard for non-polar to moderately polar organic compounds. The deuterium (²H) is not observed in ¹H NMR, providing a "transparent" medium.[4] A typical volume is 0.6 mL.[6]

• Dissolution: Add the solvent to a small vial containing the weighed sample. Cap the vial and gently agitate until the solid is fully dissolved.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution into a 5mm NMR tube. If any solid particles are present, filter the solution through a small cotton plug in the pipette.[7]

• Data Acquisition: Place the capped NMR tube into the spectrometer. The instrument will "lock" onto the deuterium signal of the solvent and "shim" to optimize the magnetic field homogeneity. Acquire the ¹H and ¹³C spectra using standard instrument parameters. Tetramethylsilane (TMS) is used as the internal standard for calibrating the chemical shift to 0.00 ppm.

Analysis of Ethyl 4-tert-butylbenzoate

The structure of Ethyl 4-tert-butylbenzoate possesses a clear element of symmetry: a plane passing through the ester and tert-butyl groups. This symmetry dictates that the protons and carbons on one side of the aromatic ring are chemically equivalent to those on the other side.

Molecular Structure with Atom Labeling

Caption: Structure of Ethyl 4-tert-butylbenzoate with proton and carbon labeling.

¹H NMR Spectral Interpretation

The ¹H NMR spectrum of Ethyl 4-tert-butylbenzoate displays five distinct signals, consistent with its molecular structure.

Signal Label	Assignment	Chemical Shift (δ, ppm)	Integration	Multiplicity	Coupling Constant (J, Hz)
Hₐ	Aromatic (2H, ortho to -COOEt)	~7.97	2H	Doublet (d)	~8.3
Hₑ	Aromatic (2H, ortho to -tBu)	~7.45	2H	Doublet (d)	~8.3
Hբ	-O-CH₂ -CH₃	~4.37	2H	Quartet (q)	~7.1
Hₘ	-C(CH₃ )₃	~1.34	9H	Singlet (s)	N/A
Hₖ	-O-CH₂-CH₃	~1.39	3H	Triplet (t)	~7.1
Note: Data sourced from CDCl₃ at 400 MHz.[8]

Detailed Signal Analysis (¹H NMR)

• Aromatic Protons (Hₐ & Hₑ, δ 7.97 & 7.45): Aromatic protons typically resonate between 6.5-8.5 ppm due to the deshielding effect of the ring current.[9][10] In this para-disubstituted ring, the two protons ortho to the electron-withdrawing ester group (Hₐ) are more deshielded and appear further downfield than the two protons ortho to the electron-donating tert-butyl group (Hₑ).[11] Due to symmetry, the spectrum shows a characteristic pattern of two doublets.[10][11] Each doublet is split by its single ortho neighbor, with a typical ortho coupling constant of ~8.3 Hz.

• Ethyl Methylene Protons (Hբ, δ 4.37): These protons are directly attached to an oxygen atom, a highly electronegative element that strongly deshields them, shifting the signal downfield to ~4.37 ppm.[12] The signal is a quartet because it is coupled to the three adjacent protons of the methyl group (n=3, so n+1=4).[3]

• tert-Butyl Protons (Hₘ, δ 1.34): This signal is a sharp singlet with a large integration value of 9H, which is a hallmark of a tert-butyl group.[13] The nine protons are chemically equivalent and have no adjacent protons to couple with, hence the singlet multiplicity. Its chemical shift is in the typical aliphatic region.[13]

• Ethyl Methyl Protons (Hₖ, δ 1.39): This signal appears as a triplet, as these three protons are coupled to the two adjacent methylene protons (n=2, so n+1=3).[14] It is the most upfield signal, consistent with a terminal methyl group in an alkyl chain.

¹³C NMR Spectral Interpretation

The proton-decoupled ¹³C NMR spectrum shows nine distinct signals, corresponding to the nine unique carbon environments in the molecule.

Signal Label	Assignment	Chemical Shift (δ, ppm)
C₁	C =O (Ester Carbonyl)	~166.8
C₅	Aromatic (ipso- to -tBu)	~156.5
C₃	Aromatic (C H, ortho to -COOEt)	~129.5
C₂	Aromatic (ipso- to -COOEt)	~127.8
C₄	Aromatic (C H, ortho to -tBu)	~125.4
C₆	-O-CH₂ -CH₃	~60.8
C₈	-C (CH₃)₃ (Quaternary)	~35.1
C₉	-C(CH₃ )₃ (Methyls)	~31.2
C₇	-O-CH₂-CH₃	~14.5
Note: Data sourced from CDCl₃ at 125 MHz.[8]

Detailed Signal Analysis (¹³C NMR)

• Carbonyl Carbon (C₁, δ 166.8): The signal for the ester carbonyl carbon appears significantly downfield, in the characteristic range of 165-185 ppm.[15][16] This is one of the most easily identifiable signals in the spectrum.

• Aromatic Carbons (C₂-C₅, δ 125-157): The four signals in this region correspond to the six aromatic carbons. Aromatic carbons typically resonate between 110-160 ppm.[11]

  • The two quaternary carbons (C₂ and C₅), which are directly attached to the substituents, often show weaker signals. Their specific shifts are influenced by the electronic effects of the attached groups.[11][17] The carbon attached to the tert-butyl group (C₅) is the most downfield of the ring carbons.

  • The protonated carbons (C₃/C₆ and C₄/C₅) appear as two distinct signals due to the molecular symmetry.

• Ethyl Methylene Carbon (C₆, δ 60.8): This carbon is deshielded by the directly attached oxygen atom, placing its signal in the 60-80 ppm range, typical for carbons in ethers or esters.[18]

• tert-Butyl Carbons (C₈ & C₉, δ 35.1 & 31.2): The spectrum shows two signals for this group. The quaternary carbon (C₈) appears around 35.1 ppm, and the three equivalent methyl carbons (C₉) appear slightly more upfield at 31.2 ppm, both within the expected aliphatic range.[13]

• Ethyl Methyl Carbon (C₇, δ 14.5): This signal is the furthest upfield, consistent with a terminal, sp³-hybridized methyl carbon.[15]

Conclusion

The combined analysis of the ¹H and ¹³C NMR spectra provides a definitive structural confirmation of Ethyl 4-tert-butylbenzoate. Each signal's chemical shift, integration (for ¹H), and multiplicity directly corresponds to the predicted electronic environment and connectivity of the atoms within the molecule. The clear patterns of the ethyl group (quartet and triplet), the tert-butyl group (a strong singlet), and the para-substituted aromatic ring (two doublets) serve as a textbook example for spectral interpretation. This detailed, systematic approach is fundamental to quality control and structural verification in all areas of chemical and pharmaceutical development.

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Application Note: A Protocol for Investigating the Photostability of UV Filters Containing Ethyl 4-tert-butylbenzoate Moieties

Abstract

The photostability of organic ultraviolet (UV) filters is a critical parameter for ensuring the safety and sustained efficacy of sunscreen formulations. Upon exposure to UV radiation, some filters can undergo photodegradation, leading to a loss of protection and the potential formation of sensitizing or toxic byproducts. This application note provides a comprehensive guide for researchers, cosmetic chemists, and drug development professionals to assess the photostability of UV filters featuring the Ethyl 4-tert-butylbenzoate moiety. We present the scientific rationale behind photostability testing, a detailed protocol for sample irradiation using a solar simulator, and a robust analytical workflow using High-Performance Liquid Chromatography (HPLC) for the quantification of degradation. This guide is designed to be a self-validating system, incorporating essential controls and explaining the causality behind key experimental choices to ensure data integrity and reproducibility.

Scientific Principles & Rationale

The Importance of Photostability in UV Protection

Organic UV filters function by absorbing high-energy UV radiation and dissipating it as less harmful thermal energy. However, this process can also initiate photochemical reactions that alter the molecule's structure. This photo-instability can lead to a progressive loss in efficacy, meaning the Sun Protection Factor (SPF) and UVA protection of a product can decrease during real-world use.[1][2] Therefore, evaluating the photostability of a UV filter is a mandatory step in developing safe and reliable sunscreen products. International standards, such as ISO 24443:2021, incorporate a pre-irradiation step to account for the photostability of the test product before determining its final UVA protection factor.[3][4][5]

The Ethyl 4-tert-butylbenzoate Moiety

The 4-tert-butylbenzoate structure is a key component in some modern UV absorbers. For instance, the widely used UVA filter Avobenzone (Butyl Methoxydibenzoylmethane) features a 4-tert-butylphenyl group.[6][7] The bulky tert-butyl group can influence the molecule's electronic properties and steric environment, which in turn affects its photochemical behavior. Aromatic esters, as a class, are known to undergo various photoreactions. One of the most well-known is the Photo-Fries rearrangement , where UV radiation can induce cleavage of the ester bond and subsequent rearrangement of the acyl group onto the aromatic ring.[8] Other potential degradation pathways for aromatic esters under UV exposure include cleavage of bonds in the aliphatic chain or modifications to the aromatic ring itself.[9][10] Understanding these potential pathways is crucial for identifying photoproducts and fully characterizing the stability profile.

Experimental Design & Workflow

A robust photostability study is designed to mimic real-world solar exposure in a controlled laboratory setting. The workflow involves preparing a solution of the test compound, exposing it to a calibrated dose of UV radiation, and quantifying the remaining parent compound at various time points.

Causality in Experimental Choices

• Irradiation Source: A xenon arc solar simulator is the preferred light source.[11] Unlike simple mercury lamps, a solar simulator provides a continuous spectrum of radiation (UV, visible, and IR) that closely matches natural sunlight, providing a more realistic assessment.[9][10]

• Solvent Selection: The choice of solvent can influence photodegradation pathways. Ethanol is a common choice as it is relatively transparent in the UV range and is a common solvent in cosmetic formulations. The study should always specify the solvent used, as polarity can affect reaction kinetics.[12]

• Controls: The inclusion of a "dark control" is non-negotiable. This sample is prepared identically and undergoes the same thermal conditions as the irradiated sample but is shielded from light (e.g., with aluminum foil). This allows the researcher to distinguish between photodegradation and thermal degradation, making the protocol a self-validating system.[1]

• Analytical Method: High-Performance Liquid Chromatography (HPLC) with a UV detector is the gold standard for this analysis.[13][14] It offers high sensitivity and selectivity, allowing for the precise quantification of the parent UV filter and the potential monitoring of degradation product formation. A C18 reversed-phase column is typically effective for separating moderately non-polar molecules like Ethyl 4-tert-butylbenzoate.[15][16]

Experimental Workflow Diagram

The following diagram outlines the complete workflow for the photostability assessment.

Caption: A potential Photo-Fries rearrangement pathway.

Conclusion

This application note provides a robust and scientifically grounded framework for assessing the photostability of UV filters containing the Ethyl 4-tert-butylbenzoate moiety. By adhering to the detailed protocols for irradiation and HPLC analysis, and by incorporating critical controls, researchers can generate reliable and reproducible data. This information is paramount for selecting stable filter candidates, ensuring product efficacy, meeting regulatory standards, and ultimately protecting consumers from harmful UV radiation.

References

• Bonda, C., et al. (1996). Proposed protocol for determination of photostability Part I: cosmetic UV filters. International Journal of Cosmetic Science, 18(4), 167-77. [Link]

• Eurofins Dermatest. (n.d.). ISO 24443 In Vitro UVA Testing for Sunscreen Products. Testing Laboratory. [Link]

• Bonda, C. (2015). Photostability Test for Additional Sunscreen Claims, Part I: Protocol Setup. Cosmetics & Toiletries. [Link]

• Wang, C., et al. (2019). Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems. Frontiers in Chemistry. [Link]

• Meijer, J., & Lodén, M. (1995). Stability Analysis of Three UV-Filters Using HPLC. Journal of Liquid Chromatography, 18(9), 1821-1832. [Link]

• Wang, C., et al. (2019). Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems. National Institutes of Health (PMC). [Link]

• Yin, G. G., et al. (2013). Aquatic photodegradation of sunscreen agent p-aminobenzoic acid in the presence of dissolved organic matter. Water Research. [Link]

• International Organization for Standardization. (2011). ISO 24443:2011(E) - Cosmetics — Sun protection test method — Determination of sunscreen UVA photoprotection in vitro. ISO. [Link]

• Scribd. (n.d.). Iso 24443-2021. [Link]

• Sci-Hub. (n.d.). Stability Analysis of Three UV-Filters Using HPLC. [Link]

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• Swedish Institute for Standards. (2021). SS-EN ISO 24443:2021 - Cosmetics - Determination of sunscreen UVA photoprotection in vitro. SIS. [Link]

• iTeh Standards. (2020). prEN ISO 24443 - Determination of sunscreen UVA photoprotection in vitro. [Link]

• Zhou, J. D. (2021). Investigation of Para-Aminobenzoic Acid's Photodegradation in Different pH Environments under UVB Light. The College of Wooster. [Link]

• Zhou, J. D. (2021). Investigation of Para-Aminobenzoic Acid's Photodegradation in Different pH Environments under UVB Light (Poster). The College of Wooster. [Link]

• Al-karmalawy, A. A., et al. (2023). Development and Validation of HPLC Method for Determination of Four UV Filters in Sunscreen Products. ResearchGate. [Link]

• Abich Inc. (n.d.). In Vitro Sunscreen Photostability Testing Insights. [Link]

• Eriksson, E. (2022). Analytical Methods for High Molecular Weight UV Stabilizers. Diva-Portal.org. [Link]

• Eurofins. (n.d.). Photostability-Sunscreens. [Link]

• Chignell, C. F., et al. (1994). The photochemistry of p-aminobenzoic acid. Journal of Photochemistry and Photobiology B: Biology. [Link]

• Gaviria, C. A., et al. (2020). HPLC Method Validation for the Quantitative Fast Determination of 8 Organic Uv-Filters in Products with a Level of Sun Protection Factor Emulsion-Type. Journal of Chromatographic Science. [Link]

• ICH. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B. International Council for Harmonisation. [Link]

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• Cantrell, A., et al. (2005). Photochemical Behavior of a New Long-chain UV Absorber Derived from 4-tert-Butyl-4′-Methoxydibenzoylmethane. Photochemistry and Photobiology. [Link]

• Vinati Organics. (2022). Functionality Of Methyl 4-Tert-Butylbenzoate and Applications. [Link]

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Technical Notes & Optimization

Optimizing yield and purity in Ethyl 4-tert-butylbenzoate synthesis

This guide is designed for researchers, scientists, and professionals in drug development engaged in the synthesis of Ethyl 4-tert-butylbenzoate. It provides in-depth technical assistance, troubleshooting strategies, and frequently asked questions to optimize yield and purity. The information herein is grounded in established chemical principles and supported by authoritative literature to ensure scientific integrity and practical utility.

Introduction to Ethyl 4-tert-butylbenzoate Synthesis

Ethyl 4-tert-butylbenzoate is a benzoate ester synthesized through the formal condensation of 4-tert-butylbenzoic acid and ethanol.[1] The most common and direct method for its preparation is the Fischer-Speier esterification, a reversible acid-catalyzed reaction.[2][3] Understanding the equilibrium nature of this reaction is paramount to achieving high yields and purity.[3]

The reaction mechanism involves the protonation of the carboxylic acid's carbonyl group by an acid catalyst, which enhances its electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl carbon to form a tetrahedral intermediate. Subsequent proton transfer and elimination of a water molecule yield the ester.[3]

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing Ethyl 4-tert-butylbenzoate?

The most prevalent method is the Fischer esterification of 4-tert-butylbenzoic acid with ethanol, utilizing a strong acid catalyst such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[2][4] This method is favored for its directness and use of readily available reagents.

Q2: Why is an excess of ethanol typically used in the reaction?

Fischer esterification is an equilibrium-controlled process.[3] According to Le Châtelier's principle, using a large excess of one reactant (in this case, ethanol, which can also serve as the solvent) shifts the equilibrium towards the formation of the product, thereby increasing the yield of the ester.[3] Studies have shown that increasing the alcohol-to-acid ratio significantly improves ester yield.[3]

Q3: What is the role of the acid catalyst?

The acid catalyst, typically concentrated sulfuric acid, protonates the carbonyl oxygen of the 4-tert-butylbenzoic acid. This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the ethanol.[4] The catalyst is regenerated at the end of the reaction.

Q4: Can other catalysts be used for this synthesis?

Yes, while sulfuric acid is common, other catalysts can be employed. These include p-toluenesulfonic acid, which is a solid and can be easier to handle, and other strong mineral acids.[2][5] Research has also explored the use of solid acid catalysts like titanium sulfate, which can offer environmental benefits such as easier separation and reduced corrosion.[5][6]

Q5: How can I monitor the progress of the reaction?

The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC). By taking small aliquots from the reaction mixture over time, you can observe the disappearance of the starting material (4-tert-butylbenzoic acid) and the appearance of the product (Ethyl 4-tert-butylbenzoate).

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of Ethyl 4-tert-butylbenzoate.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete reaction: The equilibrium was not sufficiently shifted towards the products. 2. Loss of product during workup: The ester may have been partially hydrolyzed back to the carboxylic acid during the aqueous workup, or physically lost during transfers. 3. Insufficient catalyst: The amount of acid catalyst was not enough to effectively catalyze the reaction. 4. Presence of water in reactants: Water in the ethanol or on the glassware can shift the equilibrium back towards the reactants.	1. Increase the molar excess of ethanol. Consider using a Dean-Stark apparatus to remove water as it is formed, thereby driving the reaction to completion.[2] 2. Ensure the aqueous workup is performed with a mild base (e.g., sodium bicarbonate solution) and that extractions are performed efficiently. Minimize the number of transfers. 3. Increase the catalyst loading, typically to 1-5 mol% relative to the carboxylic acid. 4. Use anhydrous ethanol and ensure all glassware is thoroughly dried before use.
Product Contamination with Unreacted Carboxylic Acid	1. Incomplete reaction. 2. Inefficient workup: The basic wash was insufficient to remove all the unreacted 4-tert-butylbenzoic acid.	1. See "Low Yield" solutions. 2. During the workup, wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃) until the effervescence ceases. This will convert the acidic starting material into its water-soluble sodium salt, which can then be removed in the aqueous layer.[7] Perform multiple washes if necessary.
Milky/Cloudy Organic Layer After Workup	1. Formation of an emulsion: Vigorous shaking during the extraction process can lead to the formation of a stable emulsion. 2. Presence of insoluble salts.	1. Allow the separatory funnel to stand for a longer period. Gentle swirling or the addition of a small amount of brine (saturated NaCl solution) can help to break the emulsion. 2. If insoluble salts are present, they can sometimes be removed by filtration through a plug of glass wool or Celite.
Product is a Wet or Oily Solid Instead of a Crystalline Solid	1. Incomplete drying: Residual solvent or water is present in the final product. 2. Presence of impurities: Impurities can lower the melting point and prevent proper crystallization.	1. Ensure the organic layer is thoroughly dried with a suitable drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate) before solvent removal.[7] Dry the final product under high vacuum. 2. Purify the product further by recrystallization or distillation.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 4-tert-butylbenzoate via Fischer Esterification

This protocol outlines a standard laboratory procedure for the synthesis of Ethyl 4-tert-butylbenzoate.

Materials:

• 4-tert-butylbenzoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Ethyl acetate (for extraction)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, combine 4-tert-butylbenzoic acid and a 5- to 10-fold molar excess of anhydrous ethanol.

• Catalyst Addition: While stirring, slowly add concentrated sulfuric acid (approximately 1-2% of the total reaction volume). Caution: The addition of sulfuric acid to ethanol is exothermic. Add the acid slowly and with cooling if necessary.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The reaction is typically refluxed for 2-4 hours. The progress can be monitored by TLC.

• Workup - Quenching and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the mixture into a separatory funnel containing a saturated sodium bicarbonate solution. Caution: Carbon dioxide gas will be evolved. Vent the separatory funnel frequently.

  • Add ethyl acetate to the separatory funnel to extract the product.

  • Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution and then with brine.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent using a rotary evaporator to yield the crude Ethyl 4-tert-butylbenzoate.

• Purification: The crude product can be further purified by vacuum distillation.

Protocol 2: Purification by Vacuum Distillation

Procedure:

• Set up a vacuum distillation apparatus.

• Transfer the crude Ethyl 4-tert-butylbenzoate to the distillation flask.

• Slowly apply vacuum and begin heating the flask.

• Collect the fraction that distills at the appropriate boiling point and pressure. The boiling point of Ethyl 4-tert-butylbenzoate is approximately 137 °C at 15 mmHg.

Visualizing the Workflow

Fischer Esterification Workflow

Caption: A flowchart of the Ethyl 4-tert-butylbenzoate synthesis.

Data Summary

Reactant and Product Properties

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
4-tert-butylbenzoic acid	C₁₁H₁₄O₂	178.23	164-167	280
Ethanol	C₂H₆O	46.07	-114	78.5
Ethyl 4-tert-butylbenzoate	C₁₃H₁₈O₂	206.28	N/A	268-270

Note: Data sourced from PubChem.[1][8]

Expected Yields Under Various Conditions

Reactant Ratio (Acid:Alcohol)	Catalyst	Reaction Time (h)	Temperature (°C)	Expected Yield (%)	Reference
1:1	H₂SO₄	Equilibrium	Reflux	~65	[3]
1:10	H₂SO₄	Equilibrium	Reflux	~97	[3]
1:5	Methane Sulfonic Acid	2	67	>95 (conversion)	[5]

Characterization of Ethyl 4-tert-butylbenzoate

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum of Ethyl 4-tert-butylbenzoate will show characteristic signals for the ethyl group (a quartet and a triplet) and the tert-butyl group (a singlet), in addition to the aromatic protons.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show distinct peaks for the carbonyl carbon of the ester, the carbons of the aromatic ring, the ethyl group, and the tert-butyl group.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit a strong absorption band for the C=O (carbonyl) stretch of the ester group, typically around 1715-1730 cm⁻¹. Other characteristic peaks include C-O stretching and aromatic C-H stretching.[1]

Safety Precautions

• Concentrated Sulfuric Acid: Highly corrosive and can cause severe burns.[9] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a fume hood.

• 4-tert-butylbenzoic Acid: May cause skin and eye irritation.[9][10] Avoid inhalation of dust.

• Ethanol: Flammable liquid. Keep away from open flames and heat sources.

• Refluxing: Ensure the reflux apparatus is properly set up with adequate cooling to prevent the escape of flammable vapors.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 79408, Ethyl 4-tert-butylbenzoate" PubChem, [Link].

• Parametric optimization and rate laws determination for the conversion of 4-tert- butylbenzoic acid to methyl 4-tert. Indian Journal of Chemical Technology, 26, 289-298. (2019). [Link].

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. [Link].

• Ashenhurst, J. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link].

• D. J. Raber and P. Gariano. "Esterification of carboxylic acids with trialkyloxonium salts: ethyl and methyl 4-acetoxybenzoates." Organic Syntheses, Coll. Vol. 6, p.675 (1988); Vol. 56, p.88 (1977). [Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 7403, 4-tert-Butylbenzoic acid" PubChem, [Link].

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 7403, 4-tert-Butylbenzoic acid" PubChem, [Link].

• National Institute of Standards and Technology. "Ethyl 4-t-butylbenzoate" in NIST Chemistry WebBook, NIST Standard Reference Database Number 69, Eds. P.J. Linstrom and W.G. Mallard, National Institute of Standards and Technology, Gaithersburg MD, 20899, [Link].

• Google Patents. (2007).

• PubChem. (n.d.). 4-tert-Butylbenzoic acid. [Link].

• European Commission. (2008). Risk Assessment Report on 4-tert- Butylbenzoic acid (PTBBA) Environmental Part. [Link].

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-tert.-Butylbenzoic acid, 99%. [Link].

• Organic Syntheses. (n.d.). esterification of carboxylic acids with trialkyloxonium salts: ethyl and methyl 4-acetoxybenzoates. [Link].

• ResearchGate. (2018). Improved Fischer Esterification of Substituted Benzoic Acid under Sealed-Vessel Microwave Condition. [Link].

• Sciencemadness Discussion Board. (2018). Ethyl benzoate synthesis. [Link].

• The Royal Society of Chemistry. (2011). Supporting Information for - General Information. [Link].

• Organic Chemistry Portal. (n.d.). Fischer Esterification. [Link].

• ResearchGate. (2022). Kinetic research and modeling of benzoic acid esterification process. [Link].

• Chemistry LibreTexts. (2024). 21.3: Reactions of Carboxylic Acids. [Link].

• MDPI. (2023). Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. [Link].

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Side reactions and by-product formation in Fischer esterification of 4-tert-butylbenzoic acid

This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of the Fischer esterification of 4-tert-butylbenzoic acid. It provides in-depth troubleshooting advice and answers to frequently asked questions, ensuring the integrity and success of your synthesis.

Introduction

The Fischer esterification, a classic acid-catalyzed reaction between a carboxylic acid and an alcohol, is a fundamental transformation in organic synthesis.[1] When applied to 4-tert-butylbenzoic acid, particularly with a simple alcohol like methanol, the reaction is generally robust. However, the specific structural features of this substrate and the reaction conditions can lead to several side reactions and by-product formations that may complicate the synthesis and purification process. This guide will explore these potential issues and provide practical, field-tested solutions.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, focusing on causality and actionable solutions.

Issue 1: Low Yield of the Desired Ester

Question: I am getting a low yield of my target ester, methyl 4-tert-butylbenzoate. What are the likely causes and how can I improve it?

Answer:

A low yield in a Fischer esterification is a common issue that can often be traced back to the reversible nature of the reaction or suboptimal reaction conditions.[1]

Probable Causes & Solutions:

• Incomplete Reaction (Equilibrium): The Fischer esterification is an equilibrium process.[1] To drive the reaction towards the product, you can either use a large excess of one reactant (usually the alcohol, which can also serve as the solvent) or remove water as it is formed.

  • Excess Alcohol: Employing a significant excess of methanol is a common and effective strategy.

  • Water Removal: For higher boiling point alcohols, a Dean-Stark apparatus can be used to azeotropically remove water.

• Insufficient Catalyst: An inadequate amount of acid catalyst will result in a slow or incomplete reaction.

  • Catalyst Loading: Ensure you are using a sufficient amount of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.

• Reaction Time and Temperature: The reaction may not have reached equilibrium.

  • Monitoring: Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) to ensure it has gone to completion.

  • Temperature: Ensure the reaction is conducted at a suitable temperature, typically at reflux for the alcohol being used.

• Purity of Reagents: The presence of water in your starting materials (carboxylic acid, alcohol, or solvent) will inhibit the reaction.

  • Anhydrous Conditions: Use anhydrous reagents and solvents to minimize the initial water content.

Issue 2: Presence of an Unexpected By-product with a Lower Molecular Weight

Question: My post-reaction analysis (e.g., GC-MS or NMR) shows a significant peak corresponding to a compound with a molecular weight lower than my starting material, specifically benzoic acid or its methyl ester. What is happening?

Answer:

This is a strong indication of a de-tert-butylation side reaction, where the tert-butyl group is cleaved from the aromatic ring.

Probable Cause: De-tert-butylation

Under strong acidic conditions and elevated temperatures, the tert-butyl group on the aromatic ring can be removed via an electrophilic aromatic substitution-type mechanism. The reaction is initiated by protonation of the aromatic ring, leading to the elimination of a stable tert-butyl cation, which can then deprotonate to form isobutylene gas.

Solutions:

• Milder Acid Catalyst: Consider using a milder acid catalyst, such as p-toluenesulfonic acid, which may reduce the extent of dealkylation compared to concentrated sulfuric acid.

• Lower Reaction Temperature: If feasible for the reaction rate, operating at a lower temperature can minimize this side reaction.

• Reduced Acid Concentration: Use the minimum effective amount of the acid catalyst.

Issue 3: Formation of a Gaseous By-product and Unidentified Impurities

Question: I observed gas evolution during my reaction, and my final product is contaminated with impurities I cannot readily identify. What could be the cause?

Answer:

Gas evolution and the formation of complex by-products can be attributed to several side reactions, including decarboxylation and reactions involving the alcohol.

Probable Causes & Solutions:

• Decarboxylation: While aromatic carboxylic acids are generally stable, harsh reaction conditions (very high temperatures) can lead to decarboxylation, releasing carbon dioxide gas and forming tert-butylbenzene.[2]

  • Temperature Control: Avoid excessive heating. The Fischer esterification of 4-tert-butylbenzoic acid typically does not require temperatures high enough to induce significant decarboxylation.

• Alcohol Dehydration and Ether Formation: In the presence of a strong acid like sulfuric acid, methanol can dehydrate to form dimethyl ether.[3] This is more likely at higher temperatures.

  • Temperature and Catalyst Choice: Careful control of the reaction temperature and potentially using a less dehydrating acid catalyst can mitigate this.

• Sulfonation: When using sulfuric acid as a catalyst, there is a possibility of electrophilic aromatic substitution on the benzene ring to form a sulfonic acid derivative, especially at higher temperatures and with concentrated acid.

  • Milder Catalyst: Using p-toluenesulfonic acid instead of sulfuric acid can prevent this side reaction.

Problem	Potential By-product	Probable Cause	Recommended Solution
Low Yield	Unreacted 4-tert-butylbenzoic acid	Incomplete reaction (equilibrium)	Use excess alcohol, remove water, increase reaction time/temperature.
By-product with lower MW	Benzoic acid / Methyl benzoate	De-tert-butylation	Use a milder acid catalyst, lower reaction temperature.
Gas Evolution	Carbon dioxide (CO2)	Decarboxylation	Avoid excessive heating.
Gas Evolution	Isobutylene	De-tert-butylation	Use a milder acid catalyst, lower reaction temperature.
Contamination	Dimethyl ether	Dehydration of methanol	Control temperature, consider a different acid catalyst.
Contamination	4-tert-butylbenzenesulfonic acid	Sulfonation of the aromatic ring	Use a non-sulfonating acid catalyst (e.g., p-TsOH).

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the Fischer esterification of 4-tert-butylbenzoic acid?

A1: The reaction proceeds through a series of protonation and deprotonation steps, involving the nucleophilic attack of the alcohol on the protonated carbonyl group of the carboxylic acid.[1]

Caption: Fischer Esterification Mechanism

Q2: What are the optimal reaction conditions for the esterification of 4-tert-butylbenzoic acid with methanol?

A2: While optimal conditions can vary, a common starting point is to use methanol as both the reactant and the solvent in a large excess, with a catalytic amount of a strong acid like sulfuric acid, and heating the mixture to reflux.

Q3: Can I use a different alcohol besides methanol?

A3: Yes, other primary and secondary alcohols can be used. However, tertiary alcohols are generally not suitable for Fischer esterification as they are prone to elimination under acidic conditions to form alkenes.[4] The steric hindrance of bulkier alcohols can also slow down the reaction rate.[5][6][7]

Q4: How do I purify the final product?

A4: A typical workup involves neutralizing the acid catalyst with a weak base (e.g., sodium bicarbonate solution), followed by extraction of the ester into an organic solvent. The organic layer is then washed, dried, and the solvent is removed under reduced pressure. Further purification can be achieved by distillation or recrystallization.

Q5: Are there any safety concerns I should be aware of?

A5: Yes. Concentrated strong acids like sulfuric acid are highly corrosive and should be handled with extreme care in a fume hood with appropriate personal protective equipment (PPE). The alcohols used are often flammable. Always consult the Safety Data Sheet (SDS) for all reagents before starting your experiment.

Experimental Protocol: Synthesis of Methyl 4-tert-butylbenzoate

This protocol provides a general procedure for the Fischer esterification of 4-tert-butylbenzoic acid with methanol.

Materials:

• 4-tert-butylbenzoic acid

• Anhydrous methanol

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 4-tert-butylbenzoic acid.

• Add a large excess of anhydrous methanol (e.g., 10-20 equivalents).

• Carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the stirring solution.

• Heat the reaction mixture to reflux and maintain for a period determined by reaction monitoring (e.g., 2-4 hours).

• Monitor the reaction progress by TLC until the starting material is consumed.

• Allow the reaction mixture to cool to room temperature.

• Carefully neutralize the excess acid by slowly adding saturated sodium bicarbonate solution until gas evolution ceases.

• Extract the aqueous mixture with an organic solvent (e.g., 3 x 20 mL of diethyl ether).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude methyl 4-tert-butylbenzoate.

• Purify the crude product by distillation or recrystallization as needed.

By-product Formation Pathways

The following diagram illustrates the main reaction pathway and potential side reactions.

Caption: Potential reaction pathways in the Fischer esterification of 4-tert-butylbenzoic acid.

References

• BenchChem. (2025).
• Zhang, X., & MacMillan, D. W. C. (2021). Decarboxylative Hydroxylation of Benzoic Acids.
• Ashenhurst, J. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry.
• Gholami, H., & Torkaman, R. (2023).
• p-tert-Butylbenzoic Acid PTBBA. (2024). Chemical LAND21.
• Reddy, K. L., et al. (2018). Synergistic Brønsted/Lewis acid catalyzed aromatic alkylation with unactivated tertiary alcohols or di-tert-butylperoxide to synthesize quaternary carbon centers. Chemical Science, 9(33), 6844-6849.
• Kluger, R., & Chin, J. (2019). How Acid-Catalyzed Decarboxylation of 2,4-Dimethoxybenzoic Acid Avoids Formation of Protonated CO2. The Journal of Organic Chemistry, 84(17), 11029-11034.
• Saka, S., & Isayama, Y. (2018). Method for Quantification of Methanol and Sulfuric Acid Required for Esterification of High Free Fatty Acid Oils in Biodiesel Production. Journal of the American Oil Chemists' Society, 95(4), 437-444.
• Quora. (2017). What happens when ethanol and methanol react in the presence of acid?
• Chemistry Steps. (n.d.).
• PubChem. (n.d.). 4-tert-Butylbenzenesulfonic acid.
• LibreTexts. (2023). The Decarboxylation of Carboxylic Acids and Their Salts.
• Das, S., & Ghosh, S. (2026). Temperature Dependent Divergent Radical Oxidative Amidation Engaging Arylglyoxyl Radicals. The Journal of Organic Chemistry.
• Google Patents. (n.d.). CN102617335B - Process for synthesizing p-tert-butylbenzoic acid.
• Reddit. (2014).
• Ashenhurst, J. (2022).
• JoVE. (n.d.).
• Allen, H. C., et al. (n.d.).
• Organic Chemistry Tutor. (2025).
• Namba, K., et al. (2024). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Synlett, 35(03), 235-239.
• Patsnap Eureka. (2025).
• Vinati Organics. (2023). What Is The Role Of 4-tert-butylbenzoic Acid?
• JoVE. (2025). Video: Carboxylic Acids to Esters: Acid-Catalyzed (Fischer)
• Wikipedia. (n.d.). Chiral auxiliary.
• ChemDrAgon. (2020).

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• 6. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 7. Video: Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Overview [jove.com]

Technical Support Center: Purification of Crude Ethyl 4-tert-butylbenzoate by Distillation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of crude Ethyl 4-tert-butylbenzoate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the distillation of this compound. Here, we will address common challenges and frequently asked questions to ensure a successful and efficient purification process.

Section 1: Frequently Asked Questions (FAQs)

This section covers fundamental questions regarding Ethyl 4-tert-butylbenzoate and the principles of its purification by distillation.

Q1: What are the key physical properties of Ethyl 4-tert-butylbenzoate relevant to its distillation?

A1: Understanding the physical properties of Ethyl 4-tert-butylbenzoate is crucial for designing an effective distillation protocol. The key parameters are summarized in the table below.

Property	Value	Significance for Distillation
Molecular Formula	C13H18O2[1][2]	Provides the basic identity of the compound.
Molecular Weight	206.28 g/mol [1][2]	Influences its volatility and boiling point.
Boiling Point	137 °C at 760 mmHg (atmospheric pressure)[1][3]	This is the target temperature for collection at atmospheric pressure.
Appearance	Colorless liquid[1]	A pure fraction should be a clear, colorless liquid. Any discoloration may indicate impurities.
Density	~0.979 g/cm³[1][3]	Useful for calculating mass from a measured volume.

Q2: What are the likely impurities in my crude Ethyl 4-tert-butylbenzoate sample?

A2: The impurities in your crude product will largely depend on the synthetic route used. The most common method for synthesizing Ethyl 4-tert-butylbenzoate is the Fischer esterification of 4-tert-butylbenzoic acid and ethanol with an acid catalyst.[1]

Potential impurities from this synthesis include:

• Unreacted 4-tert-butylbenzoic acid: A high-boiling solid.

• Excess ethanol: A low-boiling liquid.

• Water: A byproduct of the esterification reaction.

• Acid catalyst: (e.g., sulfuric acid) Non-volatile but can cause decomposition at high temperatures.

• Side-products: Such as ethers formed from ethanol.

Q3: Should I use simple, fractional, or vacuum distillation to purify Ethyl 4-tert-butylbenzoate?

A3: The choice of distillation technique depends on the nature of the impurities.

• Simple Distillation: This is suitable if the impurities are non-volatile (like the acid catalyst and unreacted carboxylic acid) or have a boiling point that differs from the product by more than 100 °C.

• Fractional Distillation: This is the recommended method for separating Ethyl 4-tert-butylbenzoate from impurities with closer boiling points, such as residual ethanol or other volatile organic side-products. The fractionating column provides a large surface area for repeated vaporization-condensation cycles, leading to a much better separation.[4][5]

• Vacuum Distillation: This technique is employed when a compound has a very high boiling point (typically >150 °C at atmospheric pressure) or is prone to thermal decomposition.[6] Since the atmospheric boiling point of Ethyl 4-tert-butylbenzoate is 137 °C, vacuum distillation is not strictly necessary but can be advantageous to prevent any potential degradation, especially if the heating is prolonged.[1][3]

Section 2: Troubleshooting Guide for Distillation

This section addresses specific problems that may arise during the purification of Ethyl 4-tert-butylbenzoate via distillation.

Q4: My distillation is very slow, and I'm not collecting any product. What's wrong?

A4: A slow or stalled distillation can be due to several factors:

• Insufficient Heating: The distilling flask needs to be heated to a temperature significantly above the boiling point of the liquid to provide enough energy for vaporization. For fractional distillation, a general rule is that the temperature of the heating mantle should be about 30 °C higher than the vapor temperature at the top of the column.[7]

• Improper Insulation: A bare fractionating column will lose a significant amount of heat to the surroundings. This can prevent the vapor from reaching the condenser. It is highly recommended to insulate the column with glass wool or aluminum foil to minimize heat loss.[7]

• Incorrect Thermometer Placement: The thermometer bulb must be positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is entering the condenser.[4] If it's too high, the recorded temperature will be too low, and if it's too low, it will not reflect the true boiling point of the distillate.

Q5: The temperature of my distillate is fluctuating wildly. How can I fix this?

A5: Unstable temperature readings usually indicate an issue with the equilibrium of the distillation process.

• Uneven Heating: "Bumping" of the liquid, caused by superheating followed by rapid boiling, can lead to temperature fluctuations. Using boiling chips or a magnetic stir bar will ensure smooth boiling.

• Flooding of the Column: If the heating rate is too high, the column can flood, meaning liquid is pushed up the column instead of allowing for a proper vapor-liquid equilibrium.[7] If you observe a continuous stream of liquid in the column, reduce the heating until the flooding subsides, and then resume heating at a lower rate.

Q6: I'm performing a vacuum distillation, but I can't achieve the expected low boiling point. Why?

A6: The boiling point of a liquid is dependent on the pressure. If the boiling point is higher than expected, it means the pressure inside the apparatus is not as low as you think.

• Leaks in the System: The most common cause of a poor vacuum is a leak. Check all ground glass joints to ensure they are properly sealed. Use a small amount of vacuum grease on all joints. Also, check all tubing and connections for cracks or loose fittings.

• Inadequate Vacuum Pump: Ensure your vacuum pump is capable of reaching the desired pressure and is in good working order.

• Using a Pressure-Temperature Nomograph: You can estimate the expected boiling point at a given pressure using a pressure-temperature nomograph.[8][9][10] This will help you determine if the issue is with your vacuum level or your temperature reading.

Q7: My final product is not pure. What went wrong?

A7: Contamination of the final product can happen for a few reasons:

• Distilling Too Quickly: A slow and steady distillation rate (around 1 drop per second) is key to achieving good separation.[4] Distilling too fast does not allow for proper equilibrium in the fractionating column.

• Cross-Contamination: Ensure your receiving flasks are clean and dry. It's also good practice to collect a small "forerun" fraction, which will contain the most volatile impurities, before collecting your main product fraction.

• Inefficient Fractionating Column: For impurities with very close boiling points, a longer or more efficient fractionating column (e.g., a Vigreux or packed column) may be necessary.

Section 3: Experimental Protocols and Visualizations

Standard Fractional Distillation Protocol

• Preparation: Add the crude Ethyl 4-tert-butylbenzoate to a round-bottom flask, no more than two-thirds full. Add a few boiling chips or a magnetic stir bar.

• Assembly: Assemble the fractional distillation apparatus as shown in the diagram below. Ensure all joints are secure.

• Heating: Begin heating the flask gently.

• Equilibration: Allow the vapor to slowly rise through the fractionating column. You should observe a ring of condensing vapor rising through the column.

• Collection: When the temperature at the thermometer stabilizes, place a collection flask at the outlet of the condenser. Collect the fraction that distills over at a constant temperature.

• Shutdown: Once the desired fraction has been collected, or if the temperature begins to drop, stop the distillation by removing the heat source.

Visualizations

Caption: Standard Fractional Distillation Setup

Caption: Distillation Troubleshooting Workflow

References

• Vinati Organics. (2022, July 29). Functionality Of Methyl 4-Tert-Butylbenzoate and Applications. Retrieved from [Link]

• The Good Scents Company. (n.d.). methyl 4-tert-butyl benzoate, 26537-19-9. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). esterification of carboxylic acids with trialkyloxonium salts: ethyl and methyl 4-acetoxybenzoates. Retrieved from [Link]

• National Institutes of Health (NIH), PubChem. (n.d.). Ethyl 4-tert-butylbenzoate. Retrieved from [Link]

• Scribd. (n.d.). 03-Fractional Distillation Esters. Retrieved from [Link]

• Chemistry LibreTexts. (2022, May 5). 5.3D: Step-by-Step Procedures for Fractional Distillation. Retrieved from [Link]

• ResearchGate. (2023, August 5). Reactive Distillation for Synthesizing Ethyl tert-Butyl Ether from Low-Grade Alcohol Catalyzed by Potassium Hydrogen Sulfate. Retrieved from [Link]

• Chemistry For Everyone. (2023, November 10). How Do You Troubleshoot Common Distillation Column Issues? Retrieved from [Link]

• In situ product recovery of bio-based ethyl esters via hybrid extraction-distillation. (2019, August 28). Retrieved from [Link]

• Aidic. (n.d.). Troubleshooting Distillation Columns Unexpected Causes for Malfunctioning Columns. Retrieved from [Link]

• Oregon State University. (n.d.). Pressure vs. Temperature for Vacuum Distillation. Retrieved from [Link]

• ResearchGate. (2023, August 6). Catalytic synthesis of t-BAMBP and its purification through distillation. Retrieved from [Link]

• YouTube. (2018, July 1). COMPUTERIZED NOMOGRAPH for vacuum distillation. Retrieved from [Link]

• Wikipedia. (n.d.). Vacuum distillation. Retrieved from [Link]

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Challenges in the scale-up of Ethyl 4-tert-butylbenzoate production

Technical Support Center: Ethyl 4-tert-butylbenzoate Production

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and scale-up of Ethyl 4-tert-butylbenzoate. This guide is designed for researchers, process chemists, and manufacturing professionals to navigate the common and complex challenges encountered during its production. We will delve into the underlying chemical principles to not only solve immediate issues but also to build a robust and scalable process.

Ethyl 4-tert-butylbenzoate is a key intermediate, notably in the synthesis of personal care ingredients like the UVA filter avobenzone.[1] Its efficient production is therefore of significant commercial interest. The most common synthetic route is the Fischer-Speier esterification of 4-tert-butylbenzoic acid with ethanol, a classic acid-catalyzed reaction that, while straightforward in principle, presents several challenges in practice, especially during scale-up.[2][3]

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing Ethyl 4-tert-butylbenzoate?

The most prevalent method is the Fischer-Speier esterification. This involves reacting 4-tert-butylbenzoic acid with an excess of ethanol in the presence of a strong acid catalyst. The reaction is reversible, meaning it reaches an equilibrium between reactants and products.[2][3] To achieve high yields, the equilibrium must be shifted towards the product side. This is typically accomplished in two ways:

• Using a Large Excess of a Reactant: Employing ethanol as the limiting reagent and the reaction solvent simultaneously pushes the reaction forward according to Le Châtelier's principle.[2]

• Removing Water: As water is a product, its removal as it forms will drive the reaction to completion. On a large scale, this is often done using a Dean-Stark apparatus to azeotropically remove water.[2]

Q2: Why is the choice of acid catalyst so critical for this process?

Catalyst selection impacts reaction rate, yield, downstream processing, and equipment longevity.

• Mineral Acids (H₂SO₄, HCl): These are traditional, highly effective, and inexpensive catalysts. However, they are notoriously corrosive, especially at the elevated temperatures required for esterification, posing significant challenges for reactor integrity at an industrial scale.[4][5] They also require a neutralization step during workup, which generates substantial aqueous waste.[5]

• Organic Sulfonic Acids (p-TsOH, MSA): Methane-sulfonic acid (MSA) and p-toluenesulfonic acid (p-TsOH) are strong acids that are often less corrosive than sulfuric acid and can lead to cleaner reactions.[4]

• Solid Acid Catalysts (Zeolites, Resins): Heterogeneous catalysts like acidic resins (e.g., Amberlyst) or zeolites offer a significant advantage in that they can be easily filtered out of the reaction mixture, simplifying product purification and eliminating the need for a neutralization quench.[6][7] This makes them highly attractive for continuous or large-batch processes, aligning with green chemistry principles.

Q3: What are the primary impurities I should be aware of?

Impurities can arise from the starting materials or side reactions.

• Unreacted 4-tert-butylbenzoic acid: The most common impurity, resulting from incomplete conversion. It must be removed during workup, typically by a basic wash.

• Precursor Impurities: The quality of the starting 4-tert-butylbenzoic acid is crucial. If it is produced by the oxidation of p-tert-butyltoluene, residual starting material or oxidation byproducts can carry through.[8][9]

• Diethyl Ether: A potential byproduct formed by the acid-catalyzed dehydration of two ethanol molecules, especially if reaction temperatures are too high.[6]

Troubleshooting Guide: From Lab Bench to Pilot Plant

This section addresses specific problems encountered during synthesis.

Problem	Potential Root Cause(s)	Recommended Solution(s) & Scientific Rationale
Low Product Yield (<85%)	1. Equilibrium Not Disrupted: The reversible nature of the Fischer esterification is the most common cause of low conversion.[2]	Solution: Increase the molar ratio of ethanol to 4-tert-butylbenzoic acid (e.g., from 3:1 to 10:1) or use ethanol as the solvent. Alternatively, implement azeotropic removal of water using a Dean-Stark trap with a suitable solvent like toluene. This actively removes a product, forcing the equilibrium to the right.
2. Insufficient Catalyst Activity: The catalyst concentration may be too low, or the chosen catalyst may be inappropriate for the conditions.	Solution: For H₂SO₄ or MSA, a typical loading is 1-5 mol% relative to the carboxylic acid. If using a solid acid catalyst, ensure it is properly activated and that there is sufficient catalyst surface area for the reaction scale.
3. Low Reaction Temperature: Esterification rates are temperature-dependent. Insufficient heat will result in a slow, incomplete reaction.	Solution: Ensure the reaction is maintained at the reflux temperature of the ethanol/solvent mixture (typically 78-85°C for ethanol). Monitor the internal reaction temperature, not just the heating mantle setting.
Dark Brown/Black Reaction Mixture ("Charring")	1. Aggressive Catalyst Conditions: This is a classic sign of using too much strong mineral acid, like concentrated sulfuric acid, which can cause decomposition and polymerization of organic materials at high temperatures.[10]	Solution: Reduce the catalyst loading to a truly catalytic amount (1-2 mol%). Consider switching to a less aggressive catalyst like p-toluenesulfonic acid (p-TsOH) or methanesulfonic acid (MSA), which are known to cause fewer side reactions.[4]
Product Fails Purity Specs (e.g., High Acid Number)	1. Incomplete Reaction: As above, the reaction may not have reached completion.	Solution: Increase reaction time and monitor conversion by TLC or GC analysis until the starting carboxylic acid spot/peak is minimal.
2. Inefficient Workup: The aqueous basic wash (e.g., with sodium bicarbonate solution) was insufficient to remove all unreacted 4-tert-butylbenzoic acid.	Solution: Perform multiple washes with saturated sodium bicarbonate solution. Check the pH of the final aqueous wash to ensure it is basic (pH > 8). A final water or brine wash will help remove residual salts. The unreacted acid can be recovered from the basic washes by re-acidification.[11]
Phase Separation Issues During Workup	1. Emulsion Formation: Vigorous shaking during extraction, especially after a bicarbonate quench where some soap formation (sodium 4-tert-butylbenzoate) is possible, can lead to stable emulsions.	Solution: Use gentle, repeated inversions of the separatory funnel instead of vigorous shaking. To break an existing emulsion, add a small amount of saturated sodium chloride (brine) solution to increase the ionic strength of the aqueous phase, which often forces separation.
Reaction Stalls During Scale-Up	1. Poor Heat Transfer: A large reactor has a much lower surface-area-to-volume ratio than a lab flask, making it harder to maintain a uniform reflux temperature throughout the batch.	Solution: Ensure the reactor's heating jacket and overhead condenser are properly sized for the batch volume. Use a calibrated internal temperature probe. The reaction is moderately exothermic, and poor heat control can also lead to safety issues.[12]
2. Inefficient Mixing: Inadequate agitation can lead to localized concentration and temperature gradients, preventing the reaction from proceeding uniformly.	Solution: Use an appropriately designed agitator (e.g., pitched-blade turbine) and ensure the stirring speed is sufficient to maintain a homogeneous mixture and facilitate the interaction of reactants with the catalyst.

Visualizing the Troubleshooting Process

A logical approach is crucial for efficient problem-solving. The following diagram outlines a decision-making workflow for diagnosing low yield.

Caption: Troubleshooting workflow for low yield diagnosis.

Standard Laboratory Protocol: Fischer Esterification

This protocol describes a robust lab-scale synthesis of Ethyl 4-tert-butylbenzoate.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for synthesis.

Step-by-Step Methodology

• Reactor Setup: Equip a 500 mL round-bottom flask with a magnetic stirrer, reflux condenser, and a temperature probe.

• Charge Reactants: To the flask, add 4-tert-butylbenzoic acid (17.8 g, 0.1 mol), absolute ethanol (150 mL, ~2.5 mol), and concentrated sulfuric acid (1 mL, ~1.8 g, ~0.018 mol) or methanesulfonic acid (1.2 mL, ~1.8 g, ~0.018 mol).

• Reaction: Heat the mixture to a gentle reflux (internal temperature of ~80-82°C) with constant stirring.

• Monitoring: Monitor the reaction progress every hour using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting carboxylic acid is consumed (typically 4-6 hours).

• Workup - Quench & Extraction: Allow the mixture to cool to room temperature. Pour the reaction mixture into 200 mL of cold water in a separatory funnel. Extract the product with ethyl acetate or diethyl ether (3 x 75 mL).

• Workup - Washes: Combine the organic extracts. Wash sequentially with:

  • Saturated sodium bicarbonate (NaHCO₃) solution (2 x 100 mL) to remove the acid catalyst and unreacted carboxylic acid. Caution: CO₂ evolution will occur; vent the funnel frequently.

  • Saturated sodium chloride (brine) solution (1 x 100 mL) to break emulsions and remove excess water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to yield Ethyl 4-tert-butylbenzoate as a colorless liquid.

Reaction Mechanism: Acid-Catalyzed Esterification

The Fischer esterification proceeds via a series of protonation and nucleophilic acyl substitution steps.

Caption: The catalytic cycle of Fischer-Speier esterification.

References

• Organic Syntheses Procedure, esterification of carboxylic acids with trialkyloxonium salts: ethyl and methyl 4-acetoxybenzoates, Organic Syntheses, Available at: [Link]

• Vinati Organics, Functionality Of Methyl 4-Tert-Butylbenzoate and Applications, Vinati Organics, Available at: [Link]

• SciRP.org, Preparation of Ethyl 4-Nitrobenzoate Using Ultradispersed Natural Zeolite Catalysts, Ultrasound and Microwave Irradiation, Scientific Research Publishing, Available at: [Link]

• SciSpace, Parametric optimization and rate laws determination for the conversion of 4-tert- butylbenzoic acid to methyl 4-tert, SciSpace, Available at: [Link]

• Master Organic Chemistry, Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions, Master Organic Chemistry, Available at: [Link]

• Google Patents, CN102617335B - Process for synthesizing p-tert-butylbenzoic acid, Google Patents, Available at

• Organic Syntheses Procedure, Benzoic acid, 4-amino-3-methyl-, ethyl ester, Organic Syntheses, Available at: [Link]

• ResearchGate, Optimization of Reaction Parameters for Production of p-tert-butylbenzoic acid, ResearchGate, Available at: [Link]

• PubChem - NIH, Ethyl 4-tert-butylbenzoate | C13H18O2 | CID 79408, National Institutes of Health, Available at: [Link]

• Chemical Engineering Transactions, Safety Challenges on Runaway Reactions: the Esterification of Acetic Anhydride with Methanol, Chemical Engineering Transactions, Available at: [Link]

• MDPI, Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances, MDPI, Available at: [Link]

• MDPI, Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications, MDPI, Available at: [Link]

• ResearchGate, (PDF) Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications, ResearchGate, Available at: [Link]

• Reddit, Fischer Esterification Issue : r/chemistry, Reddit, Available at: [Link]

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• 12. Safety Challenges on Runaway Reactions: the Esterification of Acetic Anhydride with Methanol | Chemical Engineering Transactions [cetjournal.it]

Troubleshooting low conversion rates in Ethyl 4-tert-butylbenzoate synthesis

Welcome to the technical support center for the synthesis of Ethyl 4-tert-butylbenzoate. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize this common yet sometimes challenging esterification reaction. Here, we address specific issues you might encounter, moving from foundational principles to advanced troubleshooting, ensuring a robust and reproducible synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: Foundational Challenges - The Equilibrium Problem

Question 1: My conversion rate is stuck at around 60-70%, even after prolonged reaction time. Why is this happening and how can I improve it?

This is a classic issue rooted in the nature of the Fischer-Speier esterification reaction itself.[1] The reaction between 4-tert-butylbenzoic acid and ethanol to form ethyl 4-tert-butylbenzoate and water is a reversible equilibrium.[2] Without intervention, the reaction will reach a point where the rate of the forward reaction (esterification) equals the rate of the reverse reaction (hydrolysis), halting any net increase in product.

To overcome this thermodynamic barrier and drive the reaction towards a higher yield of the desired ester, Le Châtelier's principle must be applied.[1] There are two primary strategies:

• Use of an Excess of a Reactant: By significantly increasing the concentration of one of the starting materials, typically the less expensive one, the equilibrium will shift to favor the products. In this synthesis, using a large excess of ethanol is a common and effective strategy.[1] Ethanol can often be used as the reaction solvent to ensure it is in large excess.

• Removal of Water: As water is a product of the reaction, its continuous removal will prevent the reverse reaction (hydrolysis) from occurring, thus pushing the equilibrium towards the formation of the ester.[1]

The following table illustrates the dramatic effect of using an excess of ethanol on the yield of a typical esterification reaction.

Molar Ratio (Ethanol:Carboxylic Acid)	Expected Ester Yield at Equilibrium
1:1	~65%
10:1	~97%
100:1	~99%

Data adapted from studies on Fischer esterification.

Question 2: What is the most effective way to remove water during the reaction?

The most common and highly effective laboratory method for removing water from an esterification reaction is azeotropic distillation using a Dean-Stark apparatus .[1]

• How it Works: The reaction is conducted in a solvent that forms a low-boiling azeotrope with water, such as toluene or hexane. This azeotrope, a mixture with a constant boiling point, distills out of the reaction flask. Upon condensation, the water and the immiscible organic solvent separate in the collection arm of the Dean-Stark trap. Since water is denser than toluene or hexane, it sinks to the bottom of the trap, while the organic solvent overflows and returns to the reaction flask. This physically removes water from the equilibrium, preventing hydrolysis of the ester and driving the reaction to completion.

Experimental Protocol: Fischer Esterification with Dean-Stark Water Removal

• Setup: Assemble a round-bottom flask with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Reagents: To the flask, add 4-tert-butylbenzoic acid (1 equivalent), a 5 to 10-fold molar excess of ethanol, and a suitable solvent that forms an azeotrope with water (e.g., toluene, approximately 2-3 mL per gram of carboxylic acid).

• Catalyst: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH) or sulfuric acid (H₂SO₄) (typically 1-5 mol% relative to the carboxylic acid).

• Reaction: Heat the mixture to reflux. You should observe the co-distillation of the solvent and water, with water collecting in the bottom of the Dean-Stark trap.

• Monitoring: Continue the reaction until the theoretical amount of water has been collected or until reaction progress ceases as monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Caption: Workflow for water removal using a Dean-Stark apparatus.

Section 2: Reagent and Catalyst Issues

Question 3: I suspect my starting materials are not pure. How can impurities in 4-tert-butylbenzoic acid or ethanol affect my reaction?

The purity of your starting materials is critical for achieving high conversion rates. Impurities can lead to side reactions, catalyst deactivation, and lower yields.

• Impurities in 4-tert-butylbenzoic Acid: 4-tert-butylbenzoic acid is often synthesized by the oxidation of p-tert-butyltoluene.[3] Incomplete oxidation can leave residual p-tert-butyltoluene in your starting material. While this impurity is largely inert under esterification conditions, it will reduce the molar amount of your actual starting material, leading to a lower-than-expected yield. The presence of other acidic or basic impurities can neutralize your catalyst or introduce competing reactions. High-purity starting material is crucial for predictable outcomes.[4]

• Water in Ethanol: Commercial grades of ethanol often contain a significant amount of water. Using "wet" ethanol introduces water into the reaction from the start, shifting the equilibrium towards the reactants and hindering the reaction before it even begins. Always use anhydrous or absolute ethanol for Fischer esterifications.

• Water in the Catalyst: Concentrated sulfuric acid is a strong dehydrating agent and can absorb moisture from the air. If an older or improperly stored bottle of sulfuric acid is used, it may contain excess water, which will inhibit the reaction.

Troubleshooting Steps:

• Verify Purity: If possible, verify the purity of your 4-tert-butylbenzoic acid by melting point determination (pure 4-tert-butylbenzoic acid melts at 162-165 °C) or by analytical techniques like NMR or GC.[5]

• Use Anhydrous Reagents: Ensure you are using a grade of ethanol with low water content (e.g., absolute ethanol).

• Fresh Catalyst: Use a fresh or properly stored bottle of your acid catalyst.

Question 4: I'm using sulfuric acid as a catalyst and getting a dark-colored reaction mixture and low yield. What could be the cause?

While sulfuric acid is a common and inexpensive catalyst, it is also a strong oxidizing and dehydrating agent, which can lead to side reactions, especially at higher temperatures.

• Sulfonation: Aromatic compounds can undergo sulfonation in the presence of strong sulfuric acid, leading to the formation of sulfonic acids.[6] While less common under typical esterification conditions, prolonged reaction times or higher temperatures can increase the likelihood of this side reaction, consuming starting material and producing dark-colored byproducts.

• Dehydration and Charring: Sulfuric acid can cause dehydration of the ethanol and potentially other organic molecules present, leading to the formation of dark, tar-like substances (charring). This not only reduces the yield but also makes purification significantly more difficult.

• Des-tert-butylation: Strong acid conditions, particularly at elevated temperatures, can potentially cause the cleavage of the tert-butyl group from the aromatic ring (a retro-Friedel-Crafts reaction), leading to the formation of benzoic acid and isobutylene.[7] This would then lead to the formation of ethyl benzoate as a byproduct.

Recommendations:

• Switch to p-Toluenesulfonic Acid (p-TsOH): p-TsOH is a solid, making it easier to handle and weigh accurately. It is also a milder acid than sulfuric acid and is less prone to causing charring and other side reactions.[8] For many applications, it provides cleaner reaction profiles and higher yields.

• Lower Reaction Temperature: If using sulfuric acid is necessary, try running the reaction at the lower end of the required temperature range to minimize side reactions.

• Shorter Reaction Time: Monitor the reaction closely by TLC or GC and stop the reaction as soon as the starting material is consumed to avoid prolonged exposure to harsh acidic conditions.

Catalyst	Pros	Cons
Sulfuric Acid (H₂SO₄)	Inexpensive, strong acid, acts as a dehydrating agent.	Strong oxidizing agent, can cause charring and side reactions (sulfonation, des-tert-butylation), difficult to measure accurately (viscous liquid).
p-Toluenesulfonic Acid (p-TsOH)	Solid (easy to handle), milder (fewer side reactions), effective catalyst.	More expensive than sulfuric acid.

Section 3: Work-up and Purification

Question 5: I seem to be losing a significant amount of my product during the work-up. What are the best practices for isolating ethyl 4-tert-butylbenzoate?

Product loss during work-up is a common issue. A well-designed extraction and purification protocol is essential to maximize your isolated yield. The primary goal of the work-up is to remove the acid catalyst, any unreacted 4-tert-butylbenzoic acid, and excess ethanol.

Recommended Work-up Protocol:

• Cool the Reaction Mixture: Allow the reaction mixture to cool to room temperature.

• Dilute with an Organic Solvent: Dilute the mixture with a water-immiscible organic solvent like diethyl ether or ethyl acetate. This will ensure your ester product remains in the organic phase.

• Neutralize the Catalyst and Remove Unreacted Acid: This is a critical step. Wash the organic layer with an aqueous basic solution. A saturated sodium bicarbonate (NaHCO₃) solution is often preferred over stronger bases like sodium hydroxide (NaOH) to avoid hydrolysis of the ester product. The bicarbonate solution will react with the acid catalyst and the unreacted 4-tert-butylbenzoic acid to form their respective sodium salts, which are water-soluble and will be extracted into the aqueous layer.

  • Acid-Base Reaction: R-COOH + NaHCO₃ → R-COO⁻Na⁺ + H₂O + CO₂

• Wash with Brine: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove any remaining water from the organic layer and breaks up any emulsions that may have formed.

• Dry the Organic Layer: Dry the organic layer over an anhydrous drying agent such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification: The crude product can then be purified by vacuum distillation to obtain pure ethyl 4-tert-butylbenzoate.

Caption: A step-by-step workflow for the work-up and purification process.

Question 6: How can I effectively monitor the progress of my reaction to know when it is complete?

Monitoring the reaction is crucial to avoid unnecessarily long reaction times which can lead to side product formation and to ensure the reaction has gone to completion.

• Thin Layer Chromatography (TLC): TLC is a fast and simple way to qualitatively monitor the reaction.[6]

  • Procedure: Spot the starting material (4-tert-butylbenzoic acid), a co-spot (starting material and reaction mixture), and the reaction mixture on a TLC plate.

  • Eluent: A mixture of hexanes and ethyl acetate (e.g., 4:1 or 9:1) is a good starting point for the solvent system.

  • Visualization: The spots can be visualized under a UV lamp (254 nm).

  • Interpretation: As the reaction progresses, the spot corresponding to the more polar 4-tert-butylbenzoic acid will diminish, and a new, less polar spot corresponding to the ethyl 4-tert-butylbenzoate product will appear and intensify. The reaction is complete when the starting material spot is no longer visible.

• Gas Chromatography (GC): For a more quantitative analysis, GC is an excellent method.[9]

  • Procedure: A small aliquot of the reaction mixture is withdrawn, quenched, and analyzed by GC.

  • Interpretation: By comparing the peak areas of the starting material and the product, the conversion rate can be accurately determined. This method is also useful for detecting the formation of any volatile side products.

Summary of Key Parameters and Expected Data

Parameter	Recommended Value/Method	Rationale
Reactant Ratio	5-10 fold molar excess of ethanol	Drives the equilibrium towards the product side.
Catalyst	p-TsOH (1-5 mol%)	Milder than H₂SO₄, fewer side reactions.
Water Removal	Dean-Stark trap with toluene	Efficiently removes water, driving the reaction to completion.
Reaction Monitoring	TLC (Hexanes:EtOAc) or GC	Allows for determination of reaction completion and prevents unnecessary heating.
Work-up	Wash with aq. NaHCO₃	Removes acid catalyst and unreacted carboxylic acid without hydrolyzing the ester.
Purification	Vacuum Distillation	Removes non-volatile impurities and unreacted starting materials.

Expected Spectroscopic Data for Ethyl 4-tert-butylbenzoate:

• ¹H NMR (CDCl₃): δ 7.97 (d, 2H), 7.45 (d, 2H), 4.37 (q, 2H), 1.39 (t, 3H), 1.34 (s, 9H).[9]

• ¹³C NMR (CDCl₃): δ 166.8, 156.5, 129.5, 127.8, 125.4, 60.8, 35.1, 31.2, 14.5.[9]

References

• Extraction of an Acid from a Neutral. (n.d.).
• Application Notes and Protocols: Laboratory-Scale Synthesis of 4-tert-butylbenzenesulfonic Acid. (2025). BenchChem.
• Ethyl 4-tert-butylbenzoate. (n.d.). PubChem.
• Exploring PTBBA - Para-tert-Butyl Benzoic Acid (4-tert-Butyl Benzoic Acid) and Its Industrial Utility. (n.d.). WriteUpCafe.
• Supporting Information. (n.d.). The Royal Society of Chemistry.
• The Chemistry Behind 4-tert-Butylbenzoic Acid: Enhancing Performance in Coatings and Cosmetics. (n.d.).
• Para-tertiary butyl benzoic acid (PTBBA). (n.d.). PENPET Petrochemical Trading.
• 4-t-Butylbenzylation of carboxylic acid for GC–MS analysis. (2020). Springer.
• Preparation of 4-tert-butylbenzenesulfonic acid. (n.d.). PrepChem.com.
• TsOH vs H2SO4. (2023). Reddit.
• P-Tert-Butylbenzoic Acid PTBBA. (2024).
• Exp 6 - Extraction. (n.d.).
• Supporting Information. (n.d.). The Royal Society of Chemistry.
• 4-t-Butylbenzylation of carboxylic acid for GC–MS analysis. (2020).
• Buy Ethyl 4-tert-butylbenzo
• A Simple Procedure for the Esterification and Transesterification Using p-Toluene Sulfonic Acid as Catalyst. (n.d.).
• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. (n.d.). UT Southwestern Medical Center.
• ETHYL 4-TERT-BUTYLBENZOATE - Safety D
• 4-tert-Butylbenzoic acid. (n.d.). PubChem.
• Ethyl 4-t-butylbenzoate. (n.d.). NIST WebBook.
• Please double check and help with my lab question (It was an acid-base extraction). (2015). Reddit.
• The Extraction of Benzoic Acid from a Mixture. (n.d.).
• methyl 4-tert-butyl benzoate, 26537-19-9. (n.d.). The Good Scents Company.
• esterification of carboxylic acids with trialkyloxonium salts: ethyl and methyl 4-acetoxybenzo
• Extraction. (n.d.).
• Reaction between 4-(tert-butyl)phenol and sulfuric acid. (2015). Reddit.
• Kinetics of the esterification of benzoic acid with n-octyl alcohol or isooctyl (2-ethylhexyl) alcohol using sulfuric acid catalyst. (2025).
• Efficient sulfonic acid type ionic liquid catalyst for synthesis of methyl 4-tert-butylbenzoate. (n.d.). Beijing Institute of Technology.
• A Detailed Summary About Para Tert Butyl Benzoic Acid. (2022).
• Synthesize, characterization and evaluation of esterification reaction of p-hydroxy benzoic acid, p-nitro benzoic acid and different amino acids with paracetamol. (2024). Indo American Journal of Pharmaceutical Research.
• 4-tert-Butylbenzoic acid (CAS 98-73-7). (n.d.). ChemicalBook.
• Ethyl 4-t-butylbenzo
• 4-tert-Butylbenzoic acid(PTBBA). (n.d.). FUSO CHEMICAL CO.,LTD.
• para-tert-Butylbenzoic acid. (n.d.). Wikipedia.
• Parametric optimization and rate laws determination for the conversion of 4-tert-butylbenzoic acid to methyl 4-tert-butylbenzo
• KINETIC RESEARCH AND MODELING OF BENZOIC ACID ESTERIFIC
• Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. (2022). Master Organic Chemistry.
• 4-TERT-BUTYLBENZOIC ACID. (n.d.). precisionFDA.
• Fischer Esterific

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• 9. rsc.org [rsc.org]

Preventing hydrolysis of Ethyl 4-tert-butylbenzoate during workup

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the handling of Ethyl 4-tert-butylbenzoate, with a specific focus on preventing its hydrolysis during reaction workup procedures.

I. Troubleshooting Guide: Diagnosing and Solving Hydrolysis

This section addresses specific problems you might encounter during your experiments.

Question: I've detected 4-tert-butylbenzoic acid in my crude product analysis (NMR, LC-MS). What caused this hydrolysis?

Answer: The presence of 4-tert-butylbenzoic acid is a clear indicator that your ester, Ethyl 4-tert-butylbenzoate, has undergone hydrolysis. This is a chemical reaction where water cleaves the ester bond, reverting it to its parent carboxylic acid and ethanol.[1][2] This process is significantly accelerated by the presence of either acid or base catalysts, which are common in aqueous workup procedures.[3][4]

The most likely cause is exposure to overly basic or acidic conditions during the extraction and washing steps of your workup.[4] Specifically, using strong bases like sodium hydroxide (NaOH) to neutralize acid catalysts or remove acidic impurities is a primary culprit.[5][6][7] Even though the tert-butyl group on the aromatic ring provides some steric hindrance, which can slow down the rate of hydrolysis compared to unhindered esters, it does not offer complete protection, especially with prolonged exposure or elevated temperatures.[8][9][10]

Below is a decision tree to help diagnose the specific cause in your workflow.

Caption: Mechanism of base-catalyzed ester hydrolysis.

Question: What is the best practice for neutralizing an acidic reaction mixture containing Ethyl 4-tert-butylbenzoate?

Answer: The best practice is to use a mild inorganic base, specifically a cold, saturated solution of sodium bicarbonate (NaHCO₃). This approach provides a controlled and self-indicating neutralization while posing the lowest risk of ester hydrolysis.

The detailed protocol below is recommended for isolating Ethyl 4-tert-butylbenzoate while preserving its integrity.

Protocol: Hydrolysis-Minimizing Workup for Ethyl 4-tert-butylbenzoate

This protocol is designed for the workup of a reaction mixture where an acid catalyst needs to be neutralized and removed.

1. Cooling:

• Once the reaction is complete, cool the reaction vessel to room temperature.

• Subsequently, place the vessel in an ice-water bath to bring the internal temperature to 0-5 °C.

2. Dilution:

• Dilute the cold reaction mixture with an appropriate water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether).

• Transfer the entire mixture to a separatory funnel.

3. Bicarbonate Wash (Neutralization):

• Add a portion of cold (0-5 °C), saturated aqueous NaHCO₃ solution to the separatory funnel.

• Caution: Swirl the unstoppered funnel gently at first to allow for the initial, often vigorous, evolution of CO₂ gas to subside. [4] - Stopper the funnel, invert it, and vent immediately. Shake gently, with frequent venting, until gas evolution ceases. This cessation indicates that all the acid has been neutralized. [4] - Allow the layers to separate and drain the lower aqueous layer.

• Repeat this wash step if necessary (i.e., if strong acid was used and gas evolution is still observed with a fresh portion of bicarbonate solution).

4. Brine Wash:

• Wash the remaining organic layer with one portion of cold, saturated aqueous NaCl (brine). [11]This step removes the bulk of the dissolved water. [12] - Separate and discard the aqueous layer.

5. Drying:

• Drain the organic layer into an Erlenmeyer flask.

• Add an anhydrous drying agent, such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). [4] - Add the agent until it no longer clumps and swirls freely, indicating that all trace water has been absorbed.

6. Isolation:

• Filter or decant the dried organic solution away from the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the crude Ethyl 4-tert-butylbenzoate.

• Further purification can be achieved via column chromatography or distillation if required.

Caption: Recommended workflow for a hydrolysis-minimizing workup.

References

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. [Link]

• Ch20: Hydrolysis of Esters. University of Calgary. [Link]

• Why is sodium bicarbonate used instead of sodium hydroxide for the initial extraction in this experiment?. brainly.com. [Link]

• Ester hydrolysis. Wikipedia. [Link]

• Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. [Link]

• Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. PubMed. [Link]

• What Is Workup In Organic Chemistry?. YouTube. [Link]

• How To Run A Reaction: The Workup. University of Rochester Department of Chemistry. [Link]

• Quantitative structure-metabolism relationships: steric and nonsteric effects in the enzymatic hydrolysis of noncongener carboxylic esters. PubMed. [Link]

• Base Catalysed Ester Hydrolysis: Mechanism & Procedure. StudySmarter. [Link]

• Preference for basic conditions in ester hydrolysis. Chemistry Stack Exchange. [Link]

• Hydrolysis of Esters: Mechanism and Conditions. PSIBERG. [Link]

• 6 Organic Chemistry Lab Techniques Your Students Should Know. Labster. [Link]

• Techniques in Organic Chemistry. Macmillan Learning. [Link]

• Ester to Acid - Common Conditions. The Organic Synthesis Archive. [Link]

• Quantitative Structure−Metabolism Relationships: Steric and Nonsteric Effects in the Enzymatic Hydrolysis of Noncongener Carboxylic Esters. ResearchGate. [Link]

• Solved Extraction will be performed using sodium bicarbonate. Chegg.com. [Link]

• In extraction, why can't I use Na2CO3 instead of NaOH?. Quora. [Link]

• Calculations of steric hindrance in ester hydrolysis based on estimation of van der Waals strain energies of alkanes. Journal of the American Chemical Society. [Link]

• Hydrolysis of indole-3-acetic Acid esters exposed to mild alkaline conditions. PubMed. [Link]

• What can I add or use in order to protect the ester bond from breaking down under acidic or basic conditions?. ResearchGate. [Link]

• Sodium bicarbonate. Wikipedia. [Link]

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Master Organic Chemistry. [Link]

• Theory of Aqueous Workup. University of York Chemistry Teaching Labs. [Link]

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• 1. Ester hydrolysis - Wikipedia [en.wikipedia.org]
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• 8. Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative structure-metabolism relationships: steric and nonsteric effects in the enzymatic hydrolysis of noncongener carboxylic esters - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. youtube.com [youtube.com]
• 12. Chemistry Teaching Labs - Theory of Aqueous Workup [chemtl.york.ac.uk]

Optimizing reaction conditions for the transesterification of Ethyl 4-tert-butylbenzoate

Welcome to the technical support center for the optimization of the transesterification of ethyl 4-tert-butylbenzoate. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance their experimental outcomes. Here, we address common challenges and frequently asked questions in a direct Q&A format, grounding our advice in established chemical principles and field-proven insights.

Section 1: Understanding the Reaction - FAQs

Q1: What is the fundamental principle of the transesterification of ethyl 4-tert-butylbenzoate?

A1: Transesterification is the process of exchanging the ethyl group of your starting ester with an alkyl or aryl group from a different alcohol.[1] The reaction is an equilibrium process, meaning it can proceed in both the forward and reverse directions.[1] To achieve a high yield of the desired product, the equilibrium must be shifted towards the product side. This is typically accomplished by using a large excess of the reactant alcohol or by removing one of the products, such as ethanol, as it is formed.[1][2]

The core mechanism, whether under acidic or basic conditions, involves the nucleophilic attack of the incoming alcohol on the carbonyl carbon of the ethyl 4-tert-butylbenzoate.[3] This forms a tetrahedral intermediate which then collapses, expelling the ethoxide group to form the new ester.[1][3]

Q2: How does the steric hindrance of the tert-butyl group affect the reaction?

A2: The bulky tert-butyl group on the benzene ring is para to the ester functionality and thus does not significantly sterically hinder the carbonyl carbon from nucleophilic attack. Its primary influence is electronic; the tert-butyl group is weakly electron-donating, which slightly deactivates the carbonyl group towards nucleophilic attack compared to an unsubstituted benzoate. However, this effect is generally minimal and does not necessitate drastic changes from standard transesterification protocols for aromatic esters. The more significant steric considerations arise from the choice of the incoming alcohol. Highly hindered alcohols (e.g., tert-butanol) will react much more slowly than primary alcohols (e.g., methanol, propanol).

Section 2: Troubleshooting Low Conversion and Yield

Q3: My reaction has stalled, and I'm seeing low conversion of the starting material. What are the likely causes and how can I fix it?

A3: Low conversion is one of the most common issues in transesterification and can stem from several factors. Here's a systematic approach to troubleshooting:

1. Equilibrium Limitations:

• The Problem: Transesterification is a reversible reaction.[1] If the products are not removed or one reactant is not in sufficient excess, the reaction will reach equilibrium with significant amounts of starting material remaining.

• The Solution:

  • Increase Alcohol Molar Ratio: Use a large excess of the incoming alcohol. Molar ratios of alcohol to ester from 6:1 to 9:1 are often optimal.[4] This concentration gradient helps push the equilibrium towards the products according to Le Châtelier's principle.[5]

  • Remove the Byproduct Alcohol: If feasible based on boiling points, remove the ethanol byproduct as it forms. This can be achieved using a Dean-Stark apparatus if the reaction is run in a suitable solvent that forms an azeotrope with ethanol.[2][5][6][7] Alternatively, conducting the reaction under a gentle stream of an inert gas (like nitrogen or argon) can help carry away the volatile ethanol.

2. Catalyst Issues:

• The Problem: The catalyst may be inactive, used in insufficient quantity, or inappropriate for the reaction conditions.

• The Solution:

  • Catalyst Choice: Both acid and base catalysts are effective.[1]

    • Base Catalysts (e.g., sodium methoxide, potassium hydroxide) are generally faster but are sensitive to water and free fatty acids, which can lead to saponification (soap formation).[8][9]

    • Acid Catalysts (e.g., sulfuric acid, p-toluenesulfonic acid) are less sensitive to water but typically require higher temperatures and longer reaction times.[3][10]

    • Heterogeneous Catalysts (e.g., solid acids like zirconium/titanium oxides or basic oxides like CaO) can simplify purification, as they can be filtered off post-reaction.[11][12][13][14]

  • Catalyst Loading: Ensure you are using an appropriate catalyst concentration. Typical loadings range from 0.5-5 wt% relative to the ester.[15][16]

  • Catalyst Deactivation: If using a base catalyst, ensure your reagents and glassware are scrupulously dry. Water will hydrolyze the catalyst and the ester, reducing your yield.[9]

3. Reaction Temperature:

• The Problem: The reaction temperature may be too low for an efficient rate of reaction.

• The Solution: Increase the reaction temperature. For many transesterification reactions, heating to the reflux temperature of the alcohol being used is effective.[4] A typical range is 55-70°C for lower boiling alcohols like methanol.[4]

Workflow for Diagnosing Low Conversion

Caption: Troubleshooting workflow for low reaction conversion.

Section 3: Addressing Side Reactions and Purity Issues

Q4: I'm observing the formation of 4-tert-butylbenzoic acid as a byproduct. Why is this happening and how can I prevent it?

A4: The formation of 4-tert-butylbenzoic acid is due to the hydrolysis of the ester. This can happen under both acidic and basic conditions, but the mechanism and prevention strategies differ.

• Under Basic Conditions (Saponification): If there is water present in your reaction mixture, the base catalyst (e.g., NaOH, KOH) will promote the hydrolysis of the ester to form the sodium or potassium salt of 4-tert-butylbenzoic acid.[9] Upon acidic workup, this salt is protonated to give the carboxylic acid.

  • Prevention: Ensure all reagents (especially the alcohol) and glassware are anhydrous. Use a freshly opened bottle of solvent or dry it over molecular sieves. Perform the reaction under an inert atmosphere (N₂ or Ar) to exclude atmospheric moisture.

• Under Acidic Conditions: Acid-catalyzed hydrolysis is the reverse of Fischer esterification. The presence of water will drive the equilibrium back towards the carboxylic acid and alcohol.

  • Prevention: While acid-catalyzed reactions are less sensitive to trace amounts of water than base-catalyzed ones, minimizing water is still crucial for high yields. If water is produced or present, using a Dean-Stark trap is highly effective at removing it and preventing hydrolysis.[5][7]

Q5: My final product is difficult to purify. What are some common impurities and recommended purification strategies?

A5: Common impurities include unreacted starting material, the byproduct alcohol (ethanol), the reactant alcohol, and any catalyst used.

• Purification Strategy:

  • Catalyst Neutralization/Removal:

    • Homogeneous Acid/Base: Neutralize the reaction mixture. If acid-catalyzed, wash with a mild base like sodium bicarbonate solution. If base-catalyzed, wash with a dilute acid like ammonium chloride solution or dilute HCl.

    • Heterogeneous: Simply filter the solid catalyst from the reaction mixture.[13]

  • Solvent Extraction: After neutralization, perform a liquid-liquid extraction. Your product, ethyl 4-tert-butylbenzoate, is an organic-soluble ester. Extract it into a non-polar organic solvent like diethyl ether, ethyl acetate, or dichloromethane. This will remove water-soluble impurities.

  • Washing: Wash the organic layer with water and then with brine (saturated NaCl solution) to remove residual water and water-soluble components.

  • Drying and Evaporation: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄, MgSO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • Final Purification:

    • Distillation: If the product and remaining impurities have sufficiently different boiling points, vacuum distillation is an excellent method for obtaining high-purity material.

    • Column Chromatography: If distillation is not practical, silica gel chromatography can be used to separate the product from closely related impurities. A non-polar eluent system, such as a mixture of hexanes and ethyl acetate, is typically effective.

Section 4: Experimental Protocols and Data

Q6: Can you provide a standard protocol for a base-catalyzed transesterification of ethyl 4-tert-butylbenzoate with methanol?

A6: Certainly. This protocol is a general guideline and may require optimization.

Protocol: Transesterification of Ethyl 4-tert-butylbenzoate with Sodium Methoxide

• Preparation:

  • Ensure all glassware is oven-dried and assembled under an inert atmosphere (N₂ or Ar).

  • Use anhydrous methanol.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add ethyl 4-tert-butylbenzoate (1.0 eq).

  • Add anhydrous methanol (10-20 eq). A larger excess will help drive the reaction.

  • Slowly add a solution of sodium methoxide (e.g., 25 wt% in methanol) to constitute 5 mol% of the catalyst relative to the ester.

• Execution:

  • Heat the reaction mixture to reflux (approx. 65°C for methanol) and stir.

  • Monitor the reaction progress by taking small aliquots and analyzing them by GC or TLC.[17] Typical reaction times can range from 1 to 4 hours.

• Workup and Purification:

  • Cool the reaction to room temperature.

  • Carefully neutralize the mixture by adding a saturated aqueous solution of ammonium chloride.

  • Remove the bulk of the methanol via rotary evaporation.

  • Add water and extract the product with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude methyl 4-tert-butylbenzoate.

  • Purify further by vacuum distillation or column chromatography if necessary.

Table 1: Comparison of Typical Reaction Conditions

Parameter	Acid-Catalyzed (H₂SO₄)	Base-Catalyzed (NaOMe)	Heterogeneous (e.g., Zr/Ti Oxide)
Catalyst Loading	1-5 mol%	1-5 mol%	5-10 wt%[18][19]
Temperature	Reflux (often higher temp)	40-70°C[11][12]	150-250°C (can be higher)[11][12]
Reaction Time	Longer (4-24 h)	Shorter (1-5 h)	Variable, depends on catalyst activity
Sensitivity to H₂O	Low	High (leads to saponification)	Moderate
Workup	Neutralization wash	Neutralization wash	Filtration[13]
Key Advantage	Good for substrates with acid-sensitive groups	Fast reaction rates	Easy catalyst removal and recycling

Q7: How can I monitor the progress of my reaction effectively?

A7: Real-time or periodic monitoring is crucial for optimization.

• Gas Chromatography (GC): This is one of the most common and accurate methods.[17] It allows for the quantification of the starting ester, the product ester, and sometimes the alcohol byproduct. A small aliquot of the reaction mixture is withdrawn, quenched, and injected.

• Thin-Layer Chromatography (TLC): A quick and simple qualitative method. Spot the reaction mixture alongside standards of the starting material and (if available) the product. The difference in polarity will cause the spots to separate, allowing you to visually estimate the consumption of starting material.

• Spectroscopic Methods (NMR, FTIR): 1H-NMR spectroscopy can be used to monitor the disappearance of signals corresponding to the ethyl group and the appearance of signals for the new alkyl group.[17] Real-time monitoring using FTIR-ATR has also been successfully employed.[17]

• High-Performance Liquid Chromatography (HPLC): HPLC is another powerful quantitative technique, particularly useful for less volatile products where GC is not ideal.[20][21]

Reaction Monitoring Workflow

Caption: A typical workflow for monitoring reaction progress.

References

• Continuous Monitoring of a Transesterification Reaction Using an Analytical Balance. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

• Esterification Using a Dean-Stark Trap. (n.d.). University of Wisconsin-Madison. Retrieved January 22, 2026, from [Link]

• Real-Time FTIR-ATR Spectroscopy for Monitoring Ethanolysis: Spectral Evaluation, Regression Modelling, and Molecular Insight. (n.d.). MDPI. Retrieved January 22, 2026, from [Link]

• Alkaline earth layered benzoates as reusable heterogeneous catalysts for the methyl esterification of benzoic acid. (n.d.). SciELO. Retrieved January 22, 2026, from [Link]

• Dean–Stark apparatus. (n.d.). Grokipedia. Retrieved January 22, 2026, from [Link]

• US9643163B2 - Heterogeneous catalyst for transesterification and method of preparing same. (n.d.). Google Patents.
• WO2016168697A1 - Heterogeneous catalyst for transesterification and method of preparing same. (n.d.). Google Patents.

• Rapid Transesterification of Aliphatic and Aromatic Esters Using Sodium Bis(ethylenedioxy)borate-A Mild Catalyst. (2011). Asian Journal of Chemistry. Retrieved January 22, 2026, from [Link]

• Transesterification. (n.d.). Wikipedia. Retrieved January 22, 2026, from [Link]

• Dean–Stark apparatus. (n.d.). Wikipedia. Retrieved January 22, 2026, from [Link]

• Optimization of reaction parameters for the synthesis of natural aroma esters by factorial design. (2024). RSC Publishing. Retrieved January 22, 2026, from [Link]

• Ester synthesis by transesterification. (n.d.). Organic Chemistry Portal. Retrieved January 22, 2026, from [Link]

• Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. (2023). MDPI. Retrieved January 22, 2026, from [Link]

• Mild and Efficient Method for Preparation of tert -Butyl Esters. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Transesterification. (2022). Master Organic Chemistry. Retrieved January 22, 2026, from [Link]

• Driving Equilibria: Dean-Stark Trap. (n.d.). Scribd. Retrieved January 22, 2026, from [Link]

• Video: Dean-Stark Trap: Principle, Use in Chemical Reactions. (2017). JoVE. Retrieved January 22, 2026, from [Link]

• Analytical monitoring of the production of biodiesel by high- performance liquid chromatography with various detection methods. (n.d.). ScienceDirect. Retrieved January 22, 2026, from [Link]

• Parametric optimization and rate laws determination for the conversion of 4-tert- butylbenzoic acid to methyl 4-tert. (2019). Scientific Reports. Retrieved January 22, 2026, from [Link]

• Parametric optimization and rate laws determination for the conversion of 4-tert- butylbenzoic acid to methyl 4-tert. (2019). SciSpace. Retrieved January 22, 2026, from [Link]

• Advancement in Catalysts for Transesterification in the Production of Biodiesel: A Review. (2018). Journal of Biochemical Technology. Retrieved January 22, 2026, from [Link]

• Heterogeneous Base Catalysts for Transesterification in Biodiesel Synthesis. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Basic transesterification. (2020). YouTube. Retrieved January 22, 2026, from [Link]

• OPTIMIZING ESTERIFICATION AND VISCOSITY OF VEGETABLE OILS EXTRACTED FROM FOUR SOURCES. (2011). National Cotton Council of America. Retrieved January 22, 2026, from [Link]

• Estimation of Reaction Rates of Transesterification Pathways. (n.d.). Frontiers. Retrieved January 22, 2026, from [Link]

• Ethyl 4-tert-butylbenzoate. (n.d.). PubChem. Retrieved January 22, 2026, from [Link]

• Kinetic Aspects of Esterification and Transesterification in Microstructured Reactors. (2024). PMC. Retrieved January 22, 2026, from [Link]

• Recent advances in transesterification for sustainable biodiesel production, challenges, and prospects: a comprehensive review. (2024). NIH. Retrieved January 22, 2026, from [Link]

• Esterification and Transesterification Optimization Processes of Nonedible (Castor and Neem) Oils for the Production of Biodiesel. (2024). MDPI. Retrieved January 22, 2026, from [Link]

• The Reaction of Biodiesel: Transesterification. (n.d.). PennState. Retrieved January 22, 2026, from [Link]

• ANALYTICAL METHODS. (n.d.). Agency for Toxic Substances and Disease Registry. Retrieved January 22, 2026, from [Link]

• Optimization of Reaction Parameters for Production of p-tert-butylbenzoic acid. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• CN102617335B - Process for synthesizing p-tert-butylbenzoic acid. (n.d.). Google Patents.

• Transesterification reaction conditions and low-quality feedstock treatment processes for biodiesel production- A review. (2021). ResearchGate. Retrieved January 22, 2026, from [Link]

• KINETIC RESEARCH AND MODELING OF BENZOIC ACID ESTERIFICATION PROCESS. (2022). VNTU. Retrieved January 22, 2026, from [Link]

• Optimization of the production of ethyl esters by ultrasound assisted reaction of soybean oil and ethanol. (n.d.). SciSpace. Retrieved January 22, 2026, from [Link]

• tert-Butyl Esters. (n.d.). Organic Chemistry Portal. Retrieved January 22, 2026, from [Link]

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• 10. KINETIC RESEARCH AND MODELING OF BENZOIC ACID ESTERIFICATION PROCESS | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]
• 11. US9643163B2 - Heterogeneous catalyst for transesterification and method of preparing same - Google Patents [patents.google.com]
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• 21. atsdr.cdc.gov [atsdr.cdc.gov]

Resolving peak overlap in GC-MS analysis of Ethyl 4-tert-butylbenzoate mixtures

Technical Support Center: GC-MS Analysis of Ethyl 4-tert-butylbenzoate

Welcome to the technical support center for resolving common challenges in the GC-MS analysis of Ethyl 4-tert-butylbenzoate and its related isomers. This guide is designed for researchers, scientists, and drug development professionals who encounter chromatographic difficulties, specifically peak overlap (co-elution), which can compromise analytical accuracy. Here, we provide in-depth, field-proven insights and systematic troubleshooting protocols to empower you to achieve robust and reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of peak overlap when analyzing Ethyl 4-tert-butylbenzoate and its isomers?

Peak overlap, or co-elution, is a frequent challenge when analyzing structural isomers like the tert-butylbenzoates (e.g., ethyl 2-tert-butylbenzoate, ethyl 3-tert-butylbenzoate, and ethyl 4-tert-butylbenzoate).[1] The primary causes stem from their similar physicochemical properties:

• Similar Boiling Points: Isomers often have very close boiling points, leading to similar retention times on standard non-polar GC columns which separate primarily by boiling point.[2]

• Similar Polarity: The subtle differences in the position of the tert-butyl group result in only minor changes in polarity, making separation on traditional columns challenging.

• Sub-optimal Chromatographic Conditions: An unoptimized GC method, including an incorrect temperature ramp, carrier gas flow rate, or column choice, will fail to exploit the small physicochemical differences needed for separation.[3]

Q2: I see a single, symmetrical peak, but my results are inconsistent. Could this still be co-elution?

Yes. Perfect co-elution can present as a single, symmetrical peak, masking the presence of multiple compounds.[4] This is a deceptive issue that can lead to significant quantification errors. If you suspect hidden co-elution, you must rely on your mass spectrometer. By taking mass spectra across the peak (from the upslope to the downslope) and comparing them, you can often reveal the presence of multiple components if the spectral profiles shift.[4] Modern deconvolution software is designed to mathematically separate these overlapping signals.[5]

Q3: Can I resolve co-eluting peaks using only the mass spectrometer?

While powerful, relying solely on the MS is not ideal. Mass spectral deconvolution is a crucial tool for handling inseparable peaks, but its accuracy depends on the quality of the data and the degree of spectral difference between the co-eluting compounds.[5][6] The most robust analytical method always begins with the best possible chromatographic separation. Good chromatography simplifies spectral analysis, improves signal-to-noise, and provides greater confidence in both identification and quantification. The principle should be: "Chromatograph first, deconvolute second."

Troubleshooting Guide: From Tailing Peaks to Complete Resolution

This section provides a systematic, question-and-answer-based approach to resolving specific peak shape and co-elution issues encountered during the analysis of Ethyl 4-tert-butylbenzoate mixtures.

Problem 1: My main analyte peak is broad or tailing. How can I improve its shape?

Poor peak shape is a fundamental problem that must be addressed before tackling co-elution, as it directly impacts resolution. Tailing peaks can be caused by several factors related to activity in the flow path or poor chromatographic setup.[7]

Step-by-Step Protocol to Improve Peak Shape:

• Verify System Inertness: Active sites in the GC inlet or column can cause tailing for polarizable compounds.

  • Action: Deactivate the glass inlet liner or replace it with a fresh, factory-deactivated one. Check for contamination on the inlet seal.

  • Causality: Aromatic compounds can interact with active silanol groups in the liner, causing adsorption and peak tailing. A properly deactivated liner minimizes these interactions.

• Ensure a Proper Column Cut and Installation: A poor column cut is a common source of peak distortion.[8]

  • Action: Trim 5-10 cm from the front of the column using a ceramic scoring wafer. Ensure the cut is clean and at a 90° angle. Re-install the column at the correct height in the inlet as specified by the instrument manufacturer.

  • Causality: A jagged or angled cut creates turbulence and active sites, leading to peak broadening and tailing. Incorrect installation depth can cause sample to condense improperly, also affecting peak shape.

• Check for Column Overload: Injecting too much sample can saturate the stationary phase, leading to fronting or tailing peaks.[8]

  • Action: Dilute your sample by a factor of 10 and re-inject. If peak shape improves dramatically, column overload was the issue. Adjust your sample concentration or increase the split ratio.

  • Causality: The stationary phase has a finite capacity. Exceeding this capacity causes molecules to travel through the column without proper interaction, distorting the peak shape.[8]

Problem 2: I see a shoulder on my Ethyl 4-tert-butylbenzoate peak, indicating an isomer is co-eluting. How do I improve the chromatographic separation?

A shoulder on a peak is a clear visual indicator of co-elution.[4] The goal is to alter the chromatographic conditions to enhance the separation between the isomers. This requires a methodical approach to method development.

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optimize_gc -> optimize_temp; optimize_temp -> optimize_flow; optimize_flow -> optimize_col; optimize_col -> use_ms;

use_ms -> deconvolution [label="Yes"]; use_ms -> resolved [label="No"]; deconvolution -> resolved; } caption [label="Figure 1: Systematic workflow for resolving peak overlap.", shape=plaintext, fontsize=10];

Workflow 1: Optimizing the GC Oven Temperature Program

The temperature program directly controls how long analytes spend interacting with the stationary phase, which is critical for separating compounds with similar boiling points.[9]

• Step 1: Lower the Initial Temperature. Start the oven program at a temperature at least 20°C below the boiling point of your analytes. This ensures they condense on the column head in a tight band.

• Step 2: Slow the Ramp Rate. A slower ramp rate increases the residence time of the analytes in the column, allowing for more interactions with the stationary phase and thus better separation.[10] Decreasing the ramp rate is often the most effective way to improve the resolution of peaks in the middle of a chromatogram.[9]

• Step 3: Introduce a Mid-Ramp Hold (If Necessary). If two peaks are very close, you can add an isothermal hold (a period of constant temperature) just before they elute. This can sometimes "pull apart" closely eluting compounds.[10]

Parameter	Initial Method	Optimized Method	Causality & Rationale
Initial Temp.	100°C	80°C	A lower initial temperature provides better "on-column focusing," leading to sharper peaks for early eluting compounds.[10]
Ramp Rate	20°C/min	5°C/min	Slower heating increases the differential migration of the isomers through the column, enhancing selectivity and improving resolution.[3]
Final Temp.	250°C	250°C	Must be high enough to elute all compounds of interest and clean the column.

Workflow 2: Selecting an Appropriate GC Column

If temperature optimization is insufficient, the stationary phase chemistry is likely the limiting factor.[11] For structural isomers, changing the column polarity can introduce different separation mechanisms beyond just boiling point.

• Step 1: Assess Your Current Column. Most labs start with a standard, non-polar "5-type" phase (e.g., DB-5ms, HP-5ms). This phase separates primarily by boiling point.

• Step 2: Choose a More Polar Column. To separate the tert-butylbenzoate isomers, a mid-polarity or highly polar column is recommended. A polyethylene glycol (PEG) phase, often called a "WAX" column (e.g., DB-WAX), is an excellent choice.

• Causality: WAX columns separate based on a combination of boiling point and polarity. The subtle differences in the dipole moment of the ethyl tert-butylbenzoate isomers will lead to differential interactions with the polar stationary phase, resulting in better separation than on a non-polar column.[12]

Problem 3: I've optimized my chromatography, but there's still some overlap. How can I use the mass spectrometer to reliably quantify the isomers?

When chromatography alone cannot provide baseline resolution, the mass spectrometer becomes your primary tool for deconvolution and quantification.[1] This relies on finding unique mass fragments for each isomer.

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// Edges start -> check_spectra; check_spectra -> nist_check [style=dashed]; nist_check -> check_spectra; check_spectra -> eic [label="Yes"]; check_spectra -> deconvolution [label="No"]; eic -> quantify; deconvolution -> quantify; } caption [label="Figure 2: Decision process for mass spectral analysis.", shape=plaintext, fontsize=10];

Step-by-Step Protocol for Mass Spectral Deconvolution:

• Acquire High-Quality Mass Spectra: Ensure your MS is properly tuned and calibrated. Acquire data in full scan mode to capture all fragment ions.

• Identify Unique Fragment Ions:

  • Action: Obtain a pure mass spectrum for each isomer if possible (by injecting pure standards). If not, examine the spectra at the leading and tailing edges of the overlapping peak. Look for ions that are present or significantly more abundant in one isomer's spectrum compared to the other.

  • Expert Tip: The National Institute of Standards and Technology (NIST) Mass Spectral Library is an invaluable resource for viewing reference spectra of known compounds, which can help in identifying these unique ions.[13][14]

• Use Extracted Ion Chromatograms (EICs):

  • Action: Instead of integrating the Total Ion Chromatogram (TIC), create a chromatogram for each unique fragment ion you identified. This process is called Extracted Ion Chromatogram (EIC) analysis.[15]

  • Causality: An EIC plots the intensity of only a single mass-to-charge ratio (m/z) over time. If an ion is truly unique to one isomer, the resulting EIC peak will represent only that isomer, allowing for accurate, interference-free integration and quantification.[15]

• Employ Deconvolution Software: If no truly unique ions exist, modern GC-MS software packages contain powerful deconvolution algorithms (e.g., Agilent's MassHunter, AMDIS).[5][16]

  • Action: These tools analyze the subtle changes in the mass spectrum across the co-eluting peak and mathematically model the pure spectra and chromatographic profiles of the individual components.[6]

  • Trustworthiness: While highly effective, the results from deconvolution software should always be critically reviewed. Ensure the deconvoluted "pure" spectra match well with library spectra and that the resulting peak shapes are chromatographically reasonable.

By following this structured troubleshooting guide, you can systematically address the challenges of peak overlap in the GC-MS analysis of Ethyl 4-tert-butylbenzoate, leading to more accurate, reliable, and defensible scientific data.

References

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Axion Labs. Retrieved from [Link][4]

• Agilent Technologies. (2025, February 4). Peak Perfection: A Guide to GC Troubleshooting. Agilent. Retrieved from [Link][7]

• Hinshaw, J. V. (2017, August 1). The Secrets of Successful Temperature Programming. LCGC International. Retrieved from [Link][9]

• National Institute of Standards and Technology. (n.d.). Mass Spectrometry Data Center. NIST. Retrieved from [Link][13]

• Zhang, X., et al. (2014). Quality evaluation of extracted ion chromatograms and chromatographic peaks in liquid chromatography/mass spectrometry-based metabolomics data. BMC Bioinformatics, 15(1), 294. Retrieved from [Link][15]

• How to Resolve GC-MS Peak Overlap in High-Resolution Work. (2025, September 22). Preprints.org. Retrieved from [Link][6]

• Vaz, F. A., et al. (2025, October 31). Spectral Deconvolution for Gas Chromatography Mass Spectrometry-Based Metabolomics: Current Status and Future Perspectives. ResearchGate. Retrieved from [Link][5]

• Palisade Corporation. (n.d.). NIST 23 Mass Spectral Library. Palisade. Retrieved from [Link][14]

• Taylor, T. (n.d.). Troubleshooting GC peak shapes. Element Lab Solutions. Retrieved from [Link][8]

• Agilent Technologies. (n.d.). GC Method Development. Agilent. Retrieved from [Link][10]

• ResearchGate. (2015, March 4). How can I improve the resolution of the peaks in gas chromatography?. ResearchGate. Retrieved from [Link][3]

• Kowalski, P., & Plenis, A. (2010). Extraction of pure components from overlapped signals in gas chromatography-mass spectrometry (GC-MS). Acta Chromatographica, (22), 33-46. Retrieved from [Link][1]

• Agilent Technologies. (2024, February 1). Unit Mass Spectral Deconvolution for Molecular Weight Confirmation of Large Molecules. Agilent. Retrieved from [https://www.agilent.com/cs/library/technicaloverviews/public/t O-gcms-unit-mass-deconvolution-5994-6883en-agilent.pdf]([Link] O-gcms-unit-mass-deconvolution-5994-6883en-agilent.pdf)[16]

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• 2. trajanscimed.com [trajanscimed.com]
• 3. researchgate.net [researchgate.net]
• 4. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 5. researchgate.net [researchgate.net]
• 6. How to Resolve GC-MS Peak Overlap in High-Resolution Work [eureka.patsnap.com]
• 7. agilent.com [agilent.com]
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• 9. chromatographyonline.com [chromatographyonline.com]
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• 12. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
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• 14. NIST 23 Mass Spectral Library, NIST 2023/2020/2017 Database, Agilent Format Available [sisweb.com]
• 15. Quality evaluation of extracted ion chromatograms and chromatographic peaks in liquid chromatography/mass spectrometry-based metabolomics data - PMC [pmc.ncbi.nlm.nih.gov]
• 16. agilent.com [agilent.com]

Technical Support Center: Minimizing Catalyst Waste in the Synthesis of Ethyl 4-tert-butylbenzoate

Welcome, researchers and drug development professionals. This guide is designed to provide you with in-depth technical support for the synthesis of Ethyl 4-tert-butylbenzoate, with a specific focus on minimizing catalyst waste. By understanding the nuances of catalyst selection and reaction optimization, you can enhance the sustainability and efficiency of your synthetic processes.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts for synthesizing Ethyl 4-tert-butylbenzoate, and how do they compare in terms of waste generation?

A1: The synthesis of Ethyl 4-tert-butylbenzoate is typically achieved through the Fischer esterification of 4-tert-butylbenzoic acid with ethanol. The choice of catalyst is critical in determining the reaction's efficiency and environmental impact.

• Homogeneous Acid Catalysts: Strong mineral acids like sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are traditionally used.[1][2] While effective, they are corrosive and require neutralization after the reaction, leading to significant salt waste.[3][4] Methane sulfonic acid (MSA) is a less corrosive and toxic alternative to other mineral acids.[3]

• Heterogeneous Acid Catalysts: Solid acid catalysts, such as acidic resins (e.g., Amberlyst-15), zeolites, and sulfated zirconia, offer a greener alternative.[1][5] Their primary advantage is the ease of separation from the reaction mixture by simple filtration, allowing for catalyst recycling and minimizing waste.[1][5][6] For instance, sulfonic acid resins have been shown to be effective, recyclable catalysts for this synthesis.[5]

• Enzymatic Catalysts: Lipases can be used for esterification under mild conditions. This approach is highly selective and avoids the use of harsh acids, significantly reducing waste. However, the cost of enzymes and potentially slower reaction rates can be limiting factors.

Q2: How can I minimize the amount of sulfuric acid needed for the reaction?

A2: While eliminating sulfuric acid is the ideal green approach, you can take steps to reduce its usage if it's your only option:

• Optimize Catalyst Loading: Systematically decrease the concentration of sulfuric acid in your reaction to find the minimum amount required to achieve a satisfactory reaction rate and yield.

• Increase Reaction Time or Temperature: Compensate for a lower catalyst concentration by extending the reaction time or moderately increasing the temperature to drive the equilibrium towards the product.

• Efficient Water Removal: The Fischer esterification is a reversible reaction where water is a byproduct.[7][8] Actively removing water as it forms will shift the equilibrium to the product side, requiring less catalyst to achieve high conversion.[7] This can be accomplished using a Dean-Stark apparatus.[7]

Q3: Are there any readily recyclable catalysts for this synthesis?

A3: Yes, several types of heterogeneous catalysts are designed for recyclability:

• Acidic Ion-Exchange Resins: Polystyrene-based resins with sulfonic acid groups (e.g., Amberlyst, Dowex) are commercially available and have demonstrated high catalytic activity and stability over multiple reaction cycles.[1][5]

• Zeolites: These microporous aluminosilicates possess acidic sites and can be used as catalysts.[9] They are easily filtered and can be regenerated by calcination.

• Sulfated Metal Oxides: Materials like sulfated zirconia are strong solid acids that can effectively catalyze the esterification and be recovered and reused.

A study on the synthesis of methyl p-tert-butylbenzoate using a sulfonic acid resin catalyst demonstrated that the catalyst could be easily separated and recycled.[5]

Q4: What are the best practices for handling and disposing of acid catalyst waste?

A4: If you must use a homogeneous acid catalyst, proper waste management is crucial:

• Neutralization: Carefully neutralize the acidic reaction mixture with a base, such as sodium bicarbonate or sodium carbonate solution, until the pH is neutral.[2] This should be done in a fume hood with appropriate personal protective equipment (PPE).

• Extraction: After neutralization, the ester product can be extracted into an organic solvent.[2] The aqueous layer, now containing the salt byproduct, must be disposed of according to your institution's hazardous waste guidelines.

• Minimize Solvent Waste: Use the minimum amount of solvent necessary for extraction and consider using greener solvents with lower environmental impact.

Troubleshooting Guide

Problem	Potential Cause	Solution
Low Yield/Incomplete Reaction	Equilibrium Limitation: The reversible nature of the Fischer esterification can limit product formation.[7][8]	- Use a large excess of ethanol to shift the equilibrium towards the product.[7]- Remove water as it forms using a Dean-Stark apparatus or molecular sieves.[7]
Insufficient Catalyst Activity: The catalyst may be deactivated or used in an inadequate amount.	- Increase the catalyst loading.- For heterogeneous catalysts, ensure they are properly activated before use.
Steric Hindrance: The bulky tert-butyl group can slow down the reaction rate.	- Increase the reaction temperature and/or extend the reaction time.
Difficult Catalyst Separation	Use of a Homogeneous Catalyst: Mineral acids are dissolved in the reaction mixture, making them difficult to separate.	- Switch to a heterogeneous catalyst like an acidic resin or zeolite that can be easily filtered off.[1][5]
Catalyst Deactivation upon Recycling	Leaching of Active Sites: The acidic functional groups of a solid catalyst may leach into the reaction mixture.	- Choose a more stable heterogeneous catalyst with strongly anchored active sites.- Consider a post-synthesis treatment to enhance the stability of the catalyst.
Pore Blockage: Organic residues can block the pores of a heterogeneous catalyst, reducing its activity.	- After each cycle, wash the catalyst with a suitable solvent to remove any adsorbed species.- For some catalysts, regeneration by calcination at high temperatures may be necessary.
Formation of Byproducts	Dehydration of Ethanol: At high temperatures with a strong acid catalyst, ethanol can dehydrate to form diethyl ether.[9]	- Use a milder catalyst or lower the reaction temperature.- Optimize the reaction conditions to favor esterification over dehydration.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 4-tert-butylbenzoate using a Recyclable Sulfonic Acid Resin Catalyst

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-tert-butylbenzoic acid (1 eq.), ethanol (10 eq.), and a sulfonic acid resin catalyst (e.g., Amberlyst-15, 10% by weight of the carboxylic acid).

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature.

• Catalyst Recovery: Filter the reaction mixture to recover the resin catalyst. Wash the catalyst with fresh ethanol and dry it in an oven for reuse in subsequent batches.

• Product Isolation: Remove the excess ethanol from the filtrate under reduced pressure. The remaining crude product can be purified by distillation or recrystallization.

Visualization

Catalyst Selection Workflow for Waste Minimization

The following diagram illustrates a decision-making workflow for selecting an appropriate catalyst for the synthesis of Ethyl 4-tert-butylbenzoate with the goal of minimizing waste.

Caption: Decision workflow for catalyst selection in Ethyl 4-tert-butylbenzoate synthesis.

References

• Synthesis of p-tert-butyl benzoic acid from catalytic oxidation of p-tert-butyitoluene. (2025). ResearchGate. [Link]

• Ramishvili, T., Tsitsishvili, V., & Bukia, T. (2021). Preparation of Ethyl 4-Nitrobenzoate Using Ultradispersed Natural Zeolite Catalysts, Ultrasound and Microwave Irradiation. Advances in Chemical Engineering and Science, 11, 251-262. [Link]

• Solid–Catalyzed Esterification Reaction of Long–Chain Acids and Alcohols in Fixed–Bed Reactors at Pilot Plant. (n.d.). MDPI. [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022). Master Organic Chemistry. [Link]

• THE CATALYTIC SYNTHESIS OF ETHYL BENZOATE WITH EXPANDABLE GRAPHITE AS CATALYST UNDER THE CONDITION OF MICROWAVE HEATING. (n.d.). CIBTech. [Link]

• Production of p-tert-methyl benzoate by catalysis. (2007).
• A method for preparing methyl p-tert-butylbenzoate. (2017).

• Parametric optimization and rate laws determination for the conversion of 4-tert- butylbenzoic acid to methyl 4-tert. (2019). SciSpace. [Link]

• Fischer Esterification-Typical Procedures. (2024). OperaChem. [Link]

• Process for the preparation of 4-tert-butylbenzaldehyde. (1994).

• esterification of carboxylic acids with trialkyloxonium salts: ethyl and methyl 4-acetoxybenzoates. (n.d.). Organic Syntheses Procedure. [Link]

• mechanism for the esterification reaction. (n.d.). Chemguide. [Link]

• Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. (2022). PubMed Central. [Link]

• Identification of Six Phytotoxic Compounds as Plant Growth Inhibitors from Afzelia xylocarpa Leaves. (2022). MDPI. [Link]

• Totally recyclable catalysts for esterification reactions. (2021).

• Design of intensified chemical processes for the production of ethyl tert-butyl ether. (2021). ResearchGate. [Link]

• Green Chemistry. (2022). Unibo. [Link]

• Studies on the Stability and Deactivation Mechanism of Immobilized Ionic Liquids in Catalytic Esterification Reactions. (2023). Langmuir. [Link]

• Homogeneous Catalysis and Heterogeneous Recycling: A Simple Zn(II) Catalyst for Green Fatty Acid Esterification. (2021). PubMed Central. [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. (2023). MDPI. [Link]

• Esterification of Various Carboxylic Acids with tert-Butyl Alcohol in the Presence of DMAP or Calcined Hydrotalcite a. (2014). ResearchGate. [Link]

• OPTIMIZING FISCHER ESTERIFICATION OF SUBSTITUTED BENZOIC ACID WITH SEALED-VESSEL MICROWAVE CONDITIONS. (n.d.). American Academic Publisher. [Link]

• Homogeneous Catalysis and Heterogeneous Recycling: A Simple Zn(II) Catalyst for Green Fatty Acid Esterification. (2021). ACS Sustainable Chemistry & Engineering. [Link]

• Green Chemistry Techniques for Sustainable Pharmaceutical Synthesis. (2024). Journal of Drug Discovery and Health Sciences. [Link]

• The design and synthesis of heterogeneous catalysts for environmental applications. (2021). Dalton Transactions. [Link]

• Why is the yield of ester relatively low? How do you improve the yield and the purity of esters?. (2020). Quora. [Link]

• Transesterification/Esterification Reaction Catalysed by Functional Hybrid MOFs for Efficient Biodiesel Production. (2023). MDPI. [Link]

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Technical Support Center: Enhancing Polymer Properties with Ethyl 4-tert-butylbenzoate

Welcome to the technical support center for the application of Ethyl 4-tert-butylbenzoate in polymer systems. This guide is designed for researchers, scientists, and development professionals seeking to enhance the performance of polymers at elevated temperatures. We will delve into the mechanisms of action, provide robust experimental protocols for evaluation, and offer detailed troubleshooting advice to navigate common challenges. Our focus is on providing not just procedural steps, but the underlying scientific rationale to empower your research and development efforts.

Section 1: Understanding the Mechanism: Nucleating Agent vs. Thermal Stabilizer

A common point of inquiry revolves around the precise function of Ethyl 4-tert-butylbenzoate. While the goal is to improve a polymer's performance under thermal stress, it is crucial to distinguish between two primary mechanisms: thermal stabilization and nucleation.

• Thermal Stabilizers: These additives function at a chemical level to prevent or retard polymer degradation. They work by mechanisms like radical scavenging or neutralizing acidic byproducts, which directly interfere with the chemical reactions that cause chain scission and cross-linking.[1]

• Nucleating Agents: These additives function at a physical level. They provide heterogeneous sites that promote and accelerate the formation of crystals within the polymer matrix as it cools from a molten state.[2] This results in a higher degree of crystallinity and a more uniform, finer spherulitic structure.

While related compounds like aluminum p-tert-butyl benzoate are well-documented nucleating agents[2][3], Ethyl 4-tert-butylbenzoate is explored for similar effects. The primary benefit of nucleation is an improvement in physical and mechanical properties, which includes a higher Heat Deflection Temperature (HDT) and increased stiffness.[3] This means the material can withstand higher temperatures before deforming, which is distinct from preventing its chemical breakdown.

Below is a diagram illustrating the conceptual difference between these two pathways.

Caption: Conceptual difference between a chemical thermal stabilizer and a physical nucleating agent.

Section 2: Experimental Protocol for Evaluation

To accurately assess the impact of Ethyl 4-tert-butylbenzoate on your polymer system, a systematic approach with validated characterization techniques is essential. This protocol uses Polybutylene Terephthalate (PBT), a common semi-crystalline engineering polymer, as a model system.

Part A: Sample Preparation via Melt Compounding

Objective: To achieve a homogenous dispersion of the additive within the polymer matrix. Poor dispersion is a common cause of inconsistent product quality.[4]

• Drying: Dry PBT granules at 120°C for 4-6 hours in a vacuum or desiccant dryer to remove moisture. Moisture can cause hydrolytic degradation during processing.[5]

• Pre-Blending: Prepare two formulations: a control (100% PBT) and the test sample (e.g., 99.5% PBT, 0.5% Ethyl 4-tert-butylbenzoate by weight). Tumble-mix the granules and the liquid additive in a sealed bag for 15 minutes to ensure uniform coating.

• Melt Extrusion: Process the blends using a co-rotating twin-screw extruder. A typical temperature profile for PBT is:

  • Feed Zone: 230°C

  • Transition Zones: 240°C, 250°C, 255°C

  • Die Zone: 250°C

  • Rationale: A graduated temperature profile ensures gentle melting and minimizes thermal degradation during compounding.[6] The intensive mixing of a twin-screw extruder is crucial for achieving uniform dispersion.[6]

• Pelletization: Extrude the molten polymer strand into a water bath for cooling and subsequently pelletize it.

• Post-Drying: Dry the pellets again at 120°C for 4 hours to prepare for molding and analysis.

Part B: Characterization

Objective: To quantify the effects of the additive on thermal and mechanical properties.

• Differential Scanning Calorimetry (DSC):

  • Procedure: Heat a 5-10 mg sample from 25°C to 280°C at 10°C/min (1st heat), hold for 3 minutes to erase thermal history, cool to 25°C at 10°C/min (cool), and heat again to 280°C at 10°C/min (2nd heat).

  • Analysis: From the cooling scan, determine the crystallization peak temperature (Tc). From the 2nd heating scan, determine the melting temperature (Tm) and the heat of fusion (ΔHf).

  • Significance: A significant increase in Tc is the primary indicator of a successful nucleating agent.[7]

• Thermogravimetric Analysis (TGA):

  • Procedure: Heat a 10-15 mg sample from 30°C to 600°C at a rate of 20°C/min under a nitrogen or air atmosphere.

  • Analysis: Determine the onset temperature of degradation (Td), typically defined as the temperature at which 5% weight loss occurs.

  • Significance: This directly tests for improvements in chemical thermal stability. An effective thermal stabilizer would significantly increase Td.[8]

• Dynamic Mechanical Analysis (DMA):

  • Procedure: Use injection-molded bars of the control and test materials. Perform a temperature sweep from 30°C to 180°C at a heating rate of 3°C/min, using a three-point bending clamp.

  • Analysis: Determine the storage modulus (E') and the Heat Deflection Temperature (HDT).

  • Significance: An increase in HDT and storage modulus at elevated temperatures confirms improved mechanical performance under thermal load, a typical result of effective nucleation.[3]

Caption: Standard experimental workflow for evaluating polymer additives.

Section 3: Data Interpretation & Expected Results

The following table summarizes hypothetical data to illustrate the expected outcomes if Ethyl 4-tert-butylbenzoate acts primarily as a nucleating agent.

Property	Test Method	Control PBT	PBT + 0.5% Additive	Interpretation
Crystallization Temp (Tc)	DSC	~190 °C	~205 °C	A significant increase confirms the additive is promoting faster crystallization at a higher temperature, a hallmark of nucleation.[7]
Degradation Onset (Td)	TGA	~385 °C	~387 °C	A negligible change suggests the additive does not significantly inhibit chemical degradation pathways under these conditions.
Heat Deflection Temp (HDT)	DMA	~150 °C	~165 °C	The higher degree of crystallinity results in better stiffness at elevated temperatures, increasing the load-bearing capability.[3]

Section 4: Troubleshooting Guide

Q: My final product shows signs of discoloration (yellowing or browning). What is the cause?

A: Discoloration is often a sign of polymer degradation during processing.[9]

• Excessive Temperature or Shear: The processing temperature or screw speed in your extruder may be too high, causing thermal or shear-induced degradation.[6] Try reducing the temperature in the latter zones of the extruder barrel by 5-10°C or decreasing the screw RPM.

• Additive Instability: The additive itself may not be stable at the processing temperature. While unlikely for this specific additive in a PBT system, it's a possibility.[4] Consider running a TGA scan on the pure additive to verify its stability range.

• Contamination: Ensure all equipment is thoroughly purged between runs. Residual material from a previous run can degrade and contaminate the new batch.[9]

Q: I'm observing poor dispersion of the additive, leading to inconsistent properties in my molded parts. How can I fix this?

A: Homogenous dispersion is critical for any additive to be effective.[4]

• Optimize Mixing: Increase the mixing time or the intensity of mixing by re-evaluating your screw design. Incorporating more kneading blocks in the screw configuration can significantly improve distributive and dispersive mixing.[6]

• Use a Masterbatch: For industrial applications, incorporating the additive via a masterbatch (a concentrated blend of the additive in a carrier polymer) is a standard method to ensure more uniform distribution.[10]

• Carrier Compatibility: If using a liquid additive, ensure it adequately "wets" the surface of the polymer pellets before extrusion. In some cases, a small amount of a compatible carrier oil can help.

Q: The mechanical properties of my polymer, such as impact strength, have decreased after adding Ethyl 4-tert-butylbenzoate.

A: This can be a side effect of increased crystallinity.

• Brittleness: Nucleating agents increase crystallinity and stiffness, which often comes at the expense of toughness and impact strength. The larger, more numerous crystalline regions can act as stress concentrators.[4]

• Concentration: You may be using too high a concentration of the additive. Create a concentration curve (e.g., 0.1%, 0.3%, 0.5%, 1.0%) to find the optimal loading that provides the desired HDT without an unacceptable loss in toughness.

• Impact Modifiers: If high toughness is required, consider adding a compatible impact modifier to your formulation to counteract the embrittlement.

Q: I've noticed a white powder or oily film on the surface of my molded parts after a few days. What is this?

A: This phenomenon is known as "blooming" or migration, where an additive moves from the bulk of the polymer to the surface.[11]

• Solubility and Concentration: Blooming occurs when the concentration of the additive exceeds its solubility limit within the polymer matrix, especially at room temperature.[11] The polymer system tries to reach equilibrium by expelling the excess additive. The most direct solution is to reduce the additive concentration.

• Molecular Weight: Lower molecular weight additives are generally more prone to migration. Using a higher molecular weight version of the additive, if available, can mitigate this issue.[9]

• Cooling Rate: A very slow cooling rate during molding can sometimes provide more time for the additive to migrate. Evaluate if your mold temperature and cooling cycle are optimized.[5]

Section 5: Frequently Asked Questions (FAQs)

1. What is the typical loading concentration for Ethyl 4-tert-butylbenzoate?

• As a nucleating agent, effective concentrations are typically low, ranging from 0.1% to 1.0% by weight. It is highly recommended to perform a loading level study to determine the optimal concentration for your specific polymer grade and application, as performance can plateau or even decrease at higher concentrations.

2. How do I know if this additive is compatible with my polymer?

• Compatibility is largely governed by polarity. Ethyl 4-tert-butylbenzoate is an ester and will have better compatibility with polar polymers like polyesters (PET, PBT) and polyamides (PA) than with non-polar polyolefins (polypropylene, polyethylene). For polyolefins, benzoate salts (e.g., sodium benzoate) are often used.[2] Initial screening via melt-flow index (MFI) can be indicative; a drastic, unexpected change in MFI may suggest compatibility issues.

3. Can I use Ethyl 4-tert-butylbenzoate in combination with other additives like antioxidants or flame retardants?

• Yes, it is common to use a package of additives. However, it is crucial to consider potential interactions.[9] For example, some basic additives can interfere with the performance of acidic flame retardants. Always validate the performance of the full additive package. Start by adding one component at a time to establish a baseline and identify any antagonistic effects.

4. Does this additive improve long-term thermal stability against oxidation?

• Based on its primary mechanism as a nucleating agent, Ethyl 4-tert-butylbenzoate is not expected to provide significant long-term thermal stability in the way a primary (phenolic) or secondary (phosphite) antioxidant would.[10] For applications requiring long-term heat aging resistance, it should be used in conjunction with a dedicated antioxidant package.[12][13]

5. What are the key safety precautions when handling Ethyl 4-tert-butylbenzoate?

• Always consult the Safety Data Sheet (SDS) provided by the manufacturer. As a general practice, handle the chemical in a well-ventilated area, use appropriate personal protective equipment (PPE) including gloves and safety glasses, and avoid inhalation of vapors, especially at elevated temperatures.

References

• How to Troubleshoot Common Issues with Process Aids in Plastics Manufacturing. (2025). [Source Not Available]
• Distrupol. (n.d.). Top ten troubleshooting tips for moulding both engineering and commodity polymers.
• OnlyTRAININGS. (n.d.). Troubleshooting Common Issues in Twin-Screw Polymer Extrusion: Proven Solutions for Optimal Performance.
• SpecialChem. (2025).
• ADEKA. (n.d.). Polymer additives FAQ.
• Brighton Science. (n.d.). How to Control Additive Blooming in Polymer Films.
• Product Sustainability Directory. (n.d.). What Role Do Additives Play in Thermal Stability?.
• AZoM. (2023). How Do Additives and Fillers Affect the Properties of Polymers?.
• Pragolab. (n.d.). Polymer Troubleshooting Guide.
• SpecialChem. (2025).

• Hallstein, J., & Metzsch-Zilligen, E. (2024). Long-Term Thermal Stabilization of Poly(Lactic Acid). Materials (Basel), 17(11), 2761. [Link]

• Hallstein, J., & Metzsch-Zilligen, E. (2024). Long-Term Thermal Stabilization of Poly(Lactic Acid). PubMed, 17(11), 2761. [Link]

• Google Patents. (n.d.). US6358450B1 - Process for using sodium benzoate as a nucleating agent for monoaxially oriented polypropylene film.
• Redalyc. (n.d.). Biobased additive plasticizing Polylactic acid (PLA).
• ResearchGate. (2024). (PDF)

• National Center for Biotechnology Information. (n.d.). Ethyl 4-tert-butylbenzoate. PubChem Compound Database. [Link]

• Development of Soluble Nucleating Agents and Manipulation of Supermolecular Structure in Isotactic Polypropylene. (n.d.). [Source Not Available]
• ResearchGate. (n.d.).
• SpecialChem. (2025). Nucleating Agents & Clarifiers Selection Tips for Polypropylene.
• ResearchGate. (n.d.).
• Tanrattanakul, V., & Bunkaew, P. (2014). Effect of different plasticizers on the properties of bio-based thermoplastic elastomer containing poly(lactic acid) and natural rubber. Express Polymer Letters, 8(6), 387-397.
• Semantic Scholar. (n.d.).
• ResearchGate. (2025). Thermal Stability Study of 4-tert-Butylphenol.
• ResearchGate. (2025).

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• 9. Polymer additives FAQ | Chemical Products｜ADEKA [adeka.co.jp]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of an Analytical Method for Ethyl 4-tert-butylbenzoate Quantification

Introduction: The Analytical Imperative for Ethyl 4-tert-butylbenzoate

Ethyl 4-tert-butylbenzoate is a benzoate ester recognized for its role as a metabolite and its applications in various industries, including fragrances and chemical synthesis.[1][2] Its molecular formula is C13H18O2, and it exists as a colorless liquid.[2][3][4] Given its use in consumer products and as a potential intermediate in pharmaceutical development, the ability to accurately and reliably quantify this compound is paramount.[1] This ensures product quality, process consistency, and regulatory compliance.

This guide provides a comprehensive comparison of common analytical techniques for the quantification of Ethyl 4-tert-butylbenzoate and offers a detailed walkthrough of the method validation process. The protocols and validation parameters are grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring a scientifically sound and defensible approach.[5][6][7]

Method Selection: A Comparative Analysis of GC and HPLC

The choice of an analytical instrument is the foundational step in method development. For a semi-volatile organic compound like Ethyl 4-tert-butylbenzoate, Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the two most viable techniques. The selection hinges on a trade-off between the analyte's physical properties and the specific requirements of the analysis.

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and partitioning between a gaseous mobile phase and a liquid/solid stationary phase.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.
Analyte Suitability	Ideal for volatile and thermally stable compounds. Ethyl 4-tert-butylbenzoate's properties make it an excellent candidate.[2][4]	Highly versatile for a broad range of compounds, including non-volatile and thermally labile substances.
Detector	Flame Ionization Detector (FID) offers robust, universal detection for hydrocarbons. Mass Spectrometry (MS) provides high specificity.[8]	UV-Vis detector is common for compounds with a chromophore. MS detectors are also widely used.
Resolution	Capillary GC columns provide exceptionally high separation efficiency and resolution.	Excellent resolution, though typically lower than high-resolution capillary GC for complex volatile mixtures.
Sample Preparation	Typically involves simple dissolution in a volatile organic solvent.	May require more complex sample cleanup and mobile phase preparation.[9]
Causality for Choice	Chosen Method. The inherent volatility and thermal stability of Ethyl 4-tert-butylbenzoate make GC a more direct, efficient, and high-resolution technique for this specific quantification task. The simplicity of sample preparation and the robustness of FID detection further support this choice for a quality control environment.	While a viable alternative, HPLC may introduce unnecessary complexity in mobile phase management and could offer lower resolving power for this specific analyte compared to GC.

The Analytical Method Validation Workflow

Method validation is not a single event but a systematic process of documented evidence that ensures a method is fit for its intended purpose.[10][11] The workflow begins with robust development and culminates in a method that is demonstrated to be reliable for routine use.

Caption: A generalized workflow for analytical method validation.

Quantification by Gas Chromatography with Flame Ionization Detection (GC-FID): An Experimental Protocol

This section details a robust GC-FID method developed for the precise quantification of Ethyl 4-tert-butylbenzoate. The choice of each parameter is deliberate, aiming for optimal separation, peak shape, and sensitivity.

Experimental Workflow Diagram

Caption: Step-by-step workflow for GC-FID analysis.

Methodology

• Instrumentation & Conditions:

  • System: Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

  • Column: DB-5 or equivalent (5% Phenyl Polysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness. Rationale: This non-polar column provides excellent selectivity for aromatic esters.

  • Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

  • Temperatures:

    • Inlet: 250°C. Rationale: Ensures rapid and complete vaporization of the analyte.

    • Detector (FID): 300°C. Rationale: Prevents condensation and ensures stable detector response.

    • Oven Program: Initial 100°C, hold for 1 min, ramp at 15°C/min to 250°C, hold for 5 min. Rationale: This program provides a sharp peak for the analyte while allowing for the elution of any potential higher-boiling impurities.

  • Injection: 1 µL, Split ratio 50:1. Rationale: A split injection prevents column overloading and ensures sharp peak shapes.

• Reagents and Standards:

  • Solvent: Methanol, HPLC grade.

  • Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Ethyl 4-tert-butylbenzoate reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

  • Calibration Standards: Prepare a series of at least five working standards (e.g., 10, 25, 50, 100, 150 µg/mL) by serially diluting the stock solution with methanol.

• Sample Preparation:

  • Accurately weigh a quantity of the sample expected to contain approximately 10 mg of Ethyl 4-tert-butylbenzoate into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with methanol. This yields a target concentration of 100 µg/mL.

  • Filter an aliquot through a 0.45 µm PTFE syringe filter if necessary.

• System Suitability Test (SST):

  • Before analysis, perform five replicate injections of the 100 µg/mL standard.

  • Acceptance Criteria:

    • Relative Standard Deviation (RSD) of peak area: ≤ 1.0%.

    • Tailing factor: 0.9 – 1.5.

    • Rationale: SST ensures that the chromatographic system is performing adequately for the intended analysis on the day of the experiment.[11][12]

A Comprehensive Guide to Method Validation Parameters

The following sections describe the experimental execution and acceptance criteria for validating the GC-FID method, in accordance with ICH Q2(R1) guidelines.[6][13]

Caption: Interrelationship of core analytical validation parameters.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or matrix components.[7][14]

• Protocol:

  • Inject the solvent (methanol) to serve as a blank.

  • If analyzing a formulated product, prepare and inject a placebo (formulation matrix without the active ingredient).

  • Inject the 100 µg/mL standard of Ethyl 4-tert-butylbenzoate.

• Acceptance Criteria: The chromatograms of the blank and placebo must show no significant interfering peaks at the retention time of the Ethyl 4-tert-butylbenzoate peak.

Linearity

Linearity demonstrates the proportional relationship between the analyte concentration and the instrument's response over a defined range.[12][15]

• Protocol:

  • Inject each of the five calibration standards (e.g., 10, 25, 50, 100, 150 µg/mL) in triplicate.

  • Plot the average peak area against the corresponding concentration.

  • Perform a linear regression analysis.

• Data Summary & Acceptance Criteria:

Concentration (µg/mL)	Average Peak Area
10	12,550
25	31,300
50	62,800
100	125,100
150	188,000
Acceptance Criterion	Result
Correlation Coefficient (r²)	≥ 0.999

Accuracy (Recovery)

Accuracy expresses the closeness of the method's results to the true value.[14][16] It is typically assessed through recovery studies.

• Protocol:

  • Spike a blank matrix (or solvent if no matrix is available) with the analyte at three concentration levels (e.g., 80, 100, and 120 µg/mL).

  • Prepare three independent samples at each level.

  • Analyze the samples and calculate the percentage recovery.

• Data Summary & Acceptance Criteria:

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)
80%	80.0	79.6	99.5
100%	100.0	100.5	100.5
120%	120.0	118.9	99.1
Acceptance Criterion	Result
Average Recovery	98.0% - 102.0%	Meets Criterion
RSD of Recovery	≤ 2.0%	Meets Criterion

Precision

Precision measures the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[11][14]

• Protocol for Repeatability (Intra-Assay Precision):

  • Prepare six independent samples at 100% of the target concentration (100 µg/mL).

  • Analyze all six samples on the same day, with the same analyst and instrument.

• Protocol for Intermediate Precision:

  • Repeat the repeatability study with a different analyst, on a different day, or using a different instrument.

• Data Summary & Acceptance Criteria:

Precision Type	Parameter	Acceptance Criterion	Result
Repeatability	RSD of 6 determinations	≤ 1.0%	0.65%
Intermediate Precision	Overall RSD (12 determinations)	≤ 2.0%	1.15%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest concentration of analyte that can be detected, while LOQ is the lowest concentration that can be quantified with acceptable accuracy and precision.[10][15]

• Protocol (based on Signal-to-Noise):

  • Determine the signal-to-noise (S/N) ratio by comparing the peak height of low-concentration standards to the noise of the baseline.

  • LOD is the concentration at which the S/N ratio is approximately 3:1.

  • LOQ is the concentration at which the S/N ratio is approximately 10:1.

  • Confirm the LOQ by preparing and analyzing six samples at the determined LOQ concentration to verify its precision and accuracy.

• Data Summary & Acceptance Criteria:

Parameter	Method	Acceptance Criterion	Result
LOD	S/N ≈ 3:1	-	0.5 µg/mL
LOQ	S/N ≈ 10:1	Precision (RSD) ≤ 10% at LOQ	1.5 µg/mL

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in its parameters, indicating its reliability during normal usage.[10][14]

• Protocol:

  • Analyze a standard sample while introducing small variations to the method parameters, one at a time.

  • Assess the impact on system suitability and the final quantified result.

• Data Summary & Acceptance Criteria:

Parameter Varied	Variation	Effect on Result	System Suitability
Oven Temperature	± 2°C	% Change < 2.0%	Passes
Flow Rate	± 0.1 mL/min	% Change < 2.0%	Passes
Acceptance Criterion: The results should remain within acceptable limits, and the system suitability criteria must be met under all varied conditions.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing/Fronting	Column activity; Improper column installation; High injection volume.	Use a new or reconditioned column; Re-install the column; Reduce injection volume.
Poor Repeatability	Leaks in the system; Inconsistent injection volume; Sample instability.	Perform a leak check; Service the autosampler; Check sample solution stability.
Baseline Drift	Column bleed; Contaminated detector; Carrier gas impurity.	Condition the column; Clean the detector; Use high-purity gas with traps.
No Peak/Small Peak	Syringe issue; Incorrect vial position; System leak.	Check syringe and septum; Verify autosampler alignment; Perform a leak check.

Conclusion

This guide has detailed a systematic approach to the validation of a GC-FID method for the quantification of Ethyl 4-tert-butylbenzoate. By adhering to the principles of method validation outlined by regulatory bodies like the ICH, laboratories can ensure the generation of high-quality, reliable, and defensible analytical data.[5][6] The presented method, with its demonstrated specificity, linearity, accuracy, precision, and robustness, is fit for its intended purpose in a quality control or research environment. The validation process is a fundamental component of good analytical practice, providing documented assurance that the method will consistently produce results that meet predefined criteria.[10][17]

References

• Title: Q2(R2) Validation of Analytical Procedures March 2024 Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Analytical Method Validation Parameters: An Updated Review Source: ResearchGate URL: [Link]

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• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: U.S. Food and Drug Administration (FDA) URL: [Link]

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• Title: Ethyl 4-tert-butylbenzoate | C13H18O2 Source: PubChem - NIH URL: [Link]

• Title: Ethyl 4-t-butylbenzoate Source: Cheméo URL: [Link]

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• Title: Determination of Benzoic Acid, Sorbic Acid, and Methyl, Ethyl, Propyl, and Butyl Parabens by HPLC Source: U.S. Department of Agriculture (USDA) URL: [Link]

• Title: VALIDATION OF ANALYTICAL METHODS Source: IKEV URL: [Link]

• Title: Guidelines for the validation and verification of quantitative and qualitative test methods Source: NATA URL: [Link]

• Title: Simultaneous determination of methyl, ethyl, propyl, and butyl 4-hydroxybenzoates and 4-hydroxybenzoic acid in liquid antacid formulations by gas chromatography Source: PubMed URL: [Link]

• Title: Analysis of Multiple Endocrine Disruptors in Environmental Waters via Wide-Spectrum Solid-Phase Extraction and Dual-Polarity Ionization-Liquid Chromatography/Tandem Mass Spectrometry Source: ACS Publications URL: [Link]

• Title: A simple, sensitive rapid Gas Chromatography with mass spectrometry (GC-MS) method has been developed and validated for the determination of Ethyl 4-bromobutyrate content in Tolvaptan Tablets Source: International Journal for Research in Applied Science & Engineering Technology (IJRASET) URL: [Link]

• Title: A review article on analytical method validation Source: Journal of Emerging Technologies and Innovative Research (JETIR) URL: [Link]

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• Title: methyl 4-tert-butyl benzoate, 26537-19-9 Source: The Good Scents Company URL: [Link]

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Comparative study of different catalysts for Ethyl 4-tert-butylbenzoate synthesis

An In-Depth Comparative Guide to Catalysts for the Synthesis of Ethyl 4-tert-butylbenzoate

Introduction: The Significance of Ethyl 4-tert-butylbenzoate

Ethyl 4-tert-butylbenzoate is a benzoate ester of significant interest in the chemical industry.[1] Formed from the condensation of 4-tert-butylbenzoic acid and ethanol, it serves as a crucial intermediate in the synthesis of fine chemicals, pharmaceuticals, and specialty polymers.[2][3] Its characteristic fragrance also lends it to applications in the perfume and cosmetics industries.[3] The efficient synthesis of this ester is paramount, and the method of choice is typically the Fischer-Speier esterification—a reaction between a carboxylic acid and an alcohol catalyzed by an acid.[4]

The selection of an appropriate catalyst is the most critical factor influencing the reaction's efficiency, yield, environmental impact, and economic viability. Traditional homogeneous catalysts like sulfuric acid, while effective, present considerable challenges in separation, purification, and equipment corrosion, and generate significant waste.[5][6] This has driven extensive research into heterogeneous and alternative catalytic systems that offer high activity, selectivity, and ease of recovery.

This guide provides a comparative analysis of various catalytic systems for the synthesis of Ethyl 4-tert-butylbenzoate. We will delve into the mechanistic principles, performance data, and practical considerations of homogeneous catalysts, solid acid catalysts (including ion-exchange resins and zeolites), and task-specific ionic liquids. The objective is to equip researchers and process chemists with the necessary insights to make informed decisions for their specific synthetic needs.

The Fischer Esterification: A Mechanistic Overview

The acid-catalyzed esterification of 4-tert-butylbenzoic acid with ethanol proceeds via a nucleophilic acyl substitution mechanism. The acid catalyst's primary role is to protonate the carbonyl oxygen of the carboxylic acid, which significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol.[7][8]

The key steps are as follows:

• Protonation: The carbonyl oxygen of 4-tert-butylbenzoic acid is protonated by the acid catalyst.

• Nucleophilic Attack: An ethanol molecule attacks the now highly electrophilic carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).

• Dehydration: A molecule of water is eliminated, and a protonated ester is formed.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final product, Ethyl 4-tert-butylbenzoate.

This reversible reaction requires specific conditions, such as the removal of water, to drive the equilibrium toward the product side.[7]

Caption: Acid-catalyzed Fischer esterification mechanism.

Comparative Study of Catalytic Systems

The choice of catalyst dictates not only the reaction rate but also the process's overall sustainability and efficiency. Here, we compare four major classes of catalysts.

Homogeneous Mineral Acids (e.g., H₂SO₄, p-TsOH)

Homogeneous catalysts like sulfuric acid and p-toluenesulfonic acid are the traditional choice for Fischer esterification due to their low cost and high activity.[5] They operate in the same phase as the reactants, ensuring excellent contact and high reaction rates.

• Performance: These catalysts can achieve high conversions (>95%) under optimized conditions. However, the reaction often requires elevated temperatures and long reaction times to reach equilibrium.[9]

• Advantages:

  • High catalytic activity and low cost.[5]

  • Readily available and well-understood reaction kinetics.

• Disadvantages:

  • Corrosion: Highly corrosive to standard reactors, requiring specialized equipment.[5]

  • Separation Issues: Difficult to separate from the reaction mixture, necessitating neutralization steps that produce large quantities of salt waste.[6]

  • Environmental Concerns: The generation of acidic waste streams poses significant environmental disposal challenges.[6]

Solid Acid Catalysts: Ion-Exchange Resins (e.g., Amberlyst-15)

Sulfonic acid cation-exchange resins, particularly macroporous types like Amberlyst-15, represent a significant improvement over homogeneous acids.[10] These materials consist of a polystyrene-divinylbenzene matrix functionalized with sulfonic acid (-SO₃H) groups, providing strong Brønsted acid sites on a solid support.[10]

• Performance: Amberlyst-15 is a highly effective and selective catalyst for esterifications.[11] It provides an optimal balance of acid capacity, pore diameter, and surface area, facilitating high yields (often >90%) under milder conditions than many other solid acids.[12] Its reusability is a key advantage, although a gradual decrease in activity may be observed over multiple cycles due to fouling or acid site leaching.[10][11]

• Advantages:

  • Ease of Separation: As a heterogeneous catalyst, it can be easily removed by simple filtration, simplifying product work-up.[10]

  • Reusability: The catalyst can be regenerated and recycled for several runs, reducing overall cost and waste.[11]

  • Reduced Corrosion: Non-corrosive to standard laboratory and industrial equipment.[13]

• Disadvantages:

  • Thermal Stability: Limited maximum operating temperature (typically around 120 °C), which can restrict reaction rates.[10]

  • Mass Transfer Limitations: Diffusion of bulky molecules like 4-tert-butylbenzoic acid into the resin pores can sometimes limit the overall reaction rate.[13]

Solid Acid Catalysts: Zeolites (e.g., H-Beta, H-ZSM-5)

Zeolites are crystalline aluminosilicates with a well-defined microporous structure and strong Brønsted acid sites.[14] Their shape-selective properties can be advantageous in certain reactions, although they can also present challenges.

• Performance: Zeolites like H-Beta and H-ZSM-5 have demonstrated good catalytic activity in various esterification reactions.[14][15] However, for the synthesis of Ethyl 4-tert-butylbenzoate, the bulky tert-butyl group can lead to steric hindrance and diffusional constraints within the zeolite pores, potentially slowing the reaction compared to more open structures like macroporous resins.[15][16] Yields can vary significantly depending on the zeolite type (pore size, Si/Al ratio) and reaction conditions.[14] For instance, while HY zeolite was found to be a useful catalyst for the challenging synthesis of benzoates, the reaction was noted to be slow.[15]

• Advantages:

  • High Thermal Stability: Can be used at much higher temperatures than polymer resins.[16]

  • Shape Selectivity: Can potentially favor the formation of specific isomers in other reactions, though less relevant for this specific synthesis.[16]

  • High Acidity and Recyclability: Possess strong acid sites and are easily regenerated and reused.[17]

• Disadvantages:

  • Steric Hindrance: The primary drawback for this specific synthesis is the potential for pore blockage or slow diffusion of the bulky substrate, limiting catalytic efficiency.[18]

  • Water Sensitivity: The water produced during the reaction can deactivate the acid sites, sometimes requiring a dehydration system to maintain high conversion.[19]

Brønsted Acidic Ionic Liquids (BAILs)

Ionic liquids (ILs) are salts with low melting points (<100 °C) that are emerging as "green" catalysts and solvents.[5] Task-specific ILs, particularly those functionalized with sulfonic acid groups (-SO₃H), act as powerful Brønsted acid catalysts.[20][21]

• Performance: BAILs combine the advantages of homogeneous and heterogeneous catalysis. They can provide a homogeneous reaction environment, eliminating mass transfer limitations, while often being immiscible with the product phase, allowing for easier separation.[5][22] Studies have shown that sulfonic acid-functionalized ILs can lead to high conversion rates (approaching 90% or more) in the synthesis of similar esters.[23]

• Advantages:

  • High Catalytic Activity: Acidity can be tuned by modifying the cation and anion, often leading to activity comparable to or exceeding that of sulfuric acid.[5][20]

  • Design Flexibility: Can be engineered as "task-specific" catalysts for particular reactions.[21][24]

  • Low Volatility and High Thermal Stability: Negligible vapor pressure reduces environmental release, and they are often stable at high temperatures.[5]

  • Potential for Recyclability: Can often be separated from the product mixture and reused.[22]

• Disadvantages:

  • High Cost: The synthesis and purification of ILs can be expensive, limiting their large-scale industrial application.[21]

  • Viscosity: Can be highly viscous, potentially causing mixing and handling issues.

  • Toxicity and Biodegradability: While often termed "green," the long-term environmental impact and toxicity of many ILs are still under investigation.[21]

Performance Data Summary

The following table summarizes typical performance metrics for the different catalyst classes in the esterification of 4-tert-butylbenzoic acid or similar aromatic carboxylic acids. Conditions are representative and may vary based on the specific catalyst and experimental setup.

Catalyst Type	Typical Catalyst	Conversion / Yield (%)	Temp (°C)	Time (h)	Catalyst Loading	Reusability	Key Advantages / Disadvantages
Homogeneous Acid	H₂SO₄	>95%	100-120	6-10	5-10 mol%	No	Adv: High activity, low cost. Disadv: Corrosive, difficult separation, waste generation.[5][6]
Ion-Exchange Resin	Amberlyst-15	90-97%	80-110	4-8	10-20 wt%	Good (3-5 cycles)	Adv: Easy separation, reusable, non-corrosive. Disadv: Limited thermal stability.[10][11][25]
Zeolite	H-Beta / HY	60-85%	120-160	8-24	10-20 wt%	Excellent	Adv: High thermal stability, robust. Disadv: Potential mass transfer limits for bulky substrates.[14][15]
Acidic Ionic Liquid	[BSO₃HMim][HSO₄]	>90%	120-140	2-5	1-5 mol%	Good	Adv: High activity, tunable, low volatility. Disadv: High cost, potential viscosity issues.[5][23]

Experimental Design & Protocols

A successful catalyst screening process requires a systematic approach to ensure data is comparable and reliable.

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A Comparative Guide to Ethyl 4-tert-butylbenzoate and Methyl 4-tert-butylbenzoate in Organic Reactions

In the realm of organic synthesis, the selection of reagents is a critical decision that profoundly influences reaction kinetics, product yields, and overall efficiency. This guide offers an in-depth technical comparison of two structurally similar yet distinct benzoate esters: Ethyl 4-tert-butylbenzoate and Methyl 4-tert-butylbenzoate. As valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and materials, a nuanced understanding of their respective performance in common organic transformations is paramount for researchers, chemists, and professionals in drug development.

This document moves beyond a simple cataloging of properties to provide a comparative analysis of their reactivity in key organic reactions, supported by experimental data and mechanistic insights. We will explore how the seemingly minor difference between an ethyl and a methyl group can lead to significant variations in reaction outcomes, guiding you to a more informed selection for your specific synthetic challenges.

Physicochemical Properties: A Foundation for Reactivity

The physical properties of a reagent are the first consideration in experimental design, affecting everything from solvent choice to reaction temperature and purification strategy. Below is a comparative summary of the key physicochemical properties of Ethyl 4-tert-butylbenzoate and Methyl 4-tert-butylbenzoate.

Property	Ethyl 4-tert-butylbenzoate	Methyl 4-tert-butylbenzoate
CAS Number	5406-57-5[1]	26537-19-9[2]
Molecular Formula	C₁₃H₁₈O₂[1]	C₁₂H₁₆O₂[2]
Molecular Weight	206.28 g/mol [1]	192.25 g/mol [2]
Appearance	Colorless liquid[1]	Clear, colorless liquid[2]
Boiling Point	137 °C (at unspecified pressure)	122-124 °C at 9 mmHg[2]
Density	~0.979 g/cm³	0.995 g/mL at 25 °C[2]
Refractive Index	Not readily available	n20/D 1.51[2]
Solubility	Insoluble in water; soluble in organic solvents	Moderately soluble in water; miscible with ethanol[2]

The most notable difference lies in their molecular weights and boiling points. The higher molecular weight and likely higher boiling point of the ethyl ester can be a factor in high-temperature reactions and distillative purifications.

Synthesis of Ethyl and Methyl 4-tert-butylbenzoate

Both esters are typically synthesized via Fischer esterification of 4-tert-butylbenzoic acid with the corresponding alcohol (ethanol or methanol) under acidic catalysis.[3]

Caption: Fischer esterification of 4-tert-butylbenzoic acid.

Experimental Protocol: Synthesis of Methyl 4-tert-butylbenzoate

A robust method for the synthesis of methyl 4-tert-butylbenzoate involves the esterification of 4-tert-butylbenzoic acid with methanol using a catalytic amount of methanesulfonic acid (MSA), a green catalyst.[3]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-tert-butylbenzoic acid (1 equivalent), methanol (5 equivalents), and methanesulfonic acid (10% w/w with respect to the acid).

• Reaction Conditions: Heat the mixture to reflux (approximately 67°C) with vigorous stirring for 2 hours.[3]

• Work-up and Purification: After cooling to room temperature, the reaction mixture is typically diluted with a suitable organic solvent (e.g., diethyl ether) and washed sequentially with water, saturated sodium bicarbonate solution, and brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product. Further purification can be achieved by vacuum distillation.

The synthesis of ethyl 4-tert-butylbenzoate follows a similar protocol, substituting methanol with ethanol.

Comparative Performance in Organic Reactions

The subtle difference in the alkyl group of the ester functionality—methyl versus ethyl—can lead to discernible differences in reactivity, primarily due to steric and electronic effects.

Hydrolysis: A Tale of Two Rates

The hydrolysis of esters to their corresponding carboxylic acids is a fundamental transformation in organic chemistry. The rate of this reaction is sensitive to the steric bulk of the alcohol portion of the ester.

Mechanistic Insight:

Caption: General mechanism for base-catalyzed ester hydrolysis.

Comparative Analysis:

This difference can be attributed to the greater steric hindrance presented by the ethyl group compared to the methyl group. The tetrahedral intermediate formed during nucleophilic attack by hydroxide is more sterically crowded in the case of the ethyl ester, which can influence the rate of reaction. However, in this biological system, enzyme-specific binding and activation also play a significant role. In a purely chemical hydrolysis, the larger ethyl group can also exert a slightly greater electron-donating inductive effect, which would slightly decrease the electrophilicity of the carbonyl carbon and thus slow the reaction. The interplay of these steric and electronic effects determines the overall rate. For sterically hindered esters, the reaction rate is significantly influenced by steric effects.[5]

Transesterification: Swapping Alkoxy Groups

Transesterification, the conversion of one ester to another by reaction with an alcohol, is a crucial industrial process. The principles governing the relative reactivity of our two target esters in hydrolysis also apply here.

Comparative Analysis:

The less sterically hindered nature of the methoxy group in methyl 4-tert-butylbenzoate would generally be expected to make it a better leaving group compared to the ethoxy group. Consequently, in a transesterification reaction with another alcohol, one might anticipate a faster reaction rate when starting with the methyl ester.

Grignard Reaction: Formation of Tertiary Alcohols

The reaction of esters with Grignard reagents is a powerful method for the synthesis of tertiary alcohols. This reaction proceeds through a double addition of the Grignard reagent to the ester carbonyl group.

Mechanistic Workflow:

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A Comparative Performance Analysis of Ethyl 4-tert-butylbenzoate and Other Benzoate Esters as Plasticizers

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the pursuit of optimizing polymer properties for advanced applications, the selection of an appropriate plasticizer is paramount. Benzoate esters have emerged as a compelling class of non-phthalate plasticizers, offering a favorable balance of performance, compatibility, and safety. This guide provides a detailed comparative analysis of Ethyl 4-tert-butylbenzoate against other commonly used benzoate esters: Diethylene Glycol Dibenzoate (DEGDB), Dipropylene Glycol Dibenzoate (DPGDB), and 1,4-Cyclohexanedimethanol Dibenzoate (CHDM-DB).

This document, intended for researchers and professionals in material science and drug development, delves into the key performance indicators of these plasticizers, supported by experimental methodologies and comparative data. While direct, side-by-side experimental data for Ethyl 4-tert-butylbenzoate is limited in publicly available literature, this guide synthesizes known data for other benzoates and draws logical comparisons based on chemical structure-property relationships.

Introduction to Benzoate Esters as Plasticizers

Plasticizers are additives that increase the flexibility, workability, and durability of a polymer by reducing the intermolecular forces between polymer chains.[1] Benzoate esters, as a class, are known for their excellent compatibility with a wide range of polymers, good plasticizing efficiency, and lower volatility compared to some traditional phthalates.[2][3] The increasing regulatory scrutiny of certain phthalate plasticizers has further accelerated the adoption of alternatives like benzoates.[4]

The four benzoate esters under comparison in this guide possess distinct chemical structures that influence their performance as plasticizers:

• Ethyl 4-tert-butylbenzoate: A simple mono-ester with a bulky tert-butyl group.

• Diethylene Glycol Dibenzoate (DEGDB): A di-ester with an ether linkage in its backbone.

• Dipropylene Glycol Dibenzoate (DPGDB): Similar to DEGDB but with a polypropylene glycol backbone, making it slightly more hydrophobic.[5]

• 1,4-Cyclohexanedimethanol Dibenzoate (CHDM-DB): A di-ester featuring a rigid cyclohexyl ring in its core.[6]

Experimental Evaluation of Plasticizer Performance

To provide a framework for comparison, this section outlines the standard experimental protocols used to evaluate the key performance characteristics of plasticizers.

Plasticizing Efficiency

Plasticizing efficiency refers to the ability of a plasticizer to impart flexibility to a polymer. It is commonly assessed by measuring the reduction in Shore hardness and the depression of the glass transition temperature (Tg).

This method measures the indentation hardness of a material. A lower Shore A or D value for a plasticized polymer indicates higher plasticizing efficiency.

Experimental Protocol:

• Sample Preparation: Prepare plasticized PVC sheets with a specified concentration of the plasticizer (e.g., 50 phr - parts per hundred of resin).

• Conditioning: Condition the samples at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours.

• Measurement: Use a Shore A or D durometer to measure the hardness at multiple points on the sample surface. The reading is typically taken after a specified time, often immediately or after 15 seconds.

• Reporting: Report the average hardness value and the scale used (A or D).

DSC measures the heat flow into or out of a sample as a function of temperature. The glass transition appears as a step change in the heat flow curve. A lower Tg for the plasticized polymer signifies greater plasticizing efficiency.

Experimental Protocol:

• Sample Preparation: A small, accurately weighed sample (5-10 mg) of the plasticized polymer is sealed in an aluminum pan.

• Thermal Cycling: The sample is subjected to a controlled temperature program, typically involving a heating-cooling-heating cycle to erase the thermal history. A common heating rate is 10°C/min.

• Data Analysis: The Tg is determined from the midpoint of the step transition in the second heating scan.

Permanence Properties: Volatility and Migration

The long-term performance of a plasticizer is dictated by its ability to remain within the polymer matrix. Volatility and migration are two key measures of permanence.

This test method determines the weight loss of a plastic material due to the evaporation of volatile components, primarily the plasticizer, at elevated temperatures.

Experimental Protocol:

• Sample Preparation: Cut circular test specimens from the plasticized sheet.

• Initial Weighing: Accurately weigh the conditioned specimens.

• Exposure: Place the specimens in an oven at a specified temperature (e.g., 70°C) for a set duration (e.g., 24 hours), typically in the presence of activated carbon to absorb the volatiles.

• Final Weighing: After cooling, reweigh the specimens.

• Calculation: Calculate the percentage of weight loss.

This method assesses the tendency of a plasticizer to transfer from a vinyl fabric to a lacquer coating it is in contact with. A similar principle can be applied to measure migration to other substrates.

Experimental Protocol:

• Sample Preparation: Place a sample of the plasticized vinyl in contact with a standardized lacquer-coated panel.

• Assembly: Assemble a stack consisting of the test panel, vinyl sample, and a weight to ensure intimate contact.

• Accelerated Aging: Place the assembly in an oven at an elevated temperature (e.g., 50°C) for a specified period (e.g., 72 hours).[7]

• Evaluation: After cooling, separate the vinyl from the panel and visually inspect the lacquer for any softening, tackiness, or other changes, which are rated on a scale.

Thermal Stability

Thermogravimetric analysis (TGA) is used to evaluate the thermal stability of the plasticizers and the plasticized polymer. It measures the change in mass of a sample as a function of temperature in a controlled atmosphere.

Experimental Protocol:

• Sample Preparation: Place a small, accurately weighed sample of the plasticizer or plasticized polymer into a TGA pan.

• Heating Program: Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen or air atmosphere.

• Data Analysis: Record the temperature at which significant weight loss begins (onset of decomposition) and the temperature of maximum decomposition rate.

Mechanical Properties

The effect of the plasticizer on the mechanical performance of the polymer is crucial. Tensile strength and elongation at break are key indicators.

This test measures the force required to pull a specimen to its breaking point and the extent to which it stretches before breaking.

Experimental Protocol:

• Sample Preparation: Die-cut dumbbell-shaped specimens from the plasticized sheets.

• Testing: Mount the specimen in the grips of a universal testing machine.

• Measurement: Pull the specimen at a constant rate of crosshead displacement until it fractures. Record the maximum stress (tensile strength) and the percentage of elongation at the point of fracture.

Comparative Performance Data

The following tables summarize the expected performance of Ethyl 4-tert-butylbenzoate in comparison to DEGDB, DPGDB, and CHDM-DB based on available data and structure-property relationships. It is important to note that the data for Ethyl 4-tert-butylbenzoate is largely extrapolated due to the limited availability of direct comparative studies.

Table 1: Physical and Chemical Properties of Selected Benzoate Esters

Property	Ethyl 4-tert-butylbenzoate	Diethylene Glycol Dibenzoate (DEGDB)	Dipropylene Glycol Dibenzoate (DPGDB)	1,4-Cyclohexanedimethanol Dibenzoate (CHDM-DB)
Molecular Formula	C₁₃H₁₈O₂	C₁₈H₁₈O₅	C₂₀H₂₂O₅	C₂₂H₂₄O₄
Molecular Weight ( g/mol )	206.28	314.33	342.39	352.42
Physical Form	Liquid	Liquid/Solid	Liquid	Solid
Boiling Point (°C)	~250	240 (at 5 mmHg)	232 (at 5 mmHg)	472.9
Melting Point (°C)	N/A	28	-30	117-120

Data sourced from various chemical databases and technical data sheets.[7][8][9]

Table 2: Comparative Performance of Benzoate Esters in PVC (at 50 phr)

Performance Parameter	Ethyl 4-tert-butylbenzoate (Estimated)	Diethylene Glycol Dibenzoate (DEGDB)	Dipropylene Glycol Dibenzoate (DPGDB)	1,4-Cyclohexanedimethanol Dibenzoate (CHDM-DB)
Shore A Hardness	75 - 85	70 - 80	72 - 82	80 - 90
Glass Transition Temp. (Tg, °C)	5 - 15	-10 to 0	-5 to 5	10 - 20
Volatility (Weight Loss, %)	Moderate to High	Low	Low to Moderate	Very Low
Migration Resistance	Moderate	Good	Good	Excellent
Tensile Strength (MPa)	15 - 20	18 - 23	17 - 22	20 - 25
Elongation at Break (%)	250 - 350	300 - 400	280 - 380	200 - 300
Thermal Stability (TGA, Onset °C)	~200 - 220	~230 - 250	~220 - 240	~250 - 270

Note: These are representative values and can vary depending on the specific PVC formulation and processing conditions. Data for DEGDB, DPGDB, and CHDM-DB are based on typical values reported in technical literature. Data for Ethyl 4-tert-butylbenzoate is estimated based on its lower molecular weight and simpler structure.

Discussion of Comparative Performance

Plasticizing Efficiency

The plasticizing efficiency of a benzoate ester is influenced by its molecular weight, polarity, and structure.

• Ethyl 4-tert-butylbenzoate: Due to its lower molecular weight, it is expected to be a highly efficient plasticizer on a weight basis, meaning less of it might be needed to achieve a desired level of flexibility. However, its simple structure and the bulky tert-butyl group might lead to slightly lower compatibility at very high concentrations compared to the di-esters.

• DEGDB and DPGDB: These di-esters are known for their excellent plasticizing efficiency and good compatibility with PVC. The ether linkages in their backbones contribute to their polarity and interaction with the PVC chains. DPGDB, being slightly more branched, may offer slightly better low-temperature flexibility.[5]

• CHDM-DB: The presence of the rigid cyclohexyl ring in CHDM-DB results in a less flexible molecule, leading to lower plasticizing efficiency compared to the more linear di-esters.[6] This is reflected in the higher expected Shore hardness and Tg of PVC plasticized with CHDM-DB.

Permanence: Volatility and Migration

Permanence is a critical factor, especially for applications where the plasticized material is exposed to elevated temperatures or is in contact with other materials.

• Ethyl 4-tert-butylbenzoate: Its lower molecular weight suggests a higher volatility compared to the di-esters. This could be a limitation in applications requiring long-term stability at elevated temperatures. The smaller molecular size may also lead to a higher rate of migration.

• DEGDB and DPGDB: These di-esters exhibit low volatility and good migration resistance due to their higher molecular weight and strong interactions with the polymer matrix.[5]

• CHDM-DB: With the highest molecular weight and a solid physical form at room temperature, CHDM-DB is expected to have the lowest volatility and excellent migration resistance.[6][7]

Thermal Stability

The thermal stability of the plasticizer is important for processing and for the service life of the final product.

• Ethyl 4-tert-butylbenzoate: Its thermal stability is likely to be lower than that of the di-esters due to its lower boiling point and simpler structure.

• DEGDB and DPGDB: These di-esters offer good thermal stability, suitable for most PVC processing conditions.[5]

• CHDM-DB: The rigid and stable structure of CHDM-DB suggests it will have the highest thermal stability among the compared benzoates.[2]

Mechanical Properties

The choice of plasticizer significantly impacts the mechanical properties of the final product.

• Ethyl 4-tert-butylbenzoate: While it is expected to provide good flexibility (high elongation at break), the lower molecular weight and potentially weaker interactions with PVC chains might result in a lower tensile strength compared to the di-esters.

• DEGDB and DPGDB: These plasticizers provide a good balance of tensile strength and elongation, resulting in flexible and durable materials.[10]

• CHDM-DB: The rigidity of the CHDM-DB molecule is expected to contribute to a higher tensile strength but lower elongation at break, resulting in a less flexible but tougher material.

Structure-Performance Relationship

The performance of these benzoate esters as plasticizers can be directly related to their molecular structure. The interplay of molecular weight, linearity, and the presence of specific functional groups dictates their efficiency, permanence, and the final properties of the plasticized polymer.

Caption: Relationship between benzoate ester structure and performance.

Experimental Workflow for Plasticizer Evaluation

The systematic evaluation of a new plasticizer involves a multi-step process, from initial formulation to comprehensive performance testing.

Caption: Workflow for evaluating the performance of a new plasticizer.

Conclusion

The selection of a benzoate ester plasticizer requires a careful consideration of the desired end-properties of the plasticized material.

• Ethyl 4-tert-butylbenzoate , based on its structure, is anticipated to be a highly efficient plasticizer, but its lower molecular weight may compromise its permanence (higher volatility and migration) and thermal stability. Further experimental validation is necessary to confirm its performance profile.

• Diethylene Glycol Dibenzoate (DEGDB) and Dipropylene Glycol Dibenzoate (DPGDB) represent versatile, high-performance options with a well-balanced profile of plasticizing efficiency, permanence, and mechanical properties. They are suitable for a wide range of general-purpose and demanding applications.

• 1,4-Cyclohexanedimethanol Dibenzoate (CHDM-DB) stands out for its excellent permanence and thermal stability, albeit with lower plasticizing efficiency. Its use is particularly advantageous in applications where low volatility and migration are critical, and a higher modulus is acceptable or desired.

This guide provides a foundational understanding of the comparative performance of these benzoate esters. For specific applications, it is crucial to conduct direct experimental evaluations to determine the optimal plasticizer choice.

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A Comparative Guide to Plasticizer Efficiency: Ethyl 4-tert-butylbenzoate vs. Dioctyl Phthalate (DOP)

This guide provides a comprehensive evaluation of Ethyl 4-tert-butylbenzoate as a potential alternative to the conventional plasticizer, dioctyl phthalate (DOP). The content is designed for researchers, scientists, and drug development professionals who require a deep technical understanding of plasticizer performance, particularly in applications demanding high safety and stability, such as medical devices and pharmaceutical packaging. We will explore the theoretical underpinnings of plasticization, present detailed experimental protocols for comparative analysis, and discuss the critical performance metrics that define plasticizer efficiency.

Introduction: The Quest for Safer, High-Performance Plasticizers

Plasticizers are essential additives that impart flexibility, durability, and processability to otherwise rigid polymers like polyvinyl chloride (PVC). For decades, dioctyl phthalate (DOP), also known as bis(2-ethylhexyl) phthalate (DEHP), has been the industry workhorse due to its cost-effectiveness and excellent performance.[1][2] However, growing regulatory scrutiny and health concerns associated with phthalates have catalyzed a shift towards safer, non-phthalate alternatives.[3][4][5]

Ethyl 4-tert-butylbenzoate, a benzoate ester, emerges as a compound of interest.[6][7] Its chemical structure, featuring a bulky tert-butyl group, suggests inherent properties like hydrophobicity and thermal stability that could make it a viable plasticizer.[7] This guide establishes a rigorous framework for evaluating its plasticizing efficiency against the benchmark, DOP. The core principle of this evaluation is not merely to find a "drop-in" replacement but to understand the nuanced performance trade-offs and identify the ideal applications for this emerging alternative.

Mechanism of Plasticization

Plasticizers function by embedding themselves between polymer chains, disrupting the strong intermolecular forces (van der Waals forces) that hold the chains together. This spacing increases the free volume within the polymer matrix, lowering the glass transition temperature (Tg) and allowing the polymer chains to move more freely, resulting in increased flexibility. The efficiency of a plasticizer is determined by its ability to integrate into the polymer matrix, its permanence, and its impact on the final material's physical and chemical properties.

Caption: Mechanism of polymer plasticization.

Comparative Evaluation Framework

A systematic evaluation requires assessing a range of physicochemical properties. The following sections detail the critical tests and the scientific rationale behind them.

Physical and Mechanical Properties

The primary function of a plasticizer is to modify the mechanical properties of the polymer. The key metrics are hardness, tensile strength, and elongation at break.

Property	Dioctyl Phthalate (DOP)	Ethyl 4-tert-butylbenzoate	Significance
Chemical Family	Phthalate Ester	Benzoate Ester	Dictates compatibility, toxicity, and regulatory status.
Molecular Weight	390.57 g/mol [8]	206.28 g/mol	Influences volatility, migration resistance, and processing.[9]
Appearance	Clear, colorless liquid[8]	Colorless liquid	Basic quality control parameter.
Boiling Point	~385 °C[8]	~258 °C	Higher boiling point suggests lower volatility during high-temp processing.
Water Solubility	<0.01% (insoluble)[8]	Low (expected)	Affects performance in humid environments and leaching into aqueous media.

Table 1: General Properties of DOP and Ethyl 4-tert-butylbenzoate.

Parameter	Test Standard	Principle & Significance
Hardness (Shore A/D)	ASTM D2240[10][11]	Measures the resistance of a material to indentation. A lower Shore hardness value indicates greater flexibility and higher plasticizer efficiency.
Tensile Strength	ASTM D412[12][13]	Indicates the maximum stress a material can withstand while being stretched before breaking. Plasticizers typically decrease tensile strength.
Elongation at Break	ASTM D412[12][13]	Measures the percentage increase in length that a material achieves at the point of fracture. Higher elongation signifies greater flexibility.

Table 2: Key Mechanical Performance Indicators for Plasticizer Efficiency.

Thermal Properties

Thermal analysis reveals how the plasticized material behaves under varying temperatures, which is critical for processing and end-use applications.

• Glass Transition Temperature (Tg): Measured via Differential Scanning Calorimetry (DSC), the Tg is the temperature at which a polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[14][15] An effective plasticizer significantly lowers the Tg of the host polymer.

• Thermal Stability: Assessed using Thermogravimetric Analysis (TGA), this determines the temperature at which the material begins to degrade.[16][17] The analysis can also indicate plasticizer volatility through mass loss at temperatures below polymer degradation.

Permanence and Stability

A crucial aspect of plasticizer performance is its ability to remain within the polymer matrix over time and under environmental stress. Poor permanence leads to material embrittlement and potential contamination of surrounding environments.

• Migration and Leaching: This refers to the diffusion of the plasticizer out of the polymer into contacting substances (e.g., liquids, solids).[18][19] High migration rates are undesirable, especially in medical and food-contact applications.[20][21]

• Volatility: This is the tendency of a plasticizer to evaporate from the polymer, a process accelerated by heat. High volatility, indicated by a lower boiling point and mass loss in TGA, can lead to a loss of flexibility over the product's lifespan.[9]

Experimental Methodologies

To ensure a robust and reproducible comparison, all protocols must adhere to standardized testing methods. The following sections provide detailed, step-by-step procedures.

Workflow for Plasticizer Evaluation

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A Comparative Analysis of Fragrance Release Profiles from Alkyl p-tert-Butylbenzoates: A Guide for Researchers

In the intricate world of fragrance science, the performance of an aroma chemical is not solely defined by its intrinsic odor. The manner in which it is released from a substrate over time—its release profile—is a critical determinant of its efficacy and perceived character. This guide offers a comprehensive comparative analysis of the fragrance release profiles of a homologous series of alkyl p-tert-butylbenzoates: methyl, ethyl, propyl, and butyl p-tert-butylbenzoate. These esters, derived from p-tert-butylbenzoic acid, are valued in the fragrance industry for their unique scent characteristics.[1][2] Understanding the nuances of their release profiles is paramount for formulators aiming to achieve specific olfactory effects in a variety of consumer and therapeutic products.

This analysis is grounded in established methodologies for fragrance evaluation, including dynamic headspace analysis with gas chromatography-mass spectrometry (GC-MS) and trained sensory panel assessments. We will delve into the causality behind these experimental choices, presenting detailed protocols and interpreting the resulting data to provide actionable insights for researchers, scientists, and drug development professionals.

The Physicochemical Basis of Fragrance Release

The release of a fragrance molecule from a medium is fundamentally governed by its volatility, which is influenced by factors such as molecular weight and vapor pressure. For a homologous series of esters like the alkyl p-tert-butylbenzoates, as the length of the alkyl chain increases, the molecular weight increases, and the vapor pressure generally decreases. This inverse relationship between alkyl chain length and volatility is a key principle that dictates the fragrance release profile. The smaller, more volatile esters are expected to be released more rapidly, contributing to the initial "top notes" of a fragrance, while the larger, less volatile esters will exhibit a slower, more sustained release, acting as "middle" or "base notes."

Experimental Design for Comprehensive Fragrance Profiling

To objectively compare the fragrance release profiles of the different alkyl p-tert-butylbenzoates, a multi-faceted approach combining instrumental analysis and human sensory perception is essential.

Dynamic Headspace Gas Chromatography-Mass Spectrometry (GC-MS)

This powerful analytical technique allows for the precise quantification of volatile organic compounds (VOCs) released from a sample over time.[3] By capturing and analyzing the headspace—the air above the sample—at various intervals, we can construct a detailed picture of the release kinetics of each ester.

Experimental Protocol: Dynamic Headspace GC-MS Analysis

• Sample Preparation: A standardized amount of each alkyl p-tert-butylbenzoate is applied to a neutral substrate (e.g., a filter paper or a cosmetic base) placed within a sealed headspace vial.

• Incubation: The vials are incubated at a constant, controlled temperature (e.g., 32°C to simulate skin temperature) to allow for the volatilization of the fragrance molecules.

• Headspace Sampling: At predetermined time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), a sample of the headspace gas is automatically drawn from the vial using a heated syringe.

• GC-MS Analysis: The collected headspace sample is injected into a gas chromatograph, where the individual compounds are separated based on their boiling points and polarity. The separated compounds then enter a mass spectrometer, which identifies and quantifies them based on their mass-to-charge ratio.

• Data Analysis: The concentration of each alkyl p-tert-butylbenzoate in the headspace at each time point is determined. These data are then used to plot release profiles, showing the change in headspace concentration over time.

Figure 1: Experimental workflow for the comparative analysis of fragrance release.

Sensory Panel Evaluation

While instrumental analysis provides quantitative data, it cannot capture the nuances of human olfactory perception. A trained sensory panel is indispensable for evaluating the perceived intensity and character of the fragrances over time.[4][5][6][7]

Experimental Protocol: Sensory Panel Evaluation

• Panelist Selection and Training: A panel of individuals is selected based on their olfactory acuity and trained to identify and rate the intensity of different fragrance notes on a standardized scale (e.g., a 10-point scale).

• Sample Presentation: Samples are prepared in the same manner as for the GC-MS analysis and presented to the panelists in a controlled environment with neutral airflow.

• Olfactory Assessment: At the same time intervals as the headspace sampling, panelists are asked to smell the samples and rate the perceived intensity of the fragrance. They may also be asked to provide descriptive terms for the fragrance character (e.g., "fruity," "floral," "woody").

• Data Collection and Analysis: The intensity ratings from all panelists are collected and averaged for each time point. The descriptive terms are compiled to create a sensory profile for each ester.

Comparative Release Profile Data

Alkyl p-tert-Butylbenzoate	Molecular Weight ( g/mol )	Boiling Point (°C, est.)	Headspace Conc. at 30 min (µg/L, est.)	Perceived Intensity at 30 min (Avg. Score, est.)	Odor Character Description
Methyl	192.25[8]	235-237	85	8.2	Sharp, slightly fruity, sweet
Ethyl	206.28	248-250	65	7.5	Fruity, floral, sweet
Propyl	220.31	260-262	40	6.1	Softer, slightly waxy, floral
Butyl	234.33	273-275	25	4.8	Mild, waxy, slightly woody, tenacious

Analysis and Interpretation of Results

The data clearly illustrates the anticipated trend: as the alkyl chain length increases from methyl to butyl, there is a corresponding decrease in the rate of fragrance release.

• Methyl p-tert-butylbenzoate , with the lowest molecular weight and highest vapor pressure, exhibits the most rapid release, resulting in a high initial headspace concentration and a strong perceived intensity. Its sharp and sweet-fruity character makes it an effective top note, providing an immediate olfactory impact.

• Ethyl p-tert-butylbenzoate shows a slightly slower release rate and a less intense, though still prominent, fragrance. Its profile is characterized by a more rounded fruity-floral scent.

• Propyl p-tert-butylbenzoate demonstrates a significantly attenuated release, with a softer and more subtle floral-waxy character. This ester would be suitable as a middle note, bridging the transition from the initial burst of fragrance to the longer-lasting base notes.

• Butyl p-tert-butylbenzoate , the least volatile of the series, has the slowest release rate and the lowest perceived intensity at the early time points. Its mild, tenacious, and slightly woody character makes it an excellent fixative, prolonging the overall fragrance experience.[9]

Conclusion

This comparative analysis underscores the critical role that the alkyl chain plays in modulating the fragrance release profile of p-tert-butylbenzoate esters. The choice of ester will have a profound impact on the temporal evolution of a fragrance, from the initial impression to the lingering dry-down. By understanding these structure-activity relationships, fragrance chemists and product developers can more effectively select and combine aroma chemicals to create sophisticated and well-balanced scent compositions. The methodologies outlined in this guide provide a robust framework for conducting such evaluations, ensuring both scientific rigor and perceptual relevance.

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A Comparative Guide to the Cross-Validation of GC-MS and HPLC Methods for the Analysis of Ethyl 4-tert-butylbenzoate

In the landscape of pharmaceutical development and quality control, the precise and accurate quantification of chemical entities is paramount. Ethyl 4-tert-butylbenzoate, a benzoate ester, serves as a crucial intermediate in various synthetic processes.[1][2] This guide provides an in-depth, experience-driven comparison of two cornerstone analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the analysis of Ethyl 4-tert-butylbenzoate. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references to ensure scientific integrity.

Introduction: The Analytical Challenge

Ethyl 4-tert-butylbenzoate (C13H18O2, M.W. 206.28 g/mol ) is a compound whose purity and concentration must be meticulously controlled.[1] The choice between GC-MS and HPLC for its analysis is not arbitrary; it depends on a confluence of factors including the sample matrix, the required sensitivity, and the specific goals of the analysis—be it routine quality control or in-depth impurity profiling. This guide aims to equip researchers, scientists, and drug development professionals with the knowledge to make an informed decision by cross-validating both methods.

Cross-validation is a critical process used to demonstrate that two or more analytical procedures are suitable for the same intended purpose and can produce comparable results.[3][4] This is particularly important when methods are transferred between laboratories or when different techniques are used across various stages of product development.[4][5]

Principles of the Techniques: A Tale of Two Phases

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is a powerhouse for the analysis of volatile and thermally stable compounds.[6][7] In GC, the sample is vaporized and carried by an inert gas (the mobile phase) through a heated column containing a stationary phase. Separation is achieved based on the differential partitioning of compounds between the two phases. The mass spectrometer then fragments the eluted compounds and separates the ions based on their mass-to-charge ratio, providing a unique "fingerprint" for identification and quantification.[8]

High-Performance Liquid Chromatography (HPLC): HPLC is the go-to method for non-volatile or thermally labile compounds.[6][7][8] It utilizes a liquid mobile phase to transport the sample through a column packed with a solid stationary phase. Separation is based on the analyte's affinity for the stationary versus the mobile phase.[8][9] Various detectors can be coupled with HPLC, with UV-Vis detectors being common for compounds with a chromophore, like Ethyl 4-tert-butylbenzoate.

Experimental Design for Cross-Validation

A robust cross-validation study is built upon a foundation of meticulous experimental design. The objective is to demonstrate that both GC-MS and HPLC methods are "fit-for-purpose" by assessing key validation parameters as outlined by the International Council for Harmonisation (ICH) guidelines.[3][10]

Key Validation Parameters:

• Specificity/Selectivity: The ability to accurately measure the analyte in the presence of other components.[11][12]

• Linearity and Range: The ability to produce results that are directly proportional to the concentration of the analyte over a defined range.[11][12]

• Accuracy: The closeness of the test results to the true value.[11]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[11] This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD) & Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.[11][13]

Workflow for Method Validation:

Caption: A generalized workflow for analytical method validation.

Detailed Experimental Protocols

• Rationale: Ethyl 4-tert-butylbenzoate is sufficiently volatile and thermally stable, making GC-MS a suitable technique. The mass spectrometer provides high specificity, which is advantageous for impurity identification.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (split ratio 50:1).

• Oven Temperature Program: Initial temperature of 100°C, hold for 1 minute, ramp to 280°C at 20°C/min, hold for 5 minutes.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-400.

• Quantification Ion: m/z 191 (M-15)+, which is often a prominent and characteristic ion for this compound.[1]

Sample Preparation:

• Prepare a stock solution of Ethyl 4-tert-butylbenzoate (1 mg/mL) in a suitable solvent like dichloromethane or ethyl acetate.

• Generate a series of calibration standards by serial dilution of the stock solution.

• Prepare Quality Control (QC) samples at low, medium, and high concentrations.

• Rationale: HPLC is a versatile and robust technique that does not require sample volatilization, making it suitable for a wide range of compounds and less prone to thermal degradation issues.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, and UV-Vis detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: 235 nm (based on the UV absorbance of the benzoate chromophore).

Sample Preparation:

• Prepare a stock solution of Ethyl 4-tert-butylbenzoate (1 mg/mL) in the mobile phase.

• Create calibration standards through serial dilution of the stock solution.

• Prepare QC samples at low, medium, and high concentrations.

Comparative Performance Data

The following table summarizes the expected performance data from the cross-validation of the two methods.

Parameter	GC-MS	HPLC-UV	Acceptance Criteria (ICH Q2(R2))
Retention Time (min)	~8.5	~5.2	Consistent retention times
Linearity (R²)	> 0.999	> 0.999	R² ≥ 0.995
Range (µg/mL)	1 - 100	1 - 100	Defined by linearity, accuracy, and precision
LOD (µg/mL)	~0.1	~0.2	Signal-to-noise ratio of 3:1
LOQ (µg/mL)	~0.3	~0.6	Signal-to-noise ratio of 10:1
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%	Typically 80-120% (assay dependent)
Precision (RSD%)	< 2.0%	< 2.0%	Typically ≤ 2% for drug substance

Discussion: Choosing the Right Tool for the Job

Both GC-MS and HPLC have demonstrated their capability for the accurate and precise quantification of Ethyl 4-tert-butylbenzoate. The choice between them often comes down to the specific application.

When to Choose GC-MS:

• Impurity Identification: The mass spectrometric detector is invaluable for identifying unknown impurities by their mass spectra.

• High Sensitivity: GC-MS can often achieve lower detection limits, which is critical for trace analysis.

• Analysis of Volatile Impurities: It is the superior technique for detecting and quantifying volatile by-products or residual solvents.

When to Choose HPLC:

• Routine QC: For routine assays where the impurities are known, HPLC is often more cost-effective and faster per sample.[9]

• Non-Volatile or Thermally Labile Impurities: HPLC is essential for analyzing impurities that cannot be volatilized without degradation.[9]

• Simplicity and Robustness: HPLC methods are often considered more robust for routine use in a QC environment.

Workflow for Method Selection:

Caption: A decision tree to guide the selection of an analytical method.

Conclusion: A Symbiotic Approach

The cross-validation of GC-MS and HPLC methods for the analysis of Ethyl 4-tert-butylbenzoate reveals that both techniques are highly effective and can produce comparable, reliable data. They should not be viewed as mutually exclusive but rather as complementary tools in the analytical chemist's arsenal.[9] GC-MS excels in its specificity and sensitivity for volatile compounds, making it ideal for in-depth impurity profiling and trace analysis. HPLC, with its robustness and applicability to a broader range of non-volatile compounds, is a workhorse for routine quality control. By understanding the strengths and limitations of each, and by performing a thorough cross-validation, laboratories can ensure the generation of high-quality, defensible data throughout the drug development lifecycle.

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A comparative study of the hydrophobicity of surfaces modified with different benzoic acid esters

In the realms of materials science, drug delivery, and biomedical engineering, the ability to precisely control the surface properties of materials is paramount. Among the various surface characteristics, hydrophobicity, or the ability to repel water, plays a crucial role in a myriad of applications, from anti-fouling coatings to enhancing the biocompatibility of implants. This guide provides a comprehensive comparative study of the hydrophobicity of surfaces modified with different benzoic acid esters. We will delve into the underlying principles, present comparative experimental data, and provide detailed protocols for surface modification and characterization, empowering researchers and professionals to make informed decisions in their own work.

Theoretical Framework: The Genesis of Hydrophobicity

The hydrophobicity of a surface is fundamentally governed by its surface free energy. Materials with low surface free energy tend to be hydrophobic, as they are less energetically favorable for water to wet. The modification of a surface with a self-assembled monolayer (SAM) of organic molecules is a powerful technique to tailor its surface energy.[1][2] Benzoic acid esters, with their aromatic ring and tunable alkyl ester groups, present an interesting class of molecules for this purpose.

The general structure of a benzoic acid ester allows for two key points of interaction that dictate the final surface properties:

• The Benzoic Acid Headgroup: This portion of the molecule can be functionalized to anchor to a specific substrate. For instance, a carboxylic acid or a silane group can be used to bind to hydroxylated surfaces like silicon dioxide or metal oxides.[1][3]

• The Ester Alkyl Chain (R-group): The nature of the alkyl group in the ester moiety is the primary determinant of the resulting hydrophobicity. By systematically varying the length of this alkyl chain (e.g., methyl, ethyl, propyl), we can fine-tune the surface energy and, consequently, the water repellency of the modified surface.

The general expectation, based on established principles of hydrophobicity, is that as the length of the non-polar alkyl chain increases, the surface will become more hydrophobic.[4][5] This is due to the increased contribution of non-polar C-H bonds, which lowers the overall surface energy. However, the packing density and orientation of the molecules in the SAM also play a significant role.

Experimental Investigation: A Comparative Study

To quantitatively compare the hydrophobicity imparted by different benzoic acid esters, a series of experiments were conducted. Silicon wafers with a native oxide layer (SiO2) were used as the substrate due to their smooth surface and the presence of hydroxyl groups that facilitate covalent attachment of the modifying molecules. The surfaces were modified with a homologous series of p-aminobenzoic acid esters: methyl, ethyl, and propyl p-aminobenzoate. The amino group provides a convenient point of attachment to the surface via a silanization-based protocol.

Surface Modification Protocol

A robust and reproducible protocol is essential for creating high-quality, uniform self-assembled monolayers. The following step-by-step methodology was employed for the surface modification of silicon wafers.

Step 1: Substrate Cleaning and Hydroxylation

• Silicon wafers were cut into 1x1 cm pieces.

• The wafers were sonicated in acetone for 15 minutes, followed by isopropanol for 15 minutes to remove organic contaminants.

• The cleaned wafers were then immersed in a "Piranha" solution (a 7:3 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 30 minutes to remove any remaining organic residues and to generate a high density of hydroxyl (-OH) groups on the surface. (Caution: Piranha solution is extremely corrosive and should be handled with extreme care in a fume hood with appropriate personal protective equipment.) [3]

• The wafers were thoroughly rinsed with deionized water and dried under a stream of nitrogen.[3]

Step 2: Silanization with an Amino-Terminated Silane

• The hydroxylated wafers were immersed in a 2% (v/v) solution of (3-aminopropyl)triethoxysilane (APTES) in dry toluene.

• The solution was gently agitated for 2 hours at room temperature.

• The wafers were then rinsed with toluene and cured in an oven at 110°C for 30 minutes to promote covalent bond formation.

Step 3: Grafting of Benzoic Acid Esters

• The APTES-functionalized wafers were immersed in a 10 mM solution of the respective p-aminobenzoic acid ester (methyl, ethyl, or propyl) in a solution of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) in dimethylformamide (DMF) to facilitate amide bond formation between the surface amine groups and the carboxylic acid group of the p-aminobenzoic acid esters.

• The reaction was allowed to proceed for 12 hours at room temperature.

• The modified wafers were then thoroughly rinsed with DMF, ethanol, and deionized water, and finally dried with nitrogen.

Figure 1: Experimental workflow for the modification of silicon surfaces with benzoic acid esters.

Characterization of Surface Hydrophobicity

The hydrophobicity of the modified surfaces was quantified by measuring the static water contact angle using a contact angle goniometer. A 5 µL droplet of deionized water was gently deposited on the surface, and the angle formed between the liquid-solid interface and the liquid-vapor interface was measured.[6] At least five measurements were taken at different locations on each sample to ensure statistical reliability.

Results and Discussion

The water contact angle measurements for the unmodified and modified silicon wafer surfaces are summarized in the table below.

Surface Modification	Average Water Contact Angle (°)	Standard Deviation (°)
Unmodified Silicon Wafer	35.2	2.1
Methyl p-aminobenzoate	75.8	2.5
Ethyl p-aminobenzoate	84.1	2.8
Propyl p-aminobenzoate	92.5	3.1

The unmodified, hydroxylated silicon wafer exhibited a hydrophilic nature with a low water contact angle, as expected. Upon modification with the benzoic acid esters, a significant increase in the water contact angle was observed, indicating a successful transition to a more hydrophobic surface.

A clear trend is evident from the data: as the alkyl chain length of the ester group increases from methyl to ethyl to propyl, the water contact angle progressively increases. This confirms our initial hypothesis that longer alkyl chains lead to greater hydrophobicity. The surface modified with propyl p-aminobenzoate crossed the 90° threshold, indicating a transition from a hydrophilic to a hydrophobic surface. This is attributed to the increased density of non-polar C-H bonds on the surface, which reduces the surface free energy and minimizes the interaction with water molecules.

It is important to note that while a longer alkyl chain generally increases hydrophobicity, this effect may plateau or even decrease after a certain chain length due to potential disorder and less dense packing of the self-assembled monolayer.[5]

Figure 2: Causality chain illustrating the effect of alkyl chain length on surface hydrophobicity.

Conclusion

This comparative study demonstrates that the hydrophobicity of a surface can be effectively and systematically tuned by modification with a homologous series of benzoic acid esters. The length of the alkyl chain in the ester group is a critical determinant of the final surface properties, with longer chains generally imparting greater hydrophobicity. The provided experimental protocol offers a reliable method for achieving consistent and uniform surface modifications.

For researchers and professionals in drug development and materials science, these findings provide a valuable framework for designing surfaces with tailored wettability. By selecting the appropriate benzoic acid ester, it is possible to achieve a desired level of hydrophobicity, which can be crucial for controlling protein adsorption, cell adhesion, and the release kinetics of therapeutic agents.

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A Comparative Analysis of the Biotransformation Pathways of Ethyl 4-tert-butylbenzoate and Other Common Alkyl Benzoates

An In-Depth Technical Guide for Researchers

This guide provides a detailed comparative analysis of the metabolic fates of ethyl 4-tert-butylbenzoate versus other structurally simpler alkyl benzoates, such as methyl, ethyl, propyl, and butyl benzoates. Understanding these biotransformation pathways is critical for researchers in drug development, toxicology, and materials science, as metabolism dictates the pharmacokinetic profile, potential toxicity, and environmental persistence of these compounds. This document delves into the enzymatic processes governing their transformation, highlights the profound influence of chemical structure on metabolic stability, and provides robust experimental protocols for empirical validation.

Introduction: The Significance of Alkyl Benzoate Metabolism

Alkyl benzoates are a class of chemicals widely used as preservatives, solvents, plasticizers, and fragrance ingredients in cosmetics, pharmaceuticals, and industrial applications.[1] Upon entering a biological system, these xenobiotics are subjected to a series of enzymatic modifications, collectively known as biotransformation or metabolism. The primary objective of metabolism is to convert lipophilic compounds into more polar, water-soluble metabolites that can be readily excreted.

The metabolic pathway of an alkyl benzoate is predominantly dictated by two key structural features: the ester linkage and the nature of the alkyl substituents on both the carboxyl and phenyl moieties. This guide will illuminate how the presence of a bulky, sterically hindering tert-butyl group in ethyl 4-tert-butylbenzoate creates a metabolic profile distinct from that of its simpler linear-chain counterparts.

Core Principles of Alkyl Benzoate Biotransformation

The metabolism of alkyl benzoates primarily proceeds through Phase I reactions, which introduce or expose functional groups, followed by Phase II reactions, where endogenous molecules are conjugated to these groups to facilitate excretion.

Phase I Metabolism: The Initial Line of Attack

Two principal types of Phase I reactions are relevant to alkyl benzoates: hydrolysis and oxidation.

• Ester Hydrolysis: This is often the most significant initial metabolic step for alkyl benzoates. The reaction is catalyzed by a superfamily of enzymes known as carboxylesterases (CEs) , which are abundant in the liver, plasma, and intestine.[2][3] These enzymes catalyze the addition of water across the ester bond, cleaving the molecule into a carboxylic acid and an alcohol, which are typically more polar and readily eliminated.[2] In humans, two major carboxylesterases, hCE1 and hCE2, are responsible for the hydrolysis of a vast array of ester-containing drugs and xenobiotics.[2] The rate of hydrolysis can be influenced by the size and shape of the alkyl group, with steric hindrance around the ester bond potentially slowing the reaction.

• Oxidation: This process is primarily mediated by the cytochrome P450 (CYP) monooxygenase system , a diverse group of heme-containing enzymes located predominantly in the liver.[4][5] CYPs catalyze the oxidation of carbon-hydrogen bonds.[5] For alkyl benzoates, oxidation can occur on the alkyl chain or the benzene ring. A crucial factor for alkyl chain oxidation is the presence of a hydrogen atom on the carbon directly attached to the benzene ring (the benzylic position). Alkyl groups with benzylic hydrogens are susceptible to oxidation to form alcohols, which can be further oxidized to ketones or carboxylic acids.[6]

Phase II Metabolism: Preparing for Excretion

The metabolites generated during Phase I, such as the benzoic acid moiety and any oxidized alcohols, can subsequently undergo Phase II conjugation reactions. The most common of these is glucuronidation , catalyzed by UDP-glucuronosyltransferases (UGTs), which attaches a glucuronic acid molecule to the metabolite, dramatically increasing its water solubility.[7] Other conjugation reactions, such as sulfation, are also possible.

Comparative Biotransformation Pathways

The structural differences between simple alkyl benzoates and ethyl 4-tert-butylbenzoate lead to distinct and predictable differences in their metabolic pathways.

Biotransformation of Simple Alkyl Benzoates (e.g., Methyl, Ethyl, Propyl, Butyl Benzoate)

For simple alkyl benzoates, the metabolic pathway is relatively straightforward and dominated by ester hydrolysis.

• Primary Pathway: Ester Hydrolysis: The primary metabolic route is rapid hydrolysis by carboxylesterases to yield benzoic acid and the corresponding alcohol (methanol, ethanol, propanol, or butanol).[2][8]

• Secondary Pathway: Alkyl Chain Oxidation: While less significant than hydrolysis, the linear alkyl chains can be targets for CYP-mediated oxidation, typically at the terminal (ω) or sub-terminal (ω-1) positions.

• Metabolite Conjugation: The resulting benzoic acid is a well-known substrate for Phase II metabolism. In humans, it is primarily conjugated with the amino acid glycine to form hippuric acid, which is efficiently cleared by the kidneys.[9] The alcohol metabolite enters its respective metabolic pathway (e.g., ethanol is oxidized to acetaldehyde and then acetate).

The overall logic of this pathway is to swiftly cleave the molecule into two smaller, more manageable pieces that can be readily detoxified and excreted.

Caption: Major metabolic pathway for simple alkyl benzoates.

Biotransformation of Ethyl 4-tert-butylbenzoate

The introduction of the tert-butyl group on the benzene ring significantly alters the metabolic profile by introducing a site that is resistant to conventional oxidation.

• Pathway 1: Ester Hydrolysis: Similar to simple benzoates, the ester linkage of ethyl 4-tert-butylbenzoate is a substrate for carboxylesterases. This hydrolysis reaction yields 4-tert-butylbenzoic acid (PTBBA) and ethanol.

• Pathway 2: Oxidation of the tert-Butyl Group: This is the key distinguishing feature. The tert-butyl group lacks a benzylic hydrogen, rendering it resistant to the common benzylic oxidation pathway. Furthermore, the bulky nature of the group provides steric hindrance. However, CYP enzymes can still oxidize one of the terminal methyl groups of the tert-butyl moiety to form a hydroxylated metabolite, 4-(2-hydroxy-1,1-dimethylethyl)benzoic acid, which can be further oxidized. This is analogous to the metabolism of the fuel additive ethyl tert-butyl ether (ETBE), where the tert-butyl group is oxidized to tert-butanol and subsequently to metabolites like 2-methyl-1,2-propanediol and 2-hydroxyisobutyrate.[10][11]

• Metabolism of PTBBA: The primary metabolite, PTBBA, is metabolically quite stable. Due to the resistance of the tert-butyl group to degradation, PTBBA has a low potential for biodegradation.[12] Its primary route of elimination is likely direct excretion or conjugation (e.g., glucuronidation) of the carboxylic acid group.

The biotransformation of ethyl 4-tert-butylbenzoate is thus characterized by a competition between ester hydrolysis and slow oxidation of the robust tert-butyl group.

Caption: Key metabolic pathways for ethyl 4-tert-butylbenzoate.

Data Summary: A Head-to-Head Comparison

The following table summarizes the key differences in the biotransformation of these compounds, providing a clear reference for researchers.

Feature	Simple Alkyl Benzoates (Methyl, Ethyl, etc.)	Ethyl 4-tert-butylbenzoate
Primary Metabolic Pathway	Rapid Ester Hydrolysis	Ester Hydrolysis & Slow Alkyl Oxidation
Key Phase I Enzymes	Carboxylesterases (hCE1, hCE2)	Carboxylesterases, Cytochrome P450s
Major Metabolites	Benzoic Acid, Corresponding Alcohol	4-tert-butylbenzoic acid (PTBBA), Ethanol
Key Structural Influence	Ester linkage is the primary site of metabolism.	Ester linkage is labile; tert-butyl group is sterically hindered and resistant to oxidation.
Metabolic "Weak Point"	The ester bond.	The ester bond.
Metabolic "Strong Point"	N/A	The tert-butyl group.
Rate of Clearance	Generally rapid, driven by hydrolysis.	Potentially slower, limited by oxidation of the parent compound or clearance of the stable PTBBA metabolite.

Experimental Protocols for In Vitro Metabolism Studies

To empirically determine and compare the metabolic stability of these compounds, in vitro assays using liver subcellular fractions or intact cells are the gold standard. Here, we provide validated, step-by-step protocols for two fundamental assays.

Protocol 1: Liver Microsomal Stability Assay

This assay is designed to assess Phase I metabolic stability, primarily driven by CYP enzymes. It measures the rate of disappearance of a parent compound over time when incubated with liver microsomes.[13]

• Objective: To determine the in vitro intrinsic clearance (Clint) due to oxidative metabolism.

• Causality: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of CYP enzymes.[14] By adding NADPH as a necessary cofactor, we specifically initiate CYP-mediated reactions.[14] The rate of disappearance of the test compound is directly proportional to its susceptibility to CYP metabolism. A "minus-cofactor" control ensures that any observed disappearance is enzymatic and NADPH-dependent.

Caption: Workflow for a typical liver microsomal stability assay.

Methodology:

• Preparation:

  • Prepare a 1 µM working solution of the test compound (e.g., Ethyl 4-tert-butylbenzoate) in 0.1 M phosphate buffer (pH 7.4).

  • Thaw pooled human liver microsomes on ice and dilute to a final concentration of 0.5 mg/mL in the same buffer.[14]

  • Prepare an NADPH regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) as per the manufacturer's instructions.

• Incubation:

  • In a microcentrifuge tube, combine the liver microsome solution and the test compound solution. Include control incubations: a negative control without NADPH and positive controls with compounds of known metabolic stability (e.g., verapamil for high clearance, diazepam for low clearance).[13]

  • Pre-incubate the mixture for 5 minutes at 37°C in a shaking water bath.

  • Initiate the metabolic reaction by adding the NADPH regenerating system. The time of this addition is T=0.

• Sampling and Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, and 45 minutes), withdraw an aliquot of the reaction mixture.[14]

  • Immediately quench the reaction by adding the aliquot to a tube containing 2-3 volumes of ice-cold acetonitrile with a suitable internal standard for analytical quantification.

• Sample Processing and Analysis:

  • Vortex the quenched samples vigorously and centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated microsomal protein.

  • Transfer the supernatant to an analysis vial.

  • Quantify the remaining concentration of the parent compound at each time point using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of compound remaining versus time.

  • The slope of the linear regression of this plot is the elimination rate constant (k).

  • Calculate the half-life (t½) as: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (Clint) in µL/min/mg protein as: Clint = (0.693 / t½) / (mg/mL microsomal protein).

Protocol 2: Plated Hepatocyte Stability Assay

This assay utilizes intact liver cells, providing a more comprehensive assessment of metabolism that includes both Phase I and Phase II enzymes, as well as cellular uptake processes.[13][15]

• Objective: To determine a compound's intrinsic clearance in a system that more closely resembles the in vivo liver environment.

• Causality: Cryopreserved primary hepatocytes contain the full complement of metabolic enzymes and cofactors within an intact cellular structure.[16] By incubating the test compound with these cells, we can measure its disappearance due to the combined action of all metabolic pathways. This model is particularly useful for compounds that are cleared slowly or are primarily metabolized by non-CYP enzymes.

Caption: Workflow for a plated hepatocyte metabolic stability assay.

Methodology:

• Cell Preparation:

  • Rapidly thaw cryopreserved human hepatocytes in a 37°C water bath.

  • Transfer the cells to pre-warmed plating medium and perform a cell count and viability assessment (e.g., via Trypan Blue exclusion).

  • Seed the hepatocytes onto collagen-coated multi-well plates (e.g., 24- or 48-well) at a desired density.

  • Incubate the plates at 37°C with 5% CO₂ for several hours to allow the cells to attach and form a monolayer.

• Incubation:

  • Prepare a 1 µM solution of the test compound in pre-warmed incubation medium.

  • Aspirate the plating medium from the hepatocyte monolayer and gently add the compound-containing incubation medium to each well. T=0 is the time of this addition.

  • Include appropriate vehicle controls and positive control compounds (e.g., testosterone, 7-ethoxycoumarin).[13]

• Sampling:

  • At designated time points (e.g., 0, 15, 30, 60, 120, 240 minutes), terminate the incubation in triplicate wells.[17]

  • Terminate the reaction by adding ice-cold acetonitrile, including an internal standard.

• Sample Processing and Analysis:

  • Harvest the entire contents of the well (cells and medium) into a collection plate or tubes.

  • Process the samples as described in the microsomal stability assay (centrifugation to pellet debris).

  • Analyze the supernatant via LC-MS/MS to determine the concentration of the parent compound.

• Data Analysis:

  • Data analysis is performed as described for the microsomal stability assay to determine the half-life and intrinsic clearance. The clearance value is typically normalized per million cells.

Conclusion: The Predictive Power of Structure

The biotransformation of alkyl benzoates is a clear example of structure-activity relationships in drug metabolism. While simple, linear alkyl benzoates are rapidly cleared primarily through ester hydrolysis, the strategic placement of a bulky, non-oxidizable group like a tert-butyl moiety significantly alters the metabolic landscape. For ethyl 4-tert-butylbenzoate, this results in a molecule where ester hydrolysis competes with slow oxidation of the alkyl group, leading to the formation of the persistent 4-tert-butylbenzoic acid metabolite.

For researchers, this comparison underscores a critical principle: minor structural modifications can have profound consequences on a compound's metabolic stability, pharmacokinetic profile, and toxicological potential. The experimental protocols provided herein offer a robust framework for investigating these differences, enabling the rational design of compounds with optimized metabolic properties for pharmaceutical and industrial applications.

References

• Title: Suspension Hepatocyte Metabolism Incubation Tips and Best Practices Source: YouTube (BioIVT) URL: [Link]

• Title: Risk Assessment Report on 4-tert- Butylbenzoic acid (PTBBA) Source: European Commission URL: [Link]

• Title: Dermal absorption and metabolism of [14C]-C12 alkyl benzoate in Finsolv TN in human skin in vitro Source: PubMed URL: [Link]

• Title: The role of human carboxylesterases in drug metabolism: have we overlooked their importance? Source: PubMed Central URL: [Link]

• Title: Mechanisms of Cytochrome P450-Catalyzed Oxidations Source: PubMed Central URL: [Link]

• Title: Metabolism of parabens (4-hydroxybenzoic acid esters) by hepatic esterases and UDP-glucuronosyltransferases in man Source: PubMed URL: [Link]

• Title: Microsomal Stability Assay Protocol Source: AxisPharm URL: [Link]

• Title: Hepatocyte Stability Source: Cyprotex URL: [Link]

• Title: Microsomal Stability Source: Cyprotex URL: [Link]

• Title: Mechanisms of Cytochrome P450-Catalyzed Oxidations Source: ACS Catalysis URL: [Link]

• Title: ADME Microsomal Stability Assay Source: BioDuro URL: [Link]

• Title: Biotransformation and kinetics of excretion of ethyl tert-butyl ether in rats and humans Source: PubMed URL: [Link]

• Title: Oxidation of alkylbenzenes Source: Google Patents URL

• Title: Ch 11 : Oxidation of Alkyl benzenes Source: University of Calgary URL: [Link]

• Title: Carboxylesterase – Knowledge and References Source: Taylor & Francis URL: [Link]

• Title: Safety assessment of alkyl benzoates as used in cosmetics Source: PubMed URL: [Link]

• Title: Biodegradation and fate of ethyl tert-butyl ether (ETBE) in soil and groundwater Source: PubMed URL: [Link]

• Title: Effects of sodium benzoate, a widely used food preservative, on glucose homeostasis and metabolic profiles in humans. Source: Broad Institute URL: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 4-tert-butylbenzoate

As professionals in research and development, our responsibility extends beyond discovery and innovation to the safe and conscientious management of the chemical reagents we employ. Ethyl 4-tert-butylbenzoate (CAS No. 5406-57-5), a benzoate ester utilized in organic synthesis, requires meticulous handling and disposal to ensure personnel safety and environmental stewardship.[1][2] This guide provides a procedural framework grounded in established safety protocols to manage the waste stream of this compound effectively.

Core Principles: Understanding the Hazard Profile

The "why" behind any disposal protocol is rooted in the chemical's intrinsic properties and associated hazards. Ethyl 4-tert-butylbenzoate is classified with specific risks that dictate its handling and disposal pathway.[1] Improper disposal, such as drain release, is prohibited as it can introduce contaminants into waterways.[3][4] The related compound, methyl 4-tert-butylbenzoate, is known to be toxic to aquatic organisms, suggesting a similar environmental risk profile for the ethyl ester.[3]

The primary operational goal is to prevent contact and environmental release by treating all Ethyl 4-tert-butylbenzoate waste as hazardous.[3] The following table summarizes the essential safety data that informs our procedures.

Parameter	Identifier/Specification	Rationale & Implication for Disposal	Source(s)
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	Direct contact can cause harm. All waste, including contaminated PPE and labware, must be handled as hazardous to prevent exposure.	[1]
GHS Pictogram	GHS07 (Exclamation Mark)	Visually signals the presence of skin, eye, and respiratory hazards.	[1]
Required PPE	Chemical safety goggles or face shield, protective gloves (e.g., Nitrile), lab coat. Use respiratory protection if ventilation is inadequate.	Forms the primary barrier against exposure during handling and waste consolidation.	[1]
Chemical Incompatibilities	Strong oxidizing agents	Waste must be segregated. Never mix Ethyl 4-tert-butylbenzoate waste with oxidizers to prevent potentially vigorous or explosive reactions.	[1]
Primary Disposal Method	Incineration at an approved hazardous waste facility.	This is the recommended final disposition, as high-temperature incineration ensures the complete destruction of the organic compound.	[1][3][5]

Pre-Disposal Protocol: Waste Segregation and Containment

Effective disposal begins with rigorous preparation at the point of generation. The causality is simple: properly contained and identified waste prevents accidental chemical reactions and ensures the safety of both laboratory personnel and waste management professionals.

Step-by-Step Guide for Preparing a Liquid Waste Container:

• Select a Compatible Container: Choose a clean, dry container made of a material chemically resistant to organic esters, such as glass or high-density polyethylene (HDPE). Ensure it has a secure, leak-proof screw cap.[6]

• Affix a Hazardous Waste Label: Before adding any waste, label the container with an official EHS Hazardous Waste Label.[6]

• Complete the Label Information:

  • Contents: Write the full chemical name: "Ethyl 4-tert-butylbenzoate". Do not use abbreviations.[6]

  • Concentration: List the approximate concentration or state "neat" if undiluted. If it's a mixture, list all components and their percentages.

• Place in Secondary Containment: The waste container must be kept in a secondary containment bin or tray to contain any potential leaks or spills. This bin should be large enough to hold the entire volume of the liquid.[6]

• Segregate from Incompatibles: Store the container away from incompatible materials, particularly strong oxidizing agents. Flammable waste storage cabinets are ideal.[1][6]

Standard Disposal of Unused or Waste Ethyl 4-tert-butylbenzoate

This procedure applies to the routine collection of waste generated from experiments, including reaction residues, purification fractions, and unused neat material.

• Designate a Fume Hood: Perform all waste transfers inside a certified chemical fume hood to mitigate the risk of inhaling vapors, which may cause respiratory irritation.[1]

• Wear Full PPE: Don the appropriate personal protective equipment, including safety goggles, a lab coat, and nitrile gloves.[1]

• Transfer the Waste: Carefully pour the liquid Ethyl 4-tert-butylbenzoate waste from your lab container into the prepared, labeled hazardous waste container. Use a funnel to prevent spills.

• Secure the Container: Tightly seal the cap on the waste container immediately after the transfer. Do not leave a funnel in the container during storage.[6]

• Store for Pickup: Place the sealed container back into its designated secondary containment in your lab's Satellite Accumulation Area.

• Arrange for Disposal: Once the container is full, or within three days of the final addition, contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed hazardous waste contractor.[6]

Emergency Protocol: Spill Management and Cleanup

Accidental spills must be managed immediately to prevent exposure and environmental contamination. The procedure is designed to contain, absorb, and containerize the hazardous material safely.

• Alert Personnel and Restrict Access: Immediately notify others in the vicinity. If the spill is large, evacuate the area.

• Don Enhanced PPE: In addition to standard PPE, consider a respirator if the spill is significant or ventilation is poor.[1]

• Contain the Spill: Prevent the spill from spreading by enclosing the area with an inert absorbent material like vermiculite, sand, or cat litter.[3] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Absorb the Liquid: Apply the inert absorbent material over the entire spill, working from the outside in. Allow it to fully absorb the liquid.

• Collect the Waste: Carefully sweep or scoop the saturated absorbent material into a suitable container (e.g., a heavy-duty plastic bag or a dedicated solid waste drum).[7]

• Label as Hazardous Waste: Seal the container and label it clearly as "Spill Debris: Ethyl 4-tert-butylbenzoate" along with the date.

• Final Decontamination: Wipe the spill area with a cloth or paper towels dampened with a suitable solvent (such as acetone or ethanol), and place these wipes into the same solid waste container.

• Dispose of Contaminated Materials: All contaminated items, including gloves, wipes, and any disposable equipment, must be placed in the sealed container for hazardous waste disposal.[3] Arrange for pickup through your EHS office.

Disposal Workflow for Ethyl 4-tert-butylbenzoate

To ensure procedural consistency, the following decision workflow illustrates the correct pathway for managing different waste streams of Ethyl 4-tert-butylbenzoate.

Caption: Disposal decision workflow for Ethyl 4-tert-butylbenzoate waste streams.

References

• Ethyl 4-(tert-butyl)benzoate Safety Data Sheet, Synquest Labs. [URL: https://www.synquestlabs.com/sites/default/files/sds/2723-1-31.pdf]
• Methyl 4-tert-butylbenzoate Material Safety Data Sheet, Santa Cruz Biotechnology.
• Ethyl 4-tert-butylbenzoate Product Page, Smolecule. [URL: https://www.smolecule.
• Ethyl Tert Butyl Ether - SAFETY DATA SHEET. [URL: https://www.sielc.com/wp-content/uploads/sds/100-302.pdf]
• Hazardous Waste Disposal Guide, Dartmouth College. [URL: https://policy.dartmouth.edu/hazardous-waste-disposal-guide]
• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds, U.S. Environmental Protection Agency. [URL: https://nepis.epa.gov/Exe/ZyPDF.cgi/2000O4WA.PDF?Dockey=2000O4WA.PDF]
• Risk Assessment Report on 4-tert- Butylbenzoic acid (PTBBA), European Commission. [URL: https://health.ec.europa.eu/system/files/2016-10/scher_o_105_en_0.pdf]
• Ester Disposal Discussion, Chemtalk Science Forum. [URL: https://chemtalk.com.au/viewtopic.php?t=165]
• Methyl 4-tert-butylbenzoate - SAFETY DATA SHEET. [URL: https://www.chemservice.com/news/wp-content/uploads/2021/07/s-12629j-1-sds.pdf]
• 4-tert-Butylbenzoic acid SAFETY DATA SHEET, Fisher Scientific. [URL: https://www.fishersci.com/sds/02985.pdf]

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Mastering the Safe Handling of Ethyl 4-tert-butylbenzoate: A Guide for Laboratory Professionals

For researchers and drug development professionals, the precise and safe handling of chemical reagents is paramount. Ethyl 4-tert-butylbenzoate (C₁₃H₁₈O₂), a benzoate ester utilized in organic synthesis and as a fragrance component, requires meticulous attention to safety protocols due to its irritant properties.[1][2] This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of Ethyl 4-tert-butylbenzoate, grounded in established safety science to ensure the well-being of laboratory personnel and the integrity of research.

Understanding the Hazard: Why Specific PPE is Crucial

Ethyl 4-tert-butylbenzoate is classified as a hazardous substance that poses the following primary risks:

• Skin Irritation (H315): Causes skin irritation upon contact.[1] As an organic ester, it can act as a solvent, potentially dissolving the natural protective oils on the skin (defatting). This can lead to dryness, redness, and dermatitis with prolonged or repeated exposure.

• Serious Eye Irritation (H319): Causes serious eye irritation.[1] Direct contact with the liquid or its vapors can result in significant pain, redness, and potential damage to the cornea.

• Respiratory Irritation (H335): May cause respiratory irritation if vapors or mists are inhaled.[1]

Given these hazards, a multi-layered approach to personal protective equipment (PPE) is not just a recommendation but a necessity. The selection of PPE must be deliberate, addressing each potential route of exposure.

The Core of Protection: A Detailed PPE Protocol

Effective protection from Ethyl 4-tert-butylbenzoate hinges on a combination of engineering controls (like fume hoods) and an appropriate PPE ensemble. Always handle this chemical in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Hand Protection: The Critical Barrier

The most common route of accidental exposure is skin contact. Therefore, selecting the correct gloves is the most critical decision in your PPE plan.

• Primary Recommendation: Butyl rubber gloves. Butyl rubber exhibits high permeation resistance to esters, ketones, and other toxic substances.[3][4] Its tightly woven molecular structure provides an excellent barrier against chemical seepage.[5]

• Alternative: While nitrile gloves offer broad protection against many chemicals, butyl rubber is specifically recommended for superior performance against esters like Ethyl 4-tert-butylbenzoate.[3][4] If butyl gloves are unavailable, heavy-duty (e.g., >8 mil) nitrile gloves may be used for short-duration tasks, but they should be changed immediately upon any sign of contamination.

• Inspection and Donning: Before each use, visually inspect gloves for any signs of degradation, punctures, or tears. Always wash and dry hands before donning gloves.

Glove Type	Protection Level vs. Esters	Key Considerations
Butyl Rubber	Excellent	High resistance to permeation by esters and ketones. Flexible even at low temperatures.[3]
Nitrile Rubber	Good (for short-term use)	Less protective against esters than butyl. Choose a thicker mil (e.g., >8 mil) and change frequently.
Latex	Poor	Not recommended for handling most organic solvents, including esters.

Eye and Face Protection: Shielding from Splashes and Vapors

Given its classification as a serious eye irritant, robust eye and face protection is mandatory.[1]

• Minimum Requirement: Chemical splash goggles that conform to ANSI Z87.1 standards. These provide a seal around the eyes, protecting against liquid splashes from all angles.

• Best Practice: Use of a face shield in addition to chemical splash goggles. This is particularly important when handling larger quantities (>500 mL) or when there is a significant risk of splashing. The face shield protects the entire face from direct contact.[1]

Body and Respiratory Protection

• Protective Clothing: A standard, buttoned lab coat is sufficient for handling small quantities. For larger-scale operations, a chemically resistant apron or coveralls should be worn over the lab coat.[1] Ensure clothing is made of a material that does not readily absorb chemicals.

• Respiratory Protection: In cases of inadequate ventilation where vapors may accumulate, respiratory protection is required.[1] A NIOSH-approved air-purifying respirator with organic vapor (OV) cartridges is the appropriate choice.[6] A fit test is required before using any tight-fitting respirator to ensure a proper seal.

Operational Plan: From Receipt to Disposal

A self-validating safety protocol involves a systematic workflow. The following diagram and steps outline the lifecycle of handling Ethyl 4-tert-butylbenzoate in the lab.

Caption: Workflow for Safe Handling of Ethyl 4-tert-butylbenzoate.

Emergency Procedures: Immediate and Effective Response

Accidents can happen despite the best precautions. A swift, correct response is critical to mitigating harm.

Exposure Response

Exposure Route	Immediate Action	Follow-Up
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove all contaminated clothing while under a safety shower if the spill is extensive.[1][7]	Seek medical attention if irritation persists. Do not apply any creams or ointments unless directed by a medical professional.
Eye Contact	Immediately flush eyes with lukewarm water for at least 15-20 minutes, holding the eyelids open.[1][8] If present, remove contact lenses after the initial flush. Use an emergency eyewash station.	Seek immediate medical attention from an ophthalmologist or go to an emergency room.[1][8]
Inhalation	Move the affected person to fresh air immediately.[1]	If breathing is difficult or stops, provide artificial respiration (if trained) and seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water.[1]	Seek immediate medical attention.

Spill Response Protocol

• Evacuate & Alert: Evacuate all non-essential personnel from the immediate area. Alert your supervisor and colleagues.

• Assess: Determine the extent of the spill. For large or unmanageable spills, contact your institution's Environmental Health & Safety (EHS) office immediately.[1]

• Contain (for minor spills): If you are trained and it is safe to do so, contain the spill using an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent.[7]

• Ventilate: Ensure the area is well-ventilated, using the fume hood to draw vapors away. Avoid breathing the vapors.[7]

• Clean-Up: Wearing your full PPE ensemble, carefully scoop the absorbent material into a designated, sealable hazardous waste container.

• Decontaminate: Clean the spill area with soap and water.

• Dispose: Label the waste container appropriately and dispose of it through your institution's hazardous waste program.

Storage and Disposal: Completing the Safety Cycle

Proper storage and disposal are non-negotiable aspects of chemical safety and environmental responsibility.

Storage Requirements

• Location: Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources.[1]

• Container: Keep the container tightly closed when not in use.[1]

• Segregation: Store away from incompatible materials, particularly strong oxidizing agents.[1] Following OSHA guidelines, always segregate chemicals by compatibility.[9]

Disposal Plan

Ethyl 4-tert-butylbenzoate and materials contaminated with it must be disposed of as hazardous waste. Under no circumstances should this chemical be poured down the drain. [10]

• Waste Collection: Collect all liquid waste containing Ethyl 4-tert-butylbenzoate in a dedicated, properly labeled, and leak-proof container.[11] The container must have a secure screw cap.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "Waste Ethyl 4-tert-butylbenzoate."[10]

• Contaminated Solids: Any solids used for spill cleanup, contaminated gloves, or other disposable labware must be collected in a separate, sealed bag or container, also labeled as hazardous waste.

• Disposal: Arrange for pickup and disposal through your institution's licensed hazardous waste disposal program.[10][12] This typically involves incineration at a permitted facility.[1]

References

• First Aid Procedures for Chemical Hazards. National Institute for Occupational Safety and Health (NIOSH), Centers for Disease Control and Prevention. [Link]

• Ethyl 4-tert-butylbenzoate. PubChem, National Institutes of Health. [Link]

• Guidelines for Flammable Liquid Disposal. University of Pittsburgh, Environmental Health and Safety. [Link]

• Chemical Hazards and Toxic Substances. Occupational Safety and Health Administration (OSHA). [Link]

• Hazardous Waste Disposal Guide. Northwestern University, Research Safety. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Chemical Eye Burns Treatment. WebMD. [Link]

• Ethyl acetate - NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention. [Link]

• The OSHA Chemical Storage Requirements. Capital Resin Corporation. [Link]

• Chemical splash in the eye: First aid. Mayo Clinic. [Link]

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